2-Aminobicyclohexyl

• CAS: 6283-14-3

Core Science & Biosynthesis

Introduction: The Significance of the cis-1,2-Diaminocyclohexane Scaffold

An In-Depth Technical Guide to the Stereoselective Synthesis of cis-1,2-Diaminocyclohexane

The cis-1,2-diaminocyclohexane (cis-DACH) framework is a crucial structural motif in modern chemistry. Unlike its more commonly utilized trans counterpart, which serves as a cornerstone for C2-symmetric ligands in asymmetric catalysis, the conformationally flexible cis-isomer presents unique stereochemical properties.[1] Its derivatives are pivotal as chiral ligands, building blocks for pharmaceuticals, and precursors for complex molecular architectures. The primary challenge in its synthesis lies in controlling the relative stereochemistry of the two amino groups, ensuring they are on the same face of the cyclohexane ring. This guide provides an in-depth exploration of the core synthetic strategies, detailing field-proven protocols and the chemical principles that govern their success.

Strategic Overview: Pathways to the cis Stereoisomer

The synthesis of cis-DACH can be broadly categorized into two primary strategies:

• Stereoretentive Synthesis from a cis-Precursor: This approach begins with a starting material where the desired cis stereochemistry is already established. The subsequent chemical transformations are designed to proceed without affecting the stereocenters. The Hofmann rearrangement of cis-cyclohexane-1,2-dicarboxamide is a classic example of this strategy.

• Stereoselective Reduction of a Planar Precursor: This strategy involves the hydrogenation of an aromatic ring system, such as o-phenylenediamine. The stereochemical outcome is determined by the catalytic system and reaction conditions, which influence the facial selectivity of hydrogen addition to the planar ring.

This guide will focus on these two robust and scalable methods, providing detailed experimental insights.

Synthetic Strategy 1: Catalytic Hydrogenation of o-Phenylenediamine

The direct hydrogenation of o-phenylenediamine is one of the most industrially viable routes to 1,2-diaminocyclohexane. This method involves the reduction of the aromatic ring using hydrogen gas in the presence of a metal catalyst. Ruthenium (Ru) catalysts, particularly when supported on activated carbon (AC) or alumina, have demonstrated high efficacy for this transformation.[2][3]

Causality Behind Experimental Choices

• Catalyst: Ruthenium is highly effective for hydrogenating aromatic rings under relatively mild conditions compared to other noble metals like palladium or platinum. The support material (e.g., activated carbon) provides a high surface area for the catalyst, maximizing its activity.

• Solvent: The choice of solvent can influence the reaction rate and, critically, the stereoselectivity. Isopropanol is often used as it is a good solvent for both the starting material and the hydrogen gas.[2]

• Promoter: The addition of a basic promoter, such as lithium hydroxide (LiOH), has been shown to significantly favor the formation of the cis-isomer. While the precise mechanism is complex, it is believed that the base modifies the catalyst surface or influences the adsorption geometry of the substrate, thereby directing the approach of hydrogen to deliver the cis product preferentially.[2]

Experimental Protocol: Hydrogenation over Ru/AC

Objective: To synthesize 1,2-diaminocyclohexane with a high cis to trans ratio.

Materials:

• o-Phenylenediamine (o-PDA)

• 10% Ruthenium on Activated Carbon (10% Ru/AC)

• Isopropanol (Anhydrous)

• Lithium Hydroxide (LiOH)

• High-pressure autoclave reactor equipped with a stirrer, gas inlet, and temperature/pressure controls.

Procedure:

• Reactor Charging: The autoclave is charged with o-phenylenediamine, 10% Ru/AC catalyst (typically 5-10% by weight relative to the substrate), LiOH promoter, and isopropanol.

• Inerting: The reactor is sealed and purged several times with nitrogen gas to remove all oxygen, which can poison the catalyst and create a safety hazard with hydrogen.

• Pressurization & Heating: The reactor is pressurized with hydrogen gas to an initial pressure of 8 MPa. The stirring is initiated, and the reactor is heated to 120°C.[2]

• Reaction Monitoring: The reaction is monitored by observing the drop in hydrogen pressure as it is consumed. The reaction is typically run for a set time (e.g., 4-8 hours) or until hydrogen uptake ceases.

• Cooldown & Depressurization: The reactor is cooled to room temperature, and the excess hydrogen gas is carefully vented.

• Work-up: The reaction mixture is filtered to remove the Ru/AC catalyst. The solvent (isopropanol) is removed from the filtrate under reduced pressure to yield the crude product.

• Purification & Analysis: The crude product is a mixture of cis and trans isomers. The ratio can be determined by Gas Chromatography (GC) or NMR spectroscopy. Purification can be achieved by fractional distillation or by derivatization followed by crystallization.

Data Summary: Hydrogenation

Parameter	Condition	Rationale
Catalyst	10% Ru/AC	High activity for aromatic ring hydrogenation.
Solvent	Isopropanol	Good solubility for substrate and hydrogen.
Temperature	120°C	Provides sufficient thermal energy for the reaction without promoting side reactions.[2]
Pressure	8 MPa H₂	Ensures high concentration of dissolved hydrogen to drive the reaction.[2]
Promoter	LiOH	Enhances stereoselectivity towards the cis-isomer.[2]
Typical Yield	>90% (total diamine)	Efficient conversion of starting material.
Stereoselectivity	cis:trans ratio up to ~65:35	LiOH promoter directs the stereochemical outcome.[2]

Synthetic Strategy 2: Hofmann Rearrangement of cis-Cyclohexane-1,2-dicarboxamide

The Hofmann rearrangement is a classic organic reaction that converts a primary amide into a primary amine with one fewer carbon atom.[4][5] This method is exceptionally well-suited for stereoretentive synthesis. By starting with cis-cyclohexane-1,2-dicarboxamide, the cis relationship of the functional groups is maintained throughout the reaction sequence, yielding pure cis-1,2-diaminocyclohexane.

Mechanism and Stereochemical Integrity

The key to this synthesis is the intramolecular 1,2-shift where a carbon group migrates from the carbonyl carbon to the nitrogen atom.[6][7] This rearrangement occurs with retention of configuration at the migrating carbon. Since the migrating group is part of the cyclohexane ring and its stereocenter is not directly involved in bond breaking or formation at the migrating carbon itself, the overall cis geometry of the molecule is preserved.

Experimental Protocol: Hofmann Rearrangement

Objective: To synthesize cis-1,2-diaminocyclohexane with high stereochemical purity.

Materials:

• cis-Cyclohexane-1,2-dicarboxamide (prepared from the corresponding cis-dicarboxylic acid via the diacyl chloride and ammonia)

• Sodium Hydroxide (NaOH)

• Bromine (Br₂)

• Hydrochloric Acid (HCl) for work-up

• Diethyl Ether or Dichloromethane for extraction

Procedure:

• Preparation of Hypobromite Solution: In a flask cooled in an ice bath, a solution of sodium hydroxide in water is prepared. Bromine is added slowly and carefully to the cold NaOH solution with stirring to form sodium hypobromite (NaOBr) in situ. The solution should be kept cold.

• Amide Addition: The cis-cyclohexane-1,2-dicarboxamide is added to the cold hypobromite solution.

• Rearrangement: The reaction mixture is slowly warmed to room temperature and then heated (typically 50-70°C) to initiate the rearrangement. The reaction progress can be monitored by TLC. The mechanism proceeds through the formation of an N-bromoamide, followed by deprotonation and the key rearrangement step to form an isocyanate intermediate.[4]

• Hydrolysis: The isocyanate is hydrolyzed by the aqueous base to a carbamic acid, which spontaneously decarboxylates to form the primary amine.[5][6]

• Work-up & Isolation: After cooling, the reaction mixture is made acidic with concentrated HCl. This step protonates the product diamine, making it water-soluble, while unreacted starting material and neutral byproducts can be removed by extraction with an organic solvent.

• Product Liberation: The acidic aqueous layer is then made strongly basic with concentrated NaOH to deprotonate the diamine, which often separates as an oil or solid.

• Extraction & Purification: The free diamine is extracted into an organic solvent (e.g., dichloromethane). The organic extracts are dried over an anhydrous salt (e.g., Na₂SO₄), filtered, and the solvent is removed under reduced pressure to yield the crude cis-1,2-diaminocyclohexane. Further purification can be achieved by distillation or crystallization.

Visualization of Synthetic Pathways

Conclusion and Future Outlook

The catalytic hydrogenation of o-phenylenediamine and the Hofmann rearrangement of cis-cyclohexane-1,2-dicarboxamide represent two robust, scalable, and reliable methods for the synthesis of cis-1,2-diaminocyclohexane. The choice between them depends on factors such as available starting materials, required stereochemical purity, and equipment availability. The hydrogenation route is often preferred for large-scale industrial production due to its atom economy, though it requires careful control to maximize the cis:trans ratio. The Hofmann rearrangement, while involving more steps, offers a nearly perfectly stereoretentive pathway, guaranteeing a high-purity cis product.

As the field advances, new methods based on enantioselective catalysis, such as NiH-catalyzed hydroamidation and photoredox-catalyzed cycloadditions, are emerging.[8][9] These cutting-edge techniques promise future access not only to racemic cis-diamines but also to specific enantiomers, further expanding the utility of this versatile chemical scaffold in drug development and asymmetric synthesis.

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Conformational Analysis of 2-Aminobicyclohexyl Isomers: An In-depth Technical Guide

Abstract

The conformational landscape of substituted cyclohexyl rings is a cornerstone of stereochemistry, with profound implications in medicinal chemistry and materials science. The 2-aminobicyclohexyl system, possessing both steric bulk and hydrogen bonding capabilities, presents a particularly intricate case for conformational analysis. The relative orientation of the amino and cyclohexyl substituents in the cis and trans isomers dictates the stability of various chair conformations, influencing the molecule's overall shape, reactivity, and biological activity. This guide provides a comprehensive examination of the conformational isomers of 2-aminobicyclohexyl, integrating fundamental principles with theoretical and experimental methodologies. We delve into the energetic penalties of steric interactions, the stabilizing effects of intramolecular hydrogen bonding, and provide detailed protocols for computational modeling and spectroscopic analysis to elucidate the preferred conformations of these important bicyclic amines.

Introduction: The Stereochemical Nuances of 2-Aminobicyclohexyl

The 2-aminobicyclohexyl scaffold is comprised of two fused cyclohexane rings, with an amino group on one ring adjacent to the point of fusion. The stereochemical relationship between the amino group and the second cyclohexyl ring gives rise to cis and trans diastereomers. Each of these diastereomers can exist as a pair of enantiomers, though this guide will focus on the conformational differences between the diastereomers.

The conformational preferences of these isomers are governed by a delicate balance of several factors:

• Steric Hindrance: The bulky cyclohexyl and amino groups will preferentially occupy equatorial positions to minimize destabilizing 1,3-diaxial interactions.[1][2] The energetic cost of placing a substituent in an axial position is quantified by its "A-value".

• Gauche Interactions: The relative orientation of the substituents on adjacent carbons can lead to gauche strain, further influencing conformational stability.[3][4]

• Intramolecular Hydrogen Bonding: The potential for the amino group (a hydrogen bond donor) to interact with a hydrogen bond acceptor, in this case, the electron cloud of the adjacent ring or a lone pair on a heteroatom in a derivative, can stabilize certain conformations that might otherwise be sterically disfavored.[5][6][7]

Understanding the interplay of these forces is critical for predicting the three-dimensional structure and, consequently, the function of molecules incorporating this scaffold.

Theoretical Conformational Analysis: A Computational Approach

Computational chemistry provides a powerful toolkit for predicting the relative stabilities of different conformers. Density Functional Theory (DFT) and Molecular Mechanics (MM) are commonly employed methods for this purpose.[8][9]

Rationale for Method Selection

• Molecular Mechanics (MM): Useful for rapid initial conformational searches to identify a broad range of possible low-energy structures. Force fields like MMFF94 or AMBER are suitable for this initial screening.

• Density Functional Theory (DFT): Provides a more accurate description of the electronic structure and is therefore better suited for calculating the relative energies of the identified conformers and for investigating subtle effects like hydrogen bonding.[5] A common functional for such studies is B3LYP, paired with a basis set such as 6-31G(d,p).[9]

Step-by-Step Computational Workflow

• Structure Generation: Build 3D models of the cis and trans isomers of 2-aminobicyclohexyl. For each isomer, generate the two possible chair conformations of the amino-substituted ring.

• Initial Optimization (MM): Perform a geometry optimization of each conformer using a molecular mechanics force field to obtain a reasonable starting geometry.

• Conformational Search (MM): Conduct a systematic or stochastic conformational search to explore the potential energy surface and identify all low-energy minima.

• Re-optimization (DFT): Take the lowest energy conformers identified by MM and perform a full geometry optimization at a higher level of theory (e.g., B3LYP/6-31G(d,p)).

• Frequency Calculation (DFT): Perform a frequency calculation on each optimized structure to confirm that it is a true energy minimum (no imaginary frequencies) and to obtain thermodynamic data (zero-point vibrational energy, thermal corrections).

• Energy Analysis: Compare the final electronic energies (with zero-point energy correction) of all stable conformers to determine their relative stabilities.

Caption: Workflow for Computational Conformational Analysis.

Predicted Conformational Preferences

• trans-2-Aminobicyclohexyl: This isomer can exist in two primary chair conformations: diequatorial (e,e) and diaxial (a,a). The diequatorial conformer is expected to be significantly more stable due to the avoidance of severe 1,3-diaxial interactions that would be present in the diaxial form.[2]

• cis-2-Aminobicyclohexyl: This isomer exists as a rapidly equilibrating mixture of two chair conformations, one with an axial amino group and an equatorial cyclohexyl group (a,e), and the other with an equatorial amino group and an axial cyclohexyl group (e,a). The relative stability of these two conformers will depend on the A-values of the amino and cyclohexyl groups. The cyclohexyl group is significantly bulkier than the amino group, and therefore the conformation with the equatorial cyclohexyl group and axial amino group is predicted to be the more stable conformer.

Experimental Spectroscopic Analysis

Spectroscopic techniques provide direct experimental evidence for the conformational preferences of molecules in solution. NMR and IR spectroscopy are particularly powerful in this regard.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone of conformational analysis.[10][11] Key parameters to analyze are proton chemical shifts and coupling constants.

• Sample Preparation: Dissolve a small amount of the purified 2-aminobicyclohexyl isomer in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum. If signal overlap is an issue, 2D techniques like COSY and HSQC can be employed for unambiguous assignments.

• Analysis of Coupling Constants (³JHH): The magnitude of the vicinal coupling constant (³JHH) between protons on adjacent carbons is highly dependent on the dihedral angle between them, as described by the Karplus equation.

  • A large coupling constant (typically 8-13 Hz) is indicative of an axial-axial relationship (dihedral angle ≈ 180°).

  • Smaller coupling constants (typically 1-5 Hz) are observed for axial-equatorial and equatorial-equatorial relationships (dihedral angles ≈ 60°).

• Analysis of Chemical Shifts: Protons in an axial position are typically shielded (appear at a lower chemical shift) compared to their equatorial counterparts.

Caption: Experimental Workflow for NMR-based Conformational Analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is particularly useful for detecting intramolecular hydrogen bonding.[8]

• Sample Preparation: Prepare a dilute solution of the 2-aminobicyclohexyl isomer in a non-polar solvent (e.g., CCl₄ or cyclohexane). Dilution is crucial to minimize intermolecular hydrogen bonding.

• Data Acquisition: Record the IR spectrum in the N-H stretching region (typically 3300-3500 cm⁻¹).

• Spectral Analysis:

  • Free N-H: The absence of hydrogen bonding results in sharp, distinct peaks in the 3400-3500 cm⁻¹ region. Primary amines (R-NH₂) will show two bands (symmetric and asymmetric stretches).[12][13]

  • Hydrogen-Bonded N-H: The presence of an intramolecular hydrogen bond will cause a broadening of the N-H stretching band and a shift to a lower frequency (red-shift). The magnitude of this shift correlates with the strength of the hydrogen bond.

Comparative Summary of Conformational Data

The following table summarizes the expected key data for the most stable conformers of cis and trans-2-aminobicyclohexyl based on established principles of conformational analysis.

Feature	trans-2-Aminobicyclohexyl (e,e)	cis-2-Aminobicyclohexyl (a,e)
Relative Energy	Lowest Energy Isomer	Higher Energy Isomer
Amino Group Position	Equatorial	Axial
Cyclohexyl Group Position	Equatorial	Equatorial
Key ¹H NMR Coupling	Large ³JHH (ax-ax) for H-2 proton	Small ³JHH (ax-eq, eq-eq) for H-2 proton
Intramolecular H-Bonding	Unlikely to be significant	Possible, may stabilize the conformer
Predicted IR N-H Stretch	Sharp bands ~3400-3500 cm⁻¹	Potential for a broadened, red-shifted band

Conclusion

The conformational analysis of 2-aminobicyclohexyl isomers is a multifaceted challenge that requires the integration of theoretical and experimental approaches. The trans isomer is predicted to exist predominantly in a diequatorial conformation, minimizing steric strain. The cis isomer is expected to adopt a conformation that places the bulkier cyclohexyl group in an equatorial position, forcing the amino group into a less favorable axial position. However, the potential for intramolecular hydrogen bonding in the cis isomer could partially offset this steric penalty.

A thorough investigation using the computational and spectroscopic workflows outlined in this guide will enable researchers to accurately determine the conformational landscape of these isomers. This knowledge is paramount for drug development professionals seeking to design molecules with specific three-dimensional structures for optimal interaction with biological targets and for scientists exploring the fundamental principles of stereochemistry.

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An In-Depth Technical Guide to 2-Aminobicyclohexyl: Properties, Analysis, and Applications

Introduction

2-Aminobicyclohexyl, also known by its IUPAC name 2-cyclohexylcyclohexan-1-amine, is a saturated bicyclic primary amine.[1] With the molecular formula C₁₂H₂₃N, this compound is characterized by two fused cyclohexane rings with an amine substituent on one of the rings.[1][2] Its robust, three-dimensional structure and the presence of a reactive primary amine group make it a valuable building block in various fields, from pharmaceutical development to materials science.[3] In medicinal chemistry, saturated cyclic scaffolds like 2-aminobicyclohexyl are of increasing interest as bioisosteres for aromatic rings, offering improved physicochemical properties such as solubility and metabolic stability.[4][5] This guide provides a comprehensive technical overview of its stereochemistry, physicochemical properties, spectroscopic signature, reactivity, and key applications for researchers and drug development professionals.

Molecular Structure and Stereoisomerism

The structure of 2-aminobicyclohexyl features two chiral centers at the carbon atoms of the C-N bond and the bridgehead carbon to which the second cyclohexyl ring is attached. This gives rise to multiple stereoisomers. The relationship between the amino group and the adjacent cyclohexyl group can be described as either cis or trans. Each of these diastereomers exists as a pair of enantiomers ((1R,2R) and (1S,2S) for trans; (1R,2S) and (1S,2R) for cis).

The conformational preference of the cyclohexane rings (chair conformation being the most stable) dictates the spatial orientation (axial or equatorial) of the substituents. These distinct spatial arrangements significantly influence the molecule's physical properties, reactivity, and spectroscopic characteristics.[6]

Caption: Stereoisomers of 2-aminobicyclohexyl.

Physical and Physicochemical Properties

The physical properties of 2-aminobicyclohexyl are dictated by its relatively large, nonpolar bicyclohexyl framework combined with the polar primary amine group capable of hydrogen bonding. There is conflicting data in publicly available databases regarding its melting and boiling points, which may be due to measurements of different isomers or measurements taken under different conditions (e.g., reduced pressure).

Property	Value	Source(s)
CAS Number	6283-14-3	[1][2]
Molecular Formula	C₁₂H₂₃N	[1][2]
Molecular Weight	181.32 g/mol	[1][2]
IUPAC Name	2-cyclohexylcyclohexan-1-amine	[1]
Appearance	Solid	[2][6]
Boiling Point	268.5 °C at 760 mmHg; 131 °C (pressure not specified)	[3][6]
Melting Point	270 °C (Note: This value is unusually high and may represent a decomposition temperature or correspond to a salt form)	[3][6]
Density	0.934 g/cm³ (Predicted)	[3][6]
pKa	10.68 ± 0.70 (Predicted)	[3][6]
Solubility	Poorly soluble in water; likely soluble in organic solvents like ethanol, DMSO.	[7]

Expert Commentary on Physical Properties: The significant discrepancy in boiling points likely arises from one value being recorded at atmospheric pressure and the other at reduced pressure. The high melting point of 270 °C is atypical for a compound of this molecular weight and structure and should be treated with caution; it may be an error or a decomposition point. The bulky, nonpolar alkyl frame limits water solubility, while the amine group allows for dissolution in acidic aqueous solutions via salt formation and in various organic solvents.

Spectroscopic Profile (Analytical Characterization)

While specific spectra for 2-aminobicyclohexyl are not widely published, its structural features allow for a confident prediction of its key spectroscopic characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for distinguishing between the cis and trans diastereomers.[6]

• ¹H NMR: The spectrum will be complex due to the numerous overlapping signals from the two cyclohexane rings, typically in the 1.0-2.5 ppm range. The key diagnostic signals are the protons on the carbons bearing the amine group (C1-H) and the other ring (C2-H).

  • Chemical Shift: Protons in an axial position are typically more shielded (further upfield) than their equatorial counterparts.[6]

  • Coupling Constants (J): The magnitude of the coupling constant between adjacent protons is highly dependent on the dihedral angle. A large coupling constant (J ≈ 8-13 Hz) is characteristic of a trans-diaxial relationship, while smaller couplings (J ≈ 2-5 Hz) are observed for axial-equatorial and equatorial-equatorial relationships.[8] This difference is the most definitive way to assign stereochemistry. For example, in the more stable chair conformation of a trans isomer, where both substituents are likely equatorial, the C1-H and C2-H protons would be axial, showing a large trans-diaxial coupling.

• ¹³C NMR: The spectrum will show up to 12 signals for the carbon atoms in the aliphatic region (approx. 20-60 ppm). The carbons attached to the nitrogen atom will be the most downfield.

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the primary amine and the saturated hydrocarbon structure.

• N-H Stretch: Primary amines exhibit two characteristic medium-intensity bands in the 3300-3500 cm⁻¹ region, corresponding to the symmetric and asymmetric stretching vibrations of the N-H bonds.[9][10]

• C-H Stretch: Strong, sharp absorptions will appear just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹), characteristic of sp³ C-H bonds in the cyclohexane rings.[1][11]

• N-H Bend: A scissoring vibration for the -NH₂ group is expected to appear in the 1590-1650 cm⁻¹ region.[9]

Mass Spectrometry (MS)

Mass spectrometry can confirm the molecular weight and provide structural information through fragmentation patterns.

• Molecular Ion (M⁺): According to the nitrogen rule, a molecule with one nitrogen atom will have an odd nominal molecular weight. The molecular ion peak is expected at m/z = 181.

• Key Fragmentation: The most characteristic fragmentation for aliphatic amines is α-cleavage (cleavage of the C-C bond adjacent to the C-N bond).[12] This results in the loss of the largest possible alkyl radical to form a stable, resonance-stabilized iminium cation. For 2-aminobicyclohexyl, cleavage of the bond between the two cyclohexane rings would be a major fragmentation pathway, leading to a prominent ion. Loss of an ammonia molecule (NH₃) or fragments from the cyclohexane rings are also possible.[2][12]

Chemical Properties and Reactivity

The chemistry of 2-aminobicyclohexyl is dominated by the nucleophilic and basic nature of its primary amine group.

• Basicity: With a predicted pKa around 10.68, it is a moderately strong base, comparable to other aliphatic amines.[3][6] It will readily react with acids to form ammonium salts, a property that can be exploited to enhance its aqueous solubility.

• Nucleophilicity: The lone pair of electrons on the nitrogen atom makes it a potent nucleophile. It will readily participate in reactions such as:

  • Acylation: Reaction with acyl chlorides or anhydrides to form stable amides.

  • Alkylation: Reaction with alkyl halides to form secondary and tertiary amines, and eventually quaternary ammonium salts.

  • Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent to form secondary amines.

• Steric Hindrance: The bulky bicyclohexyl group can sterically hinder the approach of reactants to the amine group, potentially slowing reaction rates compared to less substituted amines.

Caption: A typical acylation reaction workflow.

Applications in Research and Development

• Pharmaceutical Synthesis: 2-Aminobicyclohexyl serves as a versatile scaffold in drug discovery.[3] The introduction of this bulky, lipophilic, and three-dimensional moiety can enhance a drug candidate's binding affinity to target proteins and improve its pharmacokinetic profile (e.g., membrane permeability, metabolic stability) compared to flat, aromatic structures.[13][14]

• Agrochemicals: It is used as a reactant in the synthesis of novel pesticides and herbicides.[3]

• Materials Science: The compound functions as an effective corrosion inhibitor, protecting metal surfaces by forming a protective amine layer. It is also used as a stabilizer in plastics to prevent degradation from environmental factors.[3]

Experimental Protocols

The following protocols are illustrative and should be adapted based on specific laboratory conditions and safety assessments.

Protocol: Qualitative Solubility Assessment

This protocol provides a systematic way to determine the solubility characteristics of 2-aminobicyclohexyl, which is crucial for reaction setup and purification.[7]

Materials:

• 2-Aminobicyclohexyl

• Test tubes, vortex mixer

• Distilled water

• 5% (w/v) Hydrochloric acid (HCl)

• 5% (w/v) Sodium hydroxide (NaOH)

• Ethanol

Procedure:

• Water Solubility: Add ~25 mg of 2-aminobicyclohexyl to a test tube. Add 1 mL of distilled water. Vortex for 1-2 minutes. Observe for dissolution. (Expected: Insoluble).

• Acid Solubility: To a new test tube with ~25 mg of the compound, add 1 mL of 5% HCl solution. Vortex for 1-2 minutes. Observe for dissolution. The formation of the hydrochloride salt should render it soluble.

• Base Solubility: To a new test tube with ~25 mg of the compound, add 1 mL of 5% NaOH solution. Vortex for 1-2 minutes. Observe for dissolution. (Expected: Insoluble).

• Organic Solvent Solubility: To a new test tube with ~25 mg of the compound, add 1 mL of ethanol. Vortex for 1-2 minutes. Observe for dissolution. (Expected: Soluble).

Protocol: Synthesis of N-(bicyclohexyl-2-yl)acetamide (Illustrative)

This protocol describes a standard acylation reaction to demonstrate the nucleophilicity of 2-aminobicyclohexyl.

Caption: Experimental workflow for amide synthesis.

Safety and Handling

2-Aminobicyclohexyl is classified as a hazardous substance and must be handled with appropriate precautions.

• Hazards: Harmful if swallowed, causes severe skin burns and eye damage. It is corrosive.[1][2]

• Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Avoid inhalation of dust and contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and acids.

Conclusion

2-Aminobicyclohexyl is a structurally rich and chemically versatile building block. Its key features—a primary amine on a saturated bicyclic system—make it a compound of significant interest for creating molecules with complex three-dimensional architectures. A thorough understanding of its stereochemistry, reactivity, and analytical profile is essential for its effective application in drug discovery, agrochemical synthesis, and materials science. While discrepancies in reported physical data exist, its chemical behavior and spectroscopic properties can be reliably predicted, providing a solid foundation for its use in research and development.

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An In-depth Technical Guide to the Safe Handling and Storage of 2-Aminobicyclohexyl

Introduction

2-Aminobicyclohexyl (CAS No: 6283-14-3; Molecular Formula: C₁₂H₂₃N) is a versatile bicyclic amine that serves as a crucial building block in synthetic chemistry, particularly within the pharmaceutical and materials science sectors.[1][2][3] Its unique stereochemistry and reactive amino group make it a valuable intermediate for the development of novel compounds. However, its utility is matched by significant health and safety hazards, including severe corrosivity and acute toxicity.[2][4]

This guide provides a comprehensive framework for the safe handling, storage, and disposal of 2-aminobicyclohexyl. It is designed for researchers, scientists, and drug development professionals who work with this compound. The protocols and insights herein are synthesized from established safety data and field-proven laboratory practices, aiming to instill a culture of safety and ensure the well-being of all personnel. The core principle of this guide is that true scientific integrity begins with a foundational commitment to safety.

Section 1: Hazard Identification and Comprehensive Risk Assessment

A thorough understanding of a chemical's intrinsic properties is the cornerstone of a robust safety protocol. The risks associated with 2-aminobicyclohexyl are significant and demand a proactive approach to exposure control.

Physicochemical Properties

The physical and chemical properties of a substance dictate its behavior under various laboratory conditions. For 2-aminobicyclohexyl, its solid form and high boiling point reduce the risk of vapor inhalation at ambient temperatures, but its combustible nature requires strict control of ignition sources.[2]

Table 1: Physicochemical Data for 2-Aminobicyclohexyl

Property	Value	Source(s)
CAS Number	6283-14-3	[2][4][5]
Molecular Formula	C₁₂H₂₃N	[2][4][5]
Molecular Weight	181.32 g/mol	[2][4][5]
Appearance	Solid	[3][5]
Melting Point	270 °C	[1][5]
Boiling Point	~268.5 °C @ 760 mmHg	[1]
Density	~0.934 g/cm³	[1][5]
Flash Point	~116.6 °C	[1]

Note: Physical properties such as boiling and flash points can vary between suppliers. Always consult the Safety Data Sheet (SDS) specific to the product you are using.

Toxicological Profile and GHS Classification

2-Aminobicyclohexyl is classified as a hazardous substance that can cause severe, irreversible damage upon contact.[2][4] Its primary danger lies in its corrosivity, which can cause severe skin burns and permanent eye damage.[4][6] Ingestion is also harmful.[2][4]

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	GHS Pictogram	Source(s)
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	GHS07 (Exclamation Mark)	[2][4]
Skin Corrosion	Category 1B	H314: Causes severe skin burns and eye damage	GHS05 (Corrosion)	[2][4]
Serious Eye Damage	Category 1	H318: Causes serious eye damage	GHS05 (Corrosion)	[4][6]

The causality behind these classifications is the chemical's alkaline nature (amine group), which can disrupt cell membranes and denature proteins upon contact, leading to rapid tissue destruction. This necessitates the use of robust engineering controls and personal protective equipment to create an absolute barrier between the chemical and the user.

Chemical Reactivity and Incompatibility

Safe storage and handling require an awareness of chemical incompatibilities to prevent dangerous reactions.

• Strong Oxidizing Agents: Contact with strong oxidizers can lead to vigorous, exothermic reactions, posing a fire or explosion risk.

• Strong Acids: As a base, 2-aminobicyclohexyl will react exothermically with strong acids in a neutralization reaction. This can cause splattering and release of heat.[7]

• Moisture/Air Sensitivity: Some suppliers recommend storing this chemical under an inert gas and protecting it from moisture, which could indicate potential degradation or reaction with atmospheric components over time.[6]

It is designated under Storage Class 8A , signifying a combustible and corrosive hazardous material that must be stored separately from other hazard classes.[2][8]

Section 2: Engineering and Administrative Controls: The First Line of Defense

Personal Protective Equipment (PPE) is the last line of defense. The primary methods for ensuring safety involve creating a controlled environment that minimizes the potential for exposure.

The Principle of ALARA (As Low As Reasonably Achievable)

All protocols should be designed to keep exposure to 2-aminobicyclohexyl As Low As Reasonably Achievable. This means using the smallest quantity of the chemical necessary for the experiment and designing workflows to minimize handling time and the generation of dust or aerosols.

Mandatory Ventilation Protocols

Due to its corrosive nature, all handling of 2-aminobicyclohexyl must be performed within a certified chemical fume hood.[6]

• Causality: A fume hood provides critical protection by drawing airborne particles and potential vapors away from the user's breathing zone, preventing inhalation and minimizing exposure to the face and body. The sash should be kept as low as possible to maximize its protective capabilities.

Designated Work Areas

All work with 2-aminobicyclohexyl, including weighing, dispensing, and reaction setup, must be restricted to a designated and clearly labeled area within the laboratory.

• Trustworthiness: This practice prevents the inadvertent spread of contamination to common areas, analytical instruments, and office spaces. Signage should be used to alert other personnel of the specific hazards present.

Section 3: Personal Protective Equipment (PPE) Protocol

A self-validating PPE protocol ensures that a failure at one level (e.g., a contaminated outer glove) does not result in exposure. The selection of PPE is directly dictated by the hazards identified in Section 1.

Step-by-Step PPE Workflow

Donning (Putting On) PPE:

• Impermeable Gown/Lab Coat: Must be long-sleeved with tight-fitting cuffs. This is the first barrier for the body.[6][9]

• Inner Gloves: Don a pair of chemical-resistant (e.g., nitrile) gloves.

• Eye and Face Protection: Wear chemical splash goggles that provide a full seal around the eyes. In addition, a full-face shield must be worn over the goggles to protect against splashes.[10]

• Outer Gloves: Don a second pair of chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of the gown. Double-gloving provides a critical layer of protection; the outer glove can be removed immediately if contamination is suspected, leaving the inner glove as a clean barrier.[11]

Doffing (Removing) PPE: This process is designed to prevent contact with contaminated surfaces.

• Remove Outer Gloves: Carefully peel off the outer gloves without touching the outside surface with your bare skin. Dispose of them in the designated hazardous waste container.[10]

• Remove Gown and Face Shield: Remove the face shield and gown, turning the gown inside out as it is removed to contain any surface contamination.

• Remove Inner Gloves: Remove the final pair of gloves, again without touching the outer surface.

• Hand Hygiene: Immediately and thoroughly wash hands with soap and water.[6][10]

Section 4: Safe Handling and Experimental Workflow

The following protocols provide a systematic approach to handling 2-aminobicyclohexyl to ensure safety and experimental integrity.

Pre-Experiment Safety Checklist

• Confirm the chemical fume hood is operational and the certification is current.

• Verify all required PPE is available and in good condition.

• Locate the nearest safety shower and eyewash station. Ensure the path is unobstructed.

• Ensure a spill kit and appropriate hazardous waste containers are immediately accessible.

Step-by-Step Handling Protocol

• Transport: When moving the chemical from storage to the fume hood, use a secondary container (such as a rubber bucket or plastic tote) to protect against breakage and spills.

• Weighing and Dispensing:

  • Perform all weighing and dispensing of the solid compound inside the fume hood.

  • Use a disposable weighing boat or paper to avoid contaminating a balance.

  • Handle the container with care to avoid generating dust.

• Reaction Setup:

  • Add the chemical to the reaction vessel slowly and carefully.

  • If dissolving, add the solvent to the solid to minimize splashing.

  • Ensure the reaction apparatus is securely clamped and assembled correctly before initiating the reaction.

• Post-Reaction:

  • Quench reactions carefully, especially if excess reagents are present.

  • Clean all non-disposable equipment thoroughly. Decontaminate surfaces within the fume hood after work is complete.

Visualization: Safe Handling Workflow

The following diagram illustrates the logical flow for safely handling 2-aminobicyclohexyl from procurement to disposal.

Caption: Logical workflow for handling 2-aminobicyclohexyl.

Section 5: Storage and Waste Management

Proper storage and disposal are critical for long-term safety and environmental compliance.

Storage Requirements

Failure to adhere to proper storage conditions can lead to degradation of the chemical and create unsafe conditions.

Table 3: Storage Conditions for 2-Aminobicyclohexyl

Parameter	Requirement	Rationale	Source(s)
Location	A dry, cool, and well-ventilated area.	Prevents degradation and pressure buildup.	[9][10]
Container	Keep container tightly closed and sealed.	Prevents contamination and exposure to moisture/air.	[6][10]
Security	Store in a locked cabinet.	Restricts access to authorized personnel only.	[6]
Segregation	Store in a designated corrosives cabinet, away from incompatible materials (strong acids, oxidizers).	Prevents hazardous chemical reactions.	[7]
Atmosphere	Store under an inert gas (e.g., Nitrogen, Argon).	Protects from moisture and atmospheric degradation.	[6]

Waste Management Protocol

All materials contaminated with 2-aminobicyclohexyl are considered hazardous waste and must be disposed of according to institutional and regulatory guidelines.[12]

• Waste Segregation:

  • Solid Waste: Contaminated PPE (gloves, gowns), weighing paper, and paper towels must be collected in a clearly labeled, sealed hazardous waste bag or container.[13]

  • Liquid Waste: Unused solutions or reaction mixtures containing 2-aminobicyclohexyl must be collected in a dedicated, sealed, and properly labeled hazardous waste container.

  • Sharps: Contaminated needles or razor blades must be placed in a designated sharps container.

• Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name "2-aminobicyclohexyl," and the associated hazards (Corrosive, Toxic).[14]

• Disposal: Arrange for waste pickup through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[12] Never dispose of this chemical down the drain or in regular trash.

Section 6: Emergency Procedures

Preparedness is key to mitigating the consequences of an unexpected incident.

Spill Management

For a Small Spill (contained within a fume hood):

• Alert personnel in the immediate area.

• Wearing full PPE, absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial spill pads).

• Carefully collect the contaminated material into a hazardous waste container.

• Decontaminate the area with a suitable cleaning agent, followed by water.

• Report the incident to the lab supervisor.

For a Large Spill (outside a fume hood):

• EVACUATE the area immediately. Alert all personnel to leave.[10][15]

• If safe to do so, close the doors to the laboratory to contain any potential vapors or dust.

• CALL EMERGENCY SERVICES (e.g., 911) and your institution's EHS department.[16][17]

• Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.

Exposure Response Protocol

Immediate and decisive action is critical in the event of personal exposure.

Table 4: First Aid Measures for 2-Aminobicyclohexyl Exposure

Exposure Route	Action	Source(s)
Skin Contact	Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.	[6][18]
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.	[6][18]
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.	[6][7]
Ingestion	DO NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.	[6][7][9]

Fire Response

• In case of a small, contained fire, use a dry chemical, CO₂, or alcohol-resistant foam extinguisher. Do not use a water jet , as it may spread the material.[9][10]

• For any fire that is not immediately extinguishable, activate the fire alarm, evacuate the area, and call 911.[19]

• Firefighters must wear self-contained breathing apparatus (SCBA) due to the risk of toxic nitrogen and carbon oxide fumes.[10]

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Protocols & Analytical Methods

Application Notes and Protocols: (1R,2R)- and (1S,2S)-1,2-Diaminocyclohexane as Chiral Auxiliaries in Asymmetric Synthesis

Introduction: The Role of C₂-Symmetric Diamines in Stereoselective Transformations

In the pursuit of enantiomerically pure compounds, essential for the pharmaceutical and agrochemical industries, chiral auxiliaries serve as powerful tools to control stereochemistry during a chemical reaction.[1][2] A chiral auxiliary is an enantiomerically pure compound that is temporarily incorporated into a prochiral substrate, directing a subsequent reaction to yield a product with a specific stereochemical configuration.[2] The auxiliary is then removed, having imparted its chirality to the newly formed molecule.[1]

This document provides detailed application notes and protocols for the use of trans-1,2-diaminocyclohexane (DACH), a versatile and widely used C₂-symmetric chiral auxiliary. It is important to clarify that while the topic requested was "2-aminobicyclohexyl," this is not a standard nomenclature for a common chiral auxiliary. It is highly probable that the intended subject was the well-established and structurally related trans-1,2-diaminocyclohexane, which exists as two enantiomers: (1R,2R)-(-)-1,2-diaminocyclohexane and (1S,2S)-(+)-1,2-diaminocyclohexane. These auxiliaries are not typically used in a stoichiometric fashion like Evans oxazolidinones but are primarily employed as chiral ligands in catalytic asymmetric synthesis.[3][4] Their rigid cyclohexane backbone and the C₂-symmetry of the diamine functionality make them exceptional ligands for a variety of metal-catalyzed reactions, inducing high levels of stereoselectivity.[5]

Core Principles of 1,2-Diaminocyclohexane in Asymmetric Catalysis

The efficacy of (1R,2R)- and (1S,2S)-1,2-diaminocyclohexane as chiral auxiliaries stems from their ability to form stable, well-defined chiral metal complexes.[6] These complexes create a chiral environment around the metal center, which in turn directs the stereochemical outcome of the reaction.

General Workflow for Asymmetric Catalysis using DACH-derived Ligands

The general workflow involves the in situ or pre-formation of a chiral catalyst from a metal precursor and a ligand derived from 1,2-diaminocyclohexane. This catalyst then facilitates the asymmetric transformation.

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Preparation and Application of 2-Aminobicyclohexyl-Based Chiral Ligands: A Technical Guide for Researchers

Part 1: Foundational Concepts of 2-Aminobicyclohexyl-Based Chiral Ligands

The quest for enantiomerically pure compounds is a cornerstone of modern drug discovery and development. Chiral ligands, particularly those derived from the 2-aminobicyclohexyl scaffold, have emerged as powerful tools in asymmetric catalysis, enabling the synthesis of complex chiral molecules with high stereoselectivity. The inherent conformational rigidity and the potential for C2-symmetry in many of its derivatives make the 2-aminobicyclohexyl framework an exceptional platform for inducing chirality in a wide array of chemical transformations.

At the heart of this ligand class is trans-1,2-diaminocyclohexane (DACH), a versatile precursor that can be readily modified to generate a diverse library of ligands with tunable steric and electronic properties. These ligands, in turn, can be complexed with various transition metals to form highly effective catalysts for reactions such as asymmetric hydrogenation, allylic alkylation, and carbon-carbon bond-forming reactions. This guide provides a comprehensive overview of the preparation of key 2-aminobicyclohexyl-based chiral ligands and their application in asymmetric synthesis, offering detailed protocols and mechanistic insights for researchers in the field.

Part 2: Synthesis of the Keystone Precursor: trans-1,2-Diaminocyclohexane (DACH)

The enantiopure forms of trans-1,2-diaminocyclohexane are the foundational building blocks for a vast number of chiral ligands. The most common route to enantiopure DACH involves the synthesis of the racemic mixture followed by resolution.

Synthesis of Racemic trans-1,2-Diaminocyclohexane from Cyclohexene Oxide

A widely adopted method for the synthesis of trans-1,2-diaminocyclohexane derivatives starts from the readily available cyclohexene oxide. This pathway involves a two-step sequence: the ring-opening of the epoxide with an amine, followed by the conversion of the resulting amino alcohol to a diamine.

Caption: Synthetic workflow from cyclohexene oxide to a trans-1,2-diaminocyclohexane derivative.

Protocol 1: Synthesis of trans-(±)-2-(1-pyrrolidinyl)cyclohexanol [1]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine cyclohexene oxide (50.6 mL, 500 mmol) and pyrrolidine (42 mL, 500 mmol).

• Reflux: Heat the mixture to reflux and maintain for 48 hours.

• Purification: After cooling to room temperature, purify the product by distillation under reduced pressure to obtain trans-(±)-2-(1-pyrrolidinyl)cyclohexanol.

Protocol 2: Synthesis of trans-1,2-bis(N-pyrrolidino)cyclohexane [1]

• Mesylation: To a solution of trans-(±)-2-(1-pyrrolidinyl)cyclohexanol (from the previous step) in an appropriate solvent, add triethylamine followed by methanesulfonyl chloride at 0 °C.

• Aziridinium Ion Formation and Ring Opening: The resulting mesylate is then treated in situ with a primary or secondary amine, which leads to the formation of an aziridinium ion that is subsequently opened by the amine to yield the trans-1,2-diamine derivative.

• Work-up and Purification: The reaction is quenched, and the product is extracted and purified by column chromatography.

Resolution of Racemic trans-1,2-Diaminocyclohexane

The separation of the enantiomers of racemic DACH is a critical step. A classical and effective method involves the use of a chiral resolving agent, such as tartaric acid, to form diastereomeric salts that can be separated by crystallization.[2]

Protocol 3: Resolution of trans-1,2-Diaminocyclohexane with d-Tartaric Acid [3]

• Salt Formation: Dissolve racemic trans-1,2-diaminocyclohexane in a suitable solvent (e.g., water or a water/alcohol mixture). Add a molar equivalent of d-tartaric acid to the solution.

• Crystallization: Allow the solution to cool slowly to promote the crystallization of one of the diastereomeric salts, typically the ((1R,2R)-diammoniumcyclohexane-(2R,3R)-tartrate).

• Isolation: Collect the crystals by filtration. The enantiomeric purity of the diamine can be enhanced by recrystallization.

• Liberation of the Free Diamine: Treat the isolated diastereomeric salt with a strong base (e.g., NaOH) to liberate the free (1R,2R)-(-)-1,2-diaminocyclohexane, which can then be extracted with an organic solvent.

Part 3: Crafting the Ligands: N-Functionalization of the DACH Scaffold

The true power of DACH lies in its ability to be readily functionalized at the nitrogen atoms, leading to a vast array of chiral ligands with diverse steric and electronic properties.

Synthesis of N,N'-Bis(sulfonyl)-1,2-diaminocyclohexane Ligands

Monotosylated 1,2-diamines are a prominent class of ligands, particularly effective in asymmetric transfer hydrogenation reactions.[4]

Protocol 4: Synthesis of (1R,2R)-N-Tosyl-1,2-diaminocyclohexane

• Reaction Setup: Dissolve (1R,2R)-(-)-1,2-diaminocyclohexane in a suitable solvent such as dichloromethane.

• Tosylation: Cool the solution to 0 °C and slowly add one equivalent of p-toluenesulfonyl chloride.

• Work-up and Purification: After the reaction is complete, wash the reaction mixture with water and brine. Dry the organic layer and remove the solvent under reduced pressure. The product can be purified by crystallization or column chromatography.

Synthesis of Chiral Salen Ligands

Salen-type ligands, formed by the condensation of a diamine with two equivalents of a salicylaldehyde derivative, are among the most versatile and widely studied classes of chiral ligands.

Caption: General scheme for the synthesis of a chiral Salen ligand from DACH.

Protocol 5: Synthesis of a (1R,2R)-DACH-derived Salen Ligand

• Reaction Setup: Dissolve (1R,2R)-(-)-1,2-diaminocyclohexane in ethanol or methanol.

• Condensation: Add two equivalents of the desired substituted salicylaldehyde to the solution.

• Product Formation: Stir the mixture at room temperature or with gentle heating. The Salen ligand often precipitates from the reaction mixture as a crystalline solid.

• Isolation: Collect the solid product by filtration and wash with cold solvent to yield the pure ligand.

Part 4: Applications in Asymmetric Catalysis

The utility of 2-aminobicyclohexyl-based chiral ligands is demonstrated in their successful application in a multitude of asymmetric catalytic reactions.

Asymmetric Hydrogenation and Transfer Hydrogenation

Ruthenium complexes of monotosylated 1,2-diamines are highly effective catalysts for the asymmetric transfer hydrogenation of ketones and imines, providing access to chiral alcohols and amines with excellent enantioselectivity.[4]

Substrate	Ligand	Catalyst	Yield (%)	ee (%)
Acetophenone	(1R,2R)-TsDACH	[RuCl2(p-cymene)]2	>95	98
1-Tetralone	(1R,2R)-TsDACH	[RuCl2(p-cymene)]2	>95	99
2-Methylquinoxaline	(1S,2S)-TsDACH	[RuCl2(p-cymene)]2	92	95

Protocol 6: Asymmetric Transfer Hydrogenation of Acetophenone

• Catalyst Preparation: In a reaction vessel under an inert atmosphere, mix the Ruthenium precursor (e.g., [RuCl2(p-cymene)]2) and the chiral monotosylated diamine ligand in a suitable solvent.

• Reaction: To this catalyst solution, add the substrate (acetophenone) and a hydrogen source (e.g., a mixture of formic acid and triethylamine).

• Monitoring and Work-up: Monitor the reaction progress by TLC or GC. Upon completion, quench the reaction, extract the product, and purify by column chromatography.

• Analysis: Determine the enantiomeric excess of the product by chiral HPLC or GC.

Asymmetric Allylic Alkylation (AAA)

Palladium complexes of chiral 1,2-diaminocyclohexane-derived ligands, such as the Trost ligands, are exceptionally effective in asymmetric allylic alkylation reactions, a powerful method for the construction of stereogenic centers.[5]

Substrate	Nucleophile	Ligand	Yield (%)	ee (%)
rac-1,3-diphenyl-2-propenyl acetate	Dimethyl malonate	(1R,2R)-Trost Ligand	98	>99
rac-3-cyclohexenyl acetate	Phthalimide	(1R,2R)-Trost Ligand	95	98

Protocol 7: Palladium-Catalyzed Asymmetric Allylic Alkylation

• Catalyst Formation: In a glovebox or under an inert atmosphere, prepare the active palladium catalyst by mixing a palladium source (e.g., Pd2(dba)3) with the chiral ligand in a suitable solvent.

• Reaction: To the catalyst solution, add the allylic substrate and the nucleophile.

• Reaction Conditions: Maintain the reaction at the optimal temperature until the starting material is consumed.

• Work-up and Purification: After the reaction is complete, perform an appropriate work-up procedure, and purify the product by column chromatography.

• Chiral Analysis: Determine the enantiomeric excess of the product using chiral HPLC or GC.

Other Notable Applications

The versatility of 2-aminobicyclohexyl-based ligands extends to a variety of other important asymmetric transformations, including:

• Henry Reactions: Copper complexes of chiral DACH-derived ligands have been shown to catalyze the asymmetric Henry (nitroaldol) reaction with high enantioselectivity.[6]

• Michael Additions: Organocatalysts derived from DACH, such as thiourea derivatives, are effective in promoting asymmetric Michael additions.[4]

• Epoxide Ring-Opening: Chiral chromium Salen complexes are effective catalysts for the enantioselective ring-opening of epoxides with nucleophiles.

Part 5: Concluding Remarks and Future Perspectives

The 2-aminobicyclohexyl scaffold, with trans-1,2-diaminocyclohexane as its most prominent representative, continues to be a privileged structure in the design of chiral ligands for asymmetric catalysis. The ease of synthesis and derivatization, coupled with the high levels of stereocontrol imparted by these ligands, ensures their continued relevance in both academic research and industrial applications. Future developments in this field will likely focus on the design of novel ligands with even greater activity and selectivity, as well as their application in new and challenging asymmetric transformations. The principles and protocols outlined in this guide provide a solid foundation for researchers to explore the rich and rewarding chemistry of 2-aminobicyclohexyl-based chiral ligands.

Part 6: References

• 5

• 7

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. archiwum.chem.uw.edu.pl [archiwum.chem.uw.edu.pl]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. (1R,2R)-(-)-1,2-Diaminocyclohexane synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for Asymmetric Reactions Catalyzed by Copper Complexes of 2-Aminobicyclohexyl Derivatives

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Power of Chiral Copper Catalysts in Asymmetric Synthesis

The precise construction of stereogenic centers is a cornerstone of modern organic synthesis, particularly in the development of pharmaceuticals where the chirality of a molecule dictates its biological activity. Among the array of catalytic systems, copper-catalyzed asymmetric reactions have emerged as a powerful and versatile tool. The abundance and low toxicity of copper, coupled with the modularity of chiral ligands, offer a sustainable and economically viable platform for the synthesis of enantioenriched molecules.

This guide focuses on the application of copper complexes featuring chiral 2-aminobicyclohexyl-type ligands. While direct literature on the parent 2-aminobicyclohexyl is emerging, a significant body of research on structurally related chiral diamines, such as 1,2-diaminocyclohexane derivatives, provides a robust foundation for understanding their potential and application. These ligands, in concert with a copper center, create a chiral environment that can effectively control the stereochemical outcome of a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. We will delve into the mechanistic rationale, provide detailed protocols, and present representative data for key asymmetric transformations.

The Ligand: 2-Aminobicyclohexyl Derivatives - A Scaffold for Chirality Transfer

The efficacy of a chiral catalyst is fundamentally dependent on the design of the ligand. 2-Aminobicyclohexyl and its derivatives are attractive scaffolds for several reasons:

• Rigid Bicyclic Core: The bicyclic structure imparts conformational rigidity, which is crucial for creating a well-defined and predictable chiral pocket around the copper center. This rigidity minimizes conformational ambiguity, leading to higher enantioselectivity.

• C₂-Symmetry (in derivatives): Many effective derivatives possess C₂-symmetry, which reduces the number of possible diastereomeric transition states, simplifying the stereochemical analysis and often leading to higher enantiomeric excesses.

• Tunable Steric and Electronic Properties: The amino groups can be readily functionalized with a wide range of substituents. This allows for the fine-tuning of the steric bulk and electronic nature of the ligand to optimize its performance for a specific reaction. For instance, the introduction of bulky aromatic or aliphatic groups can enhance enantioselectivity by creating a more sterically demanding chiral environment.

Diagram: General Structure of a Copper(II) Complex with a C₂-Symmetric 2-Aminobicyclohexyl Derivative

Caption: Generalized coordination of a C₂-symmetric N,N'-disubstituted 2-aminobicyclohexyl ligand to a Cu(II) center.

Application in Asymmetric Henry (Nitroaldol) Reaction

The Henry reaction, the addition of a nitroalkane to a carbonyl compound, is a fundamental C-C bond-forming reaction that generates a β-nitro alcohol, a versatile synthetic intermediate. The asymmetric variant, catalyzed by chiral copper complexes, provides access to enantioenriched β-nitro alcohols, which are precursors to valuable chiral amino alcohols and α-hydroxy carboxylic acids.

Mechanistic Rationale

The catalytic cycle is believed to involve the coordination of both the aldehyde and the deprotonated nitroalkane (nitronate) to the chiral copper(II) complex. The chiral ligand environment dictates the facial selectivity of the nitronate's attack on the aldehyde, thereby controlling the stereochemistry of the newly formed stereocenter. The diamine ligand acts as a Brønsted base to deprotonate the nitroalkane and as a chiral scaffold to direct the nucleophilic addition.

Diagram: Proposed Catalytic Cycle for the Asymmetric Henry Reaction

Caption: Simplified catalytic cycle for the copper-catalyzed asymmetric Henry reaction.

Protocol: Asymmetric Henry Reaction of Benzaldehyde with Nitromethane

Materials:

• (1R,2R)-N,N'-Dibenzyl-1,2-diaminocyclohexane (or a 2-aminobicyclohexyl derivative)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Benzaldehyde (freshly distilled)

• Nitromethane

• Ethanol (anhydrous)

• Diisopropylethylamine (DIPEA)

• Standard laboratory glassware and stirring equipment

Procedure:

• Catalyst Preparation (in situ): In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral diamine ligand (0.01 mmol, 1 mol%) and Cu(OAc)₂·H₂O (0.01 mmol, 1 mol%) in anhydrous ethanol (1.0 mL). Stir the solution at room temperature for 30 minutes. A color change, typically to a blue or green solution, indicates complex formation.

• Reaction Setup: Cool the catalyst solution to 0 °C in an ice bath. Add benzaldehyde (1.0 mmol, 1.0 equiv) to the solution.

• Addition of Nucleophile and Base: In a separate vial, prepare a solution of nitromethane (2.0 mmol, 2.0 equiv) and DIPEA (0.1 mmol, 10 mol%) in anhydrous ethanol (0.5 mL). Add this solution dropwise to the reaction mixture over 5 minutes.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (typically 24-48 hours), quench the reaction by adding 1 M aqueous HCl (5 mL). Extract the aqueous layer with ethyl acetate (3 x 10 mL). Combine the organic layers, wash with brine (10 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient). Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC).

Representative Data for Asymmetric Henry Reactions

Entry	Aldehyde	Nitroalkane	Ligand Type	Yield (%)	ee (%)	Reference
1	Benzaldehyde	Nitromethane	(R,R)-N¹-(naphthalen-2-ylmethyl)cyclohexane-1,2-diamine derivative	99	>99	[1]
2	4-Nitrobenzaldehyde	Nitromethane	(R,R)-N¹,N²-dialkyl-1,2-diaminocyclohexane	95	92	[1]
3	2-Naphthaldehyde	Nitromethane	(R,R)-N¹-(naphthalen-2-ylmethyl)cyclohexane-1,2-diamine derivative	98	>99	[1]

Application in Asymmetric Allylic Alkylation (AAA)

Asymmetric allylic alkylation is a powerful method for the construction of chiral C-C bonds. Copper-catalyzed AAA reactions, particularly with Grignard reagents, have proven to be highly effective for the synthesis of a wide range of chiral molecules. The use of chiral diamine ligands, such as derivatives of 2-aminobicyclohexyl, can provide high levels of regio- and enantioselectivity.[2][3]

Mechanistic Considerations

The reaction likely proceeds through the formation of a chiral copper(I) complex in situ. This complex then reacts with the allylic electrophile to form a π-allylcopper(III) intermediate. The Grignard reagent undergoes transmetalation with the copper center, and subsequent reductive elimination, guided by the chiral ligand, delivers the enantioenriched product. The ligand's structure is critical in controlling the facial selectivity of the nucleophilic attack.[4]

Protocol: Asymmetric Allylic Alkylation of Cinnamyl Chloride with Ethylmagnesium Bromide

Materials:

• (1R,2R)-N,N'-Dibenzyl-1,2-diaminocyclohexane (or a 2-aminobicyclohexyl derivative)

• Copper(I) bromide dimethyl sulfide complex (CuBr·SMe₂)

• Cinnamyl chloride

• Ethylmagnesium bromide (1.0 M in THF)

• Tetrahydrofuran (THF, anhydrous)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (optional, can enhance reactivity)[2][3]

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chiral diamine ligand (0.055 mmol, 5.5 mol%) and CuBr·SMe₂ (0.05 mmol, 5 mol%) in anhydrous THF (2.0 mL). Stir the mixture at room temperature for 20 minutes.

• Reaction Setup: Cool the catalyst solution to -78 °C (dry ice/acetone bath). Add cinnamyl chloride (1.0 mmol, 1.0 equiv) to the solution.

• Addition of Nucleophile: Add ethylmagnesium bromide (1.2 mmol, 1.2 equiv) dropwise to the reaction mixture over 10 minutes.

• Reaction Monitoring and Work-up: Stir the reaction at -78 °C for the specified time (e.g., 2-4 hours), monitoring by TLC. Upon completion, quench the reaction with saturated aqueous ammonium chloride (NH₄Cl) solution (5 mL).

• Extraction and Purification: Warm the mixture to room temperature and extract with diethyl ether (3 x 15 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify the product by flash column chromatography.

• Analysis: Determine the enantiomeric excess by chiral HPLC or GC.

Representative Performance in AAA Reactions

Entry	Allylic Substrate	Grignard Reagent	Ligand Type	Yield (%)	ee (%)	Reference
1	Racemic cyclic allylic ether	i-PrMgCl	Diamine Ligand L2	95	98	[2][3]
2	Racemic cyclic allylic ether	n-BuMgCl	Diamine Ligand L2	92	97	[2][3]
3	Racemic cyclic allylic ether	PhMgCl	Diamine Ligand L2	85	96	[2][3]

Application in Asymmetric Conjugate Addition (ACA)

The copper-catalyzed asymmetric conjugate addition of organometallic reagents to α,β-unsaturated carbonyl compounds is a highly reliable method for the enantioselective formation of C-C bonds. Chiral diamine ligands can be employed to achieve high levels of stereocontrol in these transformations.

Protocol: Asymmetric Conjugate Addition of Diethylzinc to Cyclohexenone

Materials:

• (1R,2R)-N,N'-Dibenzyl-1,2-diaminocyclohexane (or a 2-aminobicyclohexyl derivative)

• Copper(II) trifluoromethanesulfonate (Cu(OTf)₂)

• Cyclohexenone (freshly distilled)

• Diethylzinc (1.0 M in hexanes)

• Toluene (anhydrous)

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, dissolve Cu(OTf)₂ (0.02 mmol, 2 mol%) and the chiral diamine ligand (0.022 mmol, 2.2 mol%) in anhydrous toluene (2.0 mL). Stir at room temperature for 30 minutes.

• Reaction Setup: Cool the catalyst solution to -20 °C. Add cyclohexenone (1.0 mmol, 1.0 equiv).

• Addition of Nucleophile: Add diethylzinc (1.5 mmol, 1.5 equiv) dropwise to the reaction mixture over 30 minutes using a syringe pump to maintain a low concentration of the organometallic reagent.

• Reaction Monitoring and Work-up: Stir the reaction at -20 °C for the required time (e.g., 1-3 hours). Monitor by TLC. Quench the reaction by carefully adding 1 M HCl (5 mL).

• Extraction and Purification: Extract the mixture with diethyl ether (3 x 15 mL). Combine the organic layers, wash with saturated aqueous sodium bicarbonate (NaHCO₃) and brine, dry over Na₂SO₄, and concentrate. Purify by flash column chromatography.

• Analysis: Determine the enantiomeric excess by chiral HPLC or GC.

Troubleshooting and Optimization

• Low Enantioselectivity:

  • Ligand Modification: The steric and electronic properties of the ligand are paramount. Synthesize and screen a small library of N-substituted 2-aminobicyclohexyl derivatives. Bulky substituents often improve enantioselectivity.

  • Solvent Effects: The polarity and coordinating ability of the solvent can significantly impact the catalyst's structure and reactivity. Screen a range of solvents (e.g., THF, toluene, CH₂Cl₂, ethers).

  • Temperature: Lowering the reaction temperature often leads to higher enantioselectivity, albeit at the cost of reaction rate.

• Low Yield:

  • Purity of Reagents: Ensure all reagents, especially the organometallic nucleophiles and carbonyl compounds, are of high purity.

  • Inert Atmosphere: Copper-catalyzed reactions are often sensitive to air and moisture. Maintain a strict inert atmosphere throughout the procedure.

  • Copper Source: The choice of copper salt and its counter-ion can influence reactivity. Experiment with different copper(I) and copper(II) salts.

Safety Precautions

• Organometallic Reagents: Diethylzinc and Grignard reagents are pyrophoric and react violently with water. Handle them under an inert atmosphere using proper syringe techniques.

• Solvents: Work in a well-ventilated fume hood and take appropriate precautions when handling flammable organic solvents.

• Copper Salts: While generally less toxic than other transition metals, copper salts should be handled with care. Avoid inhalation of dust and skin contact.

Conclusion

Copper complexes of chiral 2-aminobicyclohexyl derivatives represent a promising class of catalysts for a range of asymmetric transformations. Their rigid scaffold and tunable properties provide a solid platform for achieving high levels of enantioselectivity. The protocols outlined in this guide, based on well-established precedents with structurally similar ligands, offer a starting point for researchers to explore the full potential of this catalyst system in the synthesis of complex, enantioenriched molecules for applications in drug discovery and development.

References

• Zhang, W., et al. (2023). Highly enantioselective Cu-catalyzed asymmetric allylic alkylation of racemic inert cyclic allylic ethers under batch and flow conditions. Chemical Science, 14(8), 2137-2143. [Link]

• Hoveyda, A. H., et al. (2010). Enantioselective Conjugate Silyl Additions to Cyclic and Acyclic Unsaturated Carbonyls Catalyzed by Cu Complexes of Chiral N-Heterocyclic Carbenes. Journal of the American Chemical Society, 132(13), 4782-4784. [Link]

• Alexakis, A., et al. (2025). Recent advances in allylation of chiral secondary alkylcopper species. Beilstein Journal of Organic Chemistry, 21, 344-366. [Link]

• Xia, C., & Huang, H. (2010). Progress in Copper Catalyzed Asymmetric Tandem Reaction. Chinese Academy of Sciences. [Link]

• Zhang, W., et al. (2023). Copper-catalyzed asymmetric allylic alkylation of racemic inert cyclic allylic ethers under batch and flow conditions. PMC. [Link]

• Singh, U. K., et al. (2016). Application of asymmetric Henry reaction by copper(II) complexes containing (R,R)-1,2-diaminocyclohexane with naphthyl and thiophenyl substituents. Tetrahedron: Asymmetry, 27(14-15), 647-654. [Link]

Sources

• 1. Sci-Hub. Application of asymmetric Henry reaction by copper(II) complexes containing (R,R)-1,2-diaminocyclohexane with naphthyl and thiophenyl substituents / Inorganica Chimica Acta, 2021 [sci-hub.box]
• 2. Copper-catalyzed asymmetric allylic alkylation of racemic inert cyclic allylic ethers under batch and flow conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Copper-catalyzed asymmetric allylic alkylation of racemic inert cyclic allylic ethers under batch and flow conditions - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. Recent advances in allylation of chiral secondary alkylcopper species - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Rhodium-Catalyzed Asymmetric Transfer Hydrogenation with Chiral 1,2-Diaminocyclohexane Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Power of Chiral Diamines in Rhodium Catalysis

Asymmetric catalysis is a cornerstone of modern synthetic chemistry, particularly in the pharmaceutical industry, where the stereochemistry of a molecule dictates its biological activity. Among the most reliable and versatile catalysts for asymmetric transformations are those based on rhodium, a transition metal prized for its diverse reactivity. However, the true power of rhodium is unlocked when it is paired with a chiral ligand, which creates a stereochemically defined environment to influence the outcome of a reaction.

This guide focuses on a privileged class of ligands: C₂-symmetric N-sulfonylated 1,2-diaminocyclohexanes (DACH). When complexed with a rhodium(III) precursor, such as [Cp*RhCl₂]₂, these ligands form exceptionally active and selective catalysts for the asymmetric transfer hydrogenation (ATH) of prochiral ketones and imines.[1][2] The rigid cyclohexane backbone projects the substituents into well-defined spatial quadrants, creating a highly effective chiral pocket around the metal center. This structural feature is the primary reason for the high enantioselectivities observed, often exceeding 97% ee.[3]

Unlike high-pressure hydrogenations, ATH utilizes a liquid hydrogen donor, most commonly a formic acid/triethylamine azeotrope or an aqueous solution of sodium formate, making the procedure experimentally simpler, safer, and more accessible for standard laboratory use.[4][5] This application note will delve into the mechanistic underpinnings of this catalyst system, provide a robust and validated protocol for its use, and offer insights into achieving optimal performance.

Section 1: The Catalyst System and Mechanism of Action

The active catalyst is typically generated in situ from two components: a rhodium precursor, pentamethylcyclopentadienyl rhodium(III) chloride dimer ([Cp*RhCl₂]₂), and a chiral N-tosyl-1,2-diaminocyclohexane ligand (Ts-DACH). The tosyl group (Ts) plays a crucial electronic role and provides an N-H proton that is fundamental to the catalytic cycle.

Causality of Component Selection:

• [CpRhCl₂]₂: The pentamethylcyclopentadienyl (Cp) ligand is a bulky, electron-donating spectator ligand that stabilizes the Rh(III) center, preventing catalyst decomposition while leaving open coordination sites for the reaction to occur.

• (1R,2R)-Ts-DACH: This is the stereocontrolling element. The (1R,2R) configuration dictates which enantiomer of the product will be formed. The tosyl group enhances the acidity of the N-H proton, which is a key feature of the "metal-ligand bifunctional" mechanism.[6] This mechanism posits that the ligand is not merely a passive scaffold but an active participant in the hydrogen transfer step.

The Catalytic Cycle:

The accepted mechanism for ATH with these Rh(III) complexes is an outer-sphere, metal-ligand bifunctional pathway.[6] This concerted process avoids substrate coordination directly to the metal, which is often a slow step.

• Catalyst Activation: The precatalyst reacts with the hydrogen source (formate) to generate a rhodium-hydride species. The formate displaces a chloride ligand and undergoes decarboxylation to deliver a hydride to the rhodium center.

• Hydrogen Transfer: The prochiral ketone approaches the rhodium-hydride. In a concerted, six-membered transition state, the hydride on the rhodium is transferred to the carbonyl carbon, while the proton from the ligand's N-H group is transferred to the carbonyl oxygen.

• Product Release & Catalyst Regeneration: The resulting chiral alcohol is released, and the rhodium complex is then ready to react with another molecule of the hydrogen source to regenerate the active rhodium-hydride, closing the catalytic cycle.

The high enantioselectivity arises from the sterically demanding transition state. The chiral ligand ensures that one orientation of the substrate is strongly favored over the other, minimizing the formation of the undesired enantiomer.

Caption: Fig. 1: Catalytic Cycle of Rh(III)-DACH Asymmetric Transfer Hydrogenation

Section 2: Applications in Asymmetric Ketone Reduction

The Rh(III)-TsDACH catalyst system is highly effective for the reduction of a wide array of aromatic and heteroaromatic ketones, delivering chiral secondary alcohols that are valuable intermediates in drug development.[1][2] The reaction is notable for its high efficiency, often achieving excellent results with low catalyst loadings (down to 0.1 mol%).[4]

Data Presentation: Performance in Asymmetric Transfer Hydrogenation of Ketones

Entry	Substrate (Ketone)	S/C Ratio¹	Conditions²	Conv. (%)	ee (%)	Reference
1	Acetophenone	100	H₂O, HCOONa, 40°C, 0.5h	>99	97	[1][3]
2	2-Acetylpyridine	100	H₂O, HCOONa, 40°C, 1h	>99	99	[1]
3	2-Chloroacetophenone	100	H₂O, HCOONa, 40°C, 1h	>99	96	[1]
4	1-Indanone	100	H₂O, HCOONa, 40°C, 3h	98	99	[1]
5	Acetophenone	10,000	H₂O, HCOONa, 40°C	97	94	[2]

¹ S/C = Substrate-to-Catalyst ratio. ² Reactions are typically performed with sodium formate (HCOONa) as the hydrogen source in water.

Section 3: Detailed Experimental Protocols

This section provides a trusted, step-by-step protocol for the asymmetric transfer hydrogenation of acetophenone as a representative example.

Protocol 1: In Situ Catalyst Preparation and Asymmetric Transfer Hydrogenation of Acetophenone

Materials:

• [Cp*RhCl₂]₂ (Pentamethylcyclopentadienyl rhodium(III) chloride dimer)

• (1R,2R)-N-Tosyl-1,2-diaminocyclohexane ((1R,2R)-TsDACH)

• Acetophenone (freshly distilled)

• Sodium formate (HCOONa)

• Deionized water

• Ethyl acetate (EtOAc)

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware (Schlenk flask or sealed vial)

• Magnetic stirrer and hot plate

Workflow Diagram:

Caption: Fig. 2: Experimental Workflow for ATH

Step-by-Step Procedure:

• Catalyst Pre-formation: In a 10 mL vial equipped with a magnetic stir bar, add [Cp*RhCl₂]₂ (3.1 mg, 0.005 mmol, 0.5 mol%) and (1R,2R)-TsDACH (5.7 mg, 0.02 mmol, 1.1 mol% relative to Rh).

  • Scientist's Note: A slight excess of the ligand is used to ensure all the rhodium is complexed.

• Add deionized water (2.0 mL) to the vial. Seal the vial and stir the orange suspension at 40°C for 15 minutes to allow for catalyst formation.

• Reaction Initiation: To the catalyst mixture, add sodium formate (136 mg, 2.0 mmol, 2.0 equivalents) followed by acetophenone (120 mg, 1.0 mmol, 1.0 equivalent).

• Reaction Progress: Vigorously stir the reaction mixture at 40°C. Monitor the reaction progress by taking small aliquots and analyzing them by TLC or GC (approx. 30-60 minutes for full conversion at this scale).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Extract the aqueous layer with ethyl acetate (3 x 5 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄). Filter the solution and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield (R)-1-phenylethanol as a colorless oil.

• Analysis: Determine the enantiomeric excess (ee) of the purified product by chiral HPLC analysis.[7]

Section 4: Troubleshooting and Key Considerations

• Issue: Low Conversion.

  • Cause & Solution: The pH of the aqueous solution can be critical; the optimal range for Rh-TsDPEN is typically between 5.5 and 10.0.[1] Ensure the quality of the sodium formate. In some cases, product inhibition can occur at high concentrations; consider a higher dilution.[1] Also, verify the activity of the rhodium precursor, as old batches may degrade.

• Issue: Low Enantioselectivity.

  • Cause & Solution: The primary cause is often the purity of the chiral ligand. Ensure it is enantiomerically pure. Reaction temperature can also play a role; running the reaction at a lower temperature (e.g., room temperature) may improve ee, though it will increase the reaction time. Contamination of the substrate with acidic or basic impurities can also interfere with the catalyst.

• Key Consideration: Inert Atmosphere.

  • While many Rh(III)-DACH catalyzed ATH reactions are robust enough to be run in the open air, performing the reaction under an inert atmosphere (Nitrogen or Argon) is good practice and can prevent potential oxidative degradation of the catalyst, especially for very low catalyst loadings or extended reaction times.[1]

• Key Consideration: Substrate Scope.

  • This catalyst system is most effective for aryl ketones. Aliphatic ketones are generally more challenging substrates and may require higher catalyst loadings or different ligand systems for optimal results.

Section 5: Conclusion

The combination of a rhodium(III) precursor with a chiral N-sulfonylated 1,2-diaminocyclohexane ligand provides a powerful, reliable, and operationally simple catalytic system for the asymmetric transfer hydrogenation of ketones. Its high activity and enantioselectivity, coupled with the use of safe and readily available hydrogen sources, make it an invaluable tool for the synthesis of chiral alcohols in both academic and industrial settings. The insights and protocols provided herein serve as a comprehensive guide for researchers to successfully implement and optimize these important transformations.

References

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• Xin, J., et al. (2006). Asymmetric transfer hydrogenation catalysed by hydrophobic dendritic DACH-rhodium complex in water. Chemical Communications. Available at: [Link]

• de Souza, A. L. F., et al. (2010). Asymmetric transfer hydrogenation of ketones in aqueous solution catalyzed by rhodium(III) complexes with C2-symmetric fluorene-ligands containing chiral (1R,2R)-cyclohexane-1,2-diamine. Journal of the Brazilian Chemical Society. Available at: [Link]

• Canivet, J., et al. (2007). Synthesis, characterization and use of a new tethered Rh(III) complex in asymmetric transfer hydrogenation of ketones. ResearchGate. Available at: [Link]

• Wang, C. (2018). RHODIUM CATALYSED TRANSFER HYDROGENATION AND TRANSAMINATION. The University of Liverpool Repository. Available at: [Link]

• Wu, X., et al. (2008). RhIII‐ and IrIII‐Catalyzed Asymmetric Transfer Hydrogenation of Ketones in Water. University of Liverpool Institutional Repository. Available at: [Link]

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• de Souza, A. L. F., et al. (2010). Asymmetric transfer hydrogenation of ketones in aqueous solution catalyzed by rhodium(III) complexes with C2-symmetric fluorene-ligands containing chiral (1R,2R)-cyclohexane-1,2-diamine. ResearchGate. Available at: [Link]

• Kumagai, N., et al. (2012). Industrial Asymmetric Hydrogenation Processes for Chiral Drug Substances. IntechOpen. Available at: [Link]

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Application Notes and Protocols for Asymmetric Diels-Alder Reactions Utilizing 2-Aminobicyclohexyl-Derived Catalysts

Introduction: The Enduring Power of the Diels-Alder Reaction in Asymmetric Synthesis

The Diels-Alder reaction, a cornerstone of organic synthesis, provides a powerful and atom-economical method for the construction of six-membered rings.[1] The ability to form multiple stereocenters in a single step has made its asymmetric variant an invaluable tool in the synthesis of complex molecules, particularly in the realm of natural product synthesis and drug development.[2] While chiral Lewis acids have historically dominated the landscape of asymmetric catalysis for this transformation, the advent of organocatalysis has offered a paradigm shift, providing more robust, environmentally benign, and often complementary approaches.[2]

This guide focuses on a specific and highly effective class of organocatalysts derived from the 2-aminobicyclohexyl scaffold, with a particular emphasis on derivatives of (1R,2R)-diaminocyclohexane. These chiral diamines and their derivatives have emerged as privileged structures in asymmetric catalysis, capable of inducing high levels of stereocontrol in a variety of transformations, including the venerable Diels-Alder reaction.

Mechanistic Underpinnings: Iminium Ion Activation with Chiral Amines

The efficacy of 2-aminobicyclohexyl-derived catalysts in asymmetric Diels-Alder reactions stems from their ability to activate α,β-unsaturated aldehydes and ketones through the formation of a transient iminium ion. This mode of activation, a hallmark of aminocatalysis, effectively lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the dienophile, thereby accelerating the reaction with the diene.[1][3]

The chiral environment established by the catalyst scaffold dictates the facial selectivity of the diene's approach to the iminium ion, leading to the preferential formation of one enantiomer of the Diels-Alder adduct. The rigidity of the bicyclohexyl backbone and the strategic placement of substituents on the amine are crucial for creating a well-defined chiral pocket that effectively shields one face of the dienophile.

Catalytic Cycle of an Asymmetric Diels-Alder Reaction

Caption: The catalytic cycle illustrates the formation of a chiral iminium ion, followed by the stereoselective Diels-Alder reaction and subsequent hydrolysis to release the product and regenerate the catalyst.

Synthesis of a Representative 2-Aminobicyclohexyl-Derived Catalyst

A variety of bifunctional organocatalysts can be synthesized from the commercially available (1R,2R)-cyclohexane-1,2-diamine scaffold. The following is a representative multi-step synthesis to afford a chiral benzene-1,2-diamine building block which can be further derivatized.[4]

Protocol for the Synthesis of a Chiral Benzene-1,2-diamine Intermediate [4]

• Nucleophilic Aromatic Substitution: To a solution of (1R,2R)-cyclohexane-1,2-diamine in a suitable solvent, add an ortho-fluoronitrobenzene derivative. The reaction is typically stirred at room temperature or with gentle heating to facilitate the substitution.

• Selective Alkylation: The primary amino group of the resulting product is then selectively alkylated. This can be achieved through various methods, such as reductive amination with an aldehyde in the presence of a reducing agent like sodium cyanoborohydride.

• Reduction of the Nitro Group: The aromatic nitro group is reduced to a primary amine. Common methods include catalytic hydrogenation using a palladium catalyst or reduction with a metal like tin or iron in acidic media.

• Further Derivatization (Optional): The newly formed primary aromatic amino group can be further functionalized to create a library of catalysts. This can include acylation, sulfonation, or further alkylation to fine-tune the steric and electronic properties of the catalyst.

Application in Asymmetric Diels-Alder Reactions: A General Protocol

The following protocol is a general guideline for performing an asymmetric Diels-Alder reaction between an α,β-unsaturated aldehyde and a diene, using a chiral secondary amine catalyst derived from a bicyclic scaffold. This protocol is based on established procedures and can be adapted for specific substrates and catalysts.[5]

Materials:

• Chiral secondary amine catalyst (e.g., an imidazolidinone derived from a 2-aminobicyclohexyl precursor) (5-10 mol%)

• α,β-Unsaturated aldehyde (dienophile) (1.0 equiv)

• Diene (2.0-3.0 equiv)

• Acid co-catalyst (e.g., trifluoroacetic acid or perchloric acid) (5-10 mol%)

• Solvent (e.g., methanol/water mixture, chloroform, or toluene)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Experimental Procedure:

• To a clean, dry reaction vessel, add the chiral secondary amine catalyst.

• Dissolve the catalyst in the chosen solvent system (e.g., a 95:5 mixture of methanol and water).

• Add the α,β-unsaturated aldehyde to the catalyst solution and stir for 1-2 minutes at the desired reaction temperature (typically ranging from room temperature to 0 °C).

• Add the diene to the reaction mixture.

• Stir the reaction at the specified temperature for the required duration (typically 3-24 hours), monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with a suitable organic solvent such as diethyl ether or ethyl acetate.

• Wash the organic layer successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• If necessary, perform a hydrolysis step to convert any acetal byproducts back to the aldehyde. This can be achieved by stirring the crude product in a mixture of trifluoroacetic acid, water, and chloroform.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired Diels-Alder adduct.

• Determine the yield, diastereomeric ratio (by ¹H NMR), and enantiomeric excess (by chiral HPLC or GC) of the purified product.

Experimental Workflow for Asymmetric Diels-Alder Reaction

Caption: A streamlined workflow outlining the key stages of the asymmetric Diels-Alder reaction, from reagent preparation to product analysis.

Data Presentation: Expected Outcomes

The use of 2-aminobicyclohexyl-derived catalysts in asymmetric Diels-Alder reactions typically affords high yields and excellent enantioselectivities. The following table summarizes representative data for the reaction of cinnamaldehyde with cyclopentadiene using a chiral imidazolidinone catalyst, demonstrating the efficacy of this class of organocatalysts.[3]

Entry	Diene	Dienophile	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	endo:exo	ee (%)
1	Cyclopentadiene	Cinnamaldehyde	5	MeOH/H₂O (95:5)	8	99	1:1.3	93
2	1,3-Diphenylisobenzofuran	Cinnamaldehyde	10	CH₂Cl₂	12	75	35:1	96
3	Cyclohexadiene	Cinnamaldehyde	10	CH₂Cl₂	24	82	1:14	94

Troubleshooting and Considerations for Optimization

• Catalyst Solubility: Ensure the catalyst is fully dissolved in the reaction solvent before adding the substrates.

• Water Content: The presence of a small amount of water can be beneficial for the hydrolysis of the iminium ion and catalyst turnover. However, excess water may lead to undesired side reactions.

• Acid Co-catalyst: The choice and amount of the acid co-catalyst can significantly impact the reaction rate and enantioselectivity. It is advisable to screen different acids and concentrations for optimal results.

• Temperature: Lowering the reaction temperature can often improve enantioselectivity, although it may require longer reaction times.

• Substrate Purity: The purity of the diene and dienophile is crucial for obtaining high yields and reproducible results. Freshly distilled dienes are often recommended.

Conclusion

Catalysts derived from the 2-aminobicyclohexyl scaffold have proven to be highly effective in mediating asymmetric Diels-Alder reactions. Their ability to operate via iminium ion activation provides a powerful and practical alternative to traditional metal-based catalysts. The protocols and guidelines presented herein offer a solid foundation for researchers, scientists, and drug development professionals to explore and apply this robust methodology in their synthetic endeavors. The modular nature of these catalysts allows for fine-tuning of their structure to achieve optimal performance for a wide range of substrates, further expanding the synthetic utility of the asymmetric Diels-Alder reaction.

References

• Schmalz, H.-G., & Schell, P. (2020). Synthesis and Catalytic Activity of 1,2-Benzenediamine-Derived Organocatalysts Based on (1R,2R)-Cyclohexane-1,2-Diamine. Molecules, 25(15), 3485. [Link]

• Ahrendt, K. A., Borths, C. J., & MacMillan, D. W. C. (2000). New Strategies for Organic Catalysis: The First Highly Enantioselective Organocatalytic Diels-Alder Reaction. Journal of the American Chemical Society, 122(17), 4243–4244. [Link]

• Northrup, A. B., & MacMillan, D. W. C. (2002). The First General Enantioselective Catalytic Diels−Alder Reaction with Simple α,β-Unsaturated Ketones. Journal of the American Chemical Society, 124(11), 2458–2460. [Link]

• Du, H., & Ding, K. (2010). Asymmetric Catalysis of Diels–Alder Reaction. In Handbook of Cyclization Reactions (Vol. 1, pp. 1-54). Wiley-VCH. [Link]

• Chen, Y.-C., et al. (2012). Aminocatalytic Asymmetric Diels–Alder Reactions via HOMO Activation. Accounts of Chemical Research, 45(9), 1491–1500. [Link]

• Grillo, A., & Bizzarri, B. M. (2022). Catalytic Enantioselective Diels Alder Reaction: Application in the Synthesis of Antiviral Agents. Molecules, 27(3), 733. [Link]

• Sibi, M. P., & Stanley, L. M. (2006). trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. Chemical Reviews, 106(7), 2843-2874. [Link]

• Hattori, K., & Yamamoto, H. (1993). Asymmetric aza-Diels-Alder reaction: enantio- and diastereoselective reaction of imine mediated by Chiral Lewis acid. Tetrahedron, 49(9), 1749-1760. [Link]

• Deng, L., et al. (2007). Enantioselective Diels−Alder Reaction of Simple α,β-Unsaturated Ketones with a Cinchona Alkaloid Catalyst. Journal of the American Chemical Society, 129(1), 57-61. [Link]

• Enders, D., & Grondal, C. (2011). Asymmetric Organocatalytic Domino Reactions. Angewandte Chemie International Edition, 50(21), 4602-4632. [Link]

• Payette, J. N., & Yamamoto, H. (2007). Regioselective and Asymmetric Diels-Alder Reaction of 1- and 2-Substituted Cyclopentadienes Catalyzed by a Brønsted Acid Activated Chiral Oxazaborolidine. Journal of the American Chemical Society, 129(31), 9536–9537. [Link]

• Evans, D. A., Chapman, K. T., & Bisaha, J. (1988). Asymmetric Diels-Alder cycloaddition reactions with chiral α,β-unsaturated N-acyloxazolidinones. Journal of the American Chemical Society, 110(4), 1238–1256. [Link]

• MacMillan, D. W. C., et al. (2002). The First General Enantioselective Catalytic Diels-Alder Reaction with Simple r,β-Unsaturated Ketones. Macmillan Group. [Link]

• Myers, A. G. (n.d.). Chem 115 Handout. Andrew G. Myers Research Group. [Link]

• Global Precious Metal Catalysts. (n.d.). Trans-1,2-Diaminocyclohexane. [Link]

• Kise, N., & Yoshimi, H. (2016). Old tricks, new dogs: organocatalytic dienamine activation of α,β-unsaturated aldehydes. Chemical Society Reviews, 45(23), 6587-6599. [Link]

• Soós, T., & Pápai, I. (2018). Recent Advances in the Enantioselective Organocatalytic [4+2] Cycloadditions. Molecules, 23(11), 2993. [Link]

• Rawal, V. H., et al. (2005). Enantioselective Diels−Alder Reactions of Chiral 1-Amino-3-siloxy-1,3-butadiene: Application to the Enantioselective Synthesis of (−)-α-Elemene. Journal of the American Chemical Society, 127(4), 1336–1337. [Link]

• Fochi, M., & Bernardi, L. (2011). Catalytic asymmetric synthesis of 1,2-diamines. Chemical Communications, 47(1), 17-28. [Link]

• List, B. (2010). Organocatalytic oxa-Diels–Alder reaction of α,β-unsaturated ketones under non-classical conditions. New Journal of Chemistry, 34(8), 1579-1582. [Link]

• Yamamoto, H., et al. (2025). Catalytic Enantioselective Diels–Alder Reaction of Dienes with Acyclic and α,β- and β,β-Disubstituted Enones. Journal of the American Chemical Society. [Link]

• Soai, K., & Kawasaki, T. (2020). Absolute Asymmetric Synthesis Involving Chiral Symmetry Breaking in Diels–Alder Reaction. Symmetry, 12(11), 1801. [Link]

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Application Notes & Protocols: Chiral Bicyclic Amines in Asymmetric Henry Reactions

An in-depth guide to the application of chiral diamine-copper complexes in the asymmetric Henry reaction, offering a robust framework for researchers in organic synthesis and drug development.

Introduction: The Strategic Value of the Asymmetric Henry Reaction

The Henry, or nitroaldol, reaction is a cornerstone of carbon-carbon bond formation in organic synthesis, providing access to valuable β-nitroalcohols.[1][2] These molecules are highly versatile synthetic intermediates, readily convertible into key structural motifs such as 1,2-amino alcohols and α-hydroxy carboxylic acids, which are prevalent in pharmaceuticals and biologically active compounds.[3][4] The true synthetic power of the Henry reaction is unlocked when it is rendered asymmetric, allowing for the precise control of stereochemistry and the production of enantiomerically enriched products.

While the prompt specifies "2-aminobicyclohexyl," the vast body of scientific literature points to the exceptional efficacy of a closely related class of catalysts: chiral 1,2-diamines , particularly those built upon the trans-1,2-diaminocyclohexane scaffold and other constrained bicyclic systems.[5][6] These C₂-symmetric diamines, when complexed with copper(II) salts, form highly effective and practical catalysts that consistently deliver high yields and excellent enantioselectivities under mild reaction conditions.[3][7] This guide will therefore focus on this well-established and field-proven catalyst class, providing the foundational principles, mechanistic insights, and detailed protocols that are broadly applicable to related chiral amine scaffolds.

Mechanism and the Origin of Stereocontrol

The success of the copper-diamine catalyzed asymmetric Henry reaction hinges on the formation of a well-defined chiral environment around the metal center. The catalyst orchestrates the precise three-dimensional arrangement of the aldehyde and the incoming nucleophile, leading to a highly stereoselective C-C bond formation.

The Catalytic Cycle: The reaction is proposed to proceed through the following key steps:

• Catalyst Formation: The chiral diamine ligand coordinates with a copper(II) salt, such as copper(II) acetate [Cu(OAc)₂], to form the active chiral catalyst complex.

• Aldehyde Activation: The aldehyde's carbonyl oxygen coordinates to the Lewis acidic copper center, activating it towards nucleophilic attack.

• Nitronate Formation: The nitroalkane is deprotonated to form a nitronate anion. This can be facilitated by an external base or through a cooperative mechanism involving a counter-ion (e.g., acetate) from the copper salt.

• Stereoselective C-C Bond Formation: The chiral ligand creates a sterically defined pocket. One face of the coordinated aldehyde is shielded by the bulky substituents on the diamine ligand, forcing the nitronate to attack from the less hindered face. This step determines the absolute stereochemistry of the newly formed stereocenter.

• Product Release: The resulting β-nitroalkoxide is protonated, and the product dissociates from the copper complex, regenerating the catalyst for the next cycle.

Caption: Proposed catalytic cycle for the copper-diamine catalyzed asymmetric Henry reaction.

The Catalyst System: A Deep Dive into Components

The choice of each component of the catalytic system is critical for achieving optimal results.

• The Chiral Ligand: The ligand is the heart of the catalyst. The trans-1,2-diaminocyclohexane backbone provides a rigid and predictable C₂-symmetric scaffold. The substituents on the nitrogen atoms (N,N') are crucial for tuning the catalyst's steric and electronic properties. Bulky groups, such as naphthylmethyl or other aromatic moieties, enhance the facial discrimination of the aldehyde, leading to higher enantioselectivity.[8]

• The Metal Salt: Copper(II) acetate [Cu(OAc)₂] is widely used due to its high efficiency, stability to air and moisture, and commercial availability.[3][7] Unlike air-sensitive Cu(I) salts, Cu(OAc)₂ offers greater practicality for routine laboratory use.[7]

• Solvent: Protic solvents, particularly alcohols like ethanol or n-propanol, are often the solvents of choice. They can participate in hydrogen bonding and help to stabilize the transition state, often leading to improved yields and selectivities.[3]

• Base (Optional): Some protocols employ a mild, non-nucleophilic base like N,N-diisopropylethylamine (DIPEA) to facilitate the deprotonation of the nitroalkane.[8] However, many highly effective systems operate without an external base, relying on the acetate counter-ion of the copper salt to perform this role.[6]

Experimental Protocols

Author's Note: These protocols are designed to be self-validating. Always perform reactions in a well-ventilated fume hood and use appropriate personal protective equipment (PPE). Reagents should be of high purity for best results.

This protocol describes a representative reaction between an aldehyde and nitromethane using an in-situ generated catalyst.

Materials and Equipment:

• Chiral N,N'-disubstituted-(1R,2R)-diaminocyclohexane ligand

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• Aldehyde (e.g., 3-phenylpropanal)

• Nitromethane

• Ethanol (anhydrous)

• N,N-Diisopropylethylamine (DIPEA, optional, see specific literature)

• Standard glassware, magnetic stirrer, and inert atmosphere setup (optional but recommended)

Step-by-Step Procedure:

• Catalyst Preparation (In-Situ):

  • To a clean, dry reaction vial equipped with a magnetic stir bar, add the chiral diamine ligand (0.05 mmol, 5 mol%).

  • Add Cu(OAc)₂·H₂O (0.05 mmol, 5 mol%).

  • Add ethanol (1.0 mL) and stir the resulting mixture at room temperature for 30-60 minutes. A color change (typically to a deep blue or green solution) indicates complex formation.

• Reaction Assembly:

  • To the catalyst solution, add the aldehyde (1.0 mmol, 1.0 equiv).

  • Add nitromethane (5.0 mmol, 5.0 equiv). Note: Using an excess of the nitroalkane often improves reaction rates and yields.

  • If required by the specific ligand system, add DIPEA (0.1 mmol, 10 mol%).[8]

• Reaction and Monitoring:

  • Stir the reaction mixture at the desired temperature (typically ranging from 0 °C to room temperature).[3]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the aldehyde is consumed.

• Workup and Purification:

  • Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess nitromethane.

  • Dissolve the residue in ethyl acetate and wash with a saturated aqueous solution of NH₄Cl to remove the copper catalyst.

  • Wash with brine, dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure β-nitroalkanol.

• Analysis:

  • Determine the isolated yield.

  • Confirm the structure and determine the diastereomeric ratio (if applicable) by ¹H NMR spectroscopy.

  • Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC) analysis.

Caption: A streamlined workflow for the asymmetric Henry reaction.

This protocol provides a general method for synthesizing the chiral ligand itself via reductive amination.

Materials and Equipment:

• (1R,2R)-(-)-Diaminocyclohexane

• 2-Naphthaldehyde (2.2 equiv)

• Sodium triacetoxyborohydride [NaBH(OAc)₃] (3.0 equiv)

• Dichloromethane (DCM, anhydrous)

• Standard glassware for inert atmosphere reactions

Step-by-Step Procedure:

• To a solution of (1R,2R)-(-)-diaminocyclohexane (1.0 equiv) in anhydrous DCM, add 2-naphthaldehyde (2.2 equiv).

• Stir the mixture at room temperature for 2-4 hours to form the di-imine intermediate.

• Cool the reaction mixture to 0 °C and add sodium triacetoxyborohydride portion-wise over 30 minutes.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction carefully by adding a saturated aqueous solution of NaHCO₃.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to yield the pure diamine ligand.

Performance Data and Substrate Scope

The utility of a catalyst is defined by its performance across a range of substrates. Copper-diamine systems exhibit broad applicability.

Entry	Aldehyde Substrate	Nitroalkane	Yield (%)	ee (%)	Reference
1	o-Nitrobenzaldehyde	Nitromethane	>99	98
2	Benzaldehyde	Nitromethane	>99	>90	[3]
3	o-Methoxybenzaldehyde	Nitromethane	>99	95	[3]
4	Hydrocinnamaldehyde	Nitromethane	>99	>99.5	[3]
5	Cyclohexanecarboxaldehyde	Nitromethane	91	97	[3]
6	3-Phenylpropanal	Nitromethane	99	>99

Table 1: Representative results for the copper-diamine catalyzed asymmetric Henry reaction. Conditions may vary slightly between references.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield	Inactive catalyst; insufficient reaction time; poor quality reagents.	Ensure ligand and copper salt are pure; allow sufficient time for catalyst pre-formation; extend reaction time; use freshly distilled aldehyde and solvent.
Low Enantioselectivity (ee)	Racemization via retro-Henry reaction; incorrect ligand choice; reaction too warm.	Lower the reaction temperature (e.g., to 0 °C or -20 °C); ensure workup is not overly basic; screen different N,N'-substituents on the diamine ligand.
Side Product Formation	Dehydration of the nitroalkanol product to a nitroalkene; Cannizzaro reaction for aldehydes without α-hydrogens.	Use milder workup conditions; lower reaction temperature; ensure prompt purification after workup.

Table 2: A guide to common issues and potential resolutions.

Conclusion and Outlook

Catalyst systems based on chiral 1,2-diamines and copper(II) salts represent a mature, reliable, and highly efficient technology for conducting the asymmetric Henry reaction.[5][7] Their operational simplicity, tolerance to air and moisture (especially with Cu(OAc)₂), and consistently high performance make them invaluable tools for academic and industrial chemists. Future research will likely focus on the immobilization of these catalysts on solid supports for enhanced recyclability and the application of these methods to the synthesis of increasingly complex and high-value molecules in the fields of medicine and materials science.

References

• Alvarez-Casao, Y., Marques-Lopez, E., & Herrera, R. P. (2011). Organocatalytic Enantioselective Henry Reactions. Symmetry, 3(2), 220-245. [Link][1][9][10]

• Arai, T., Watanabe, M., & Yanagisawa, A. (2007). Practical Asymmetric Henry Reaction Catalyzed by a Chiral Diamine-Cu(OAc)₂ Complex. Organic Letters, 9(18), 3595-3597. [Link][7]

• Selvakumar, S., Sivasankaran, D., & Singh, V. K. (2009). Enantioselective Henry reaction catalyzed by C2-symmetric chiral diamine–copper(II) complex. Organic & Biomolecular Chemistry, 7(15), 3156-3160. [Link][5][11]

• Arai, T., Watanabe, M., & Yanagisawa, A. (2007). Practical Asymmetric Henry Reaction Catalyzed by a Chiral Diamine-Cu(OAc)2 Complex. Organic Letters, 9(18), 3595-3597. [Link][3]

• Singh, V. K., et al. (2009). Enantioselective Henry reaction catalyzed by C2-symmetric chiral diamine–copper(II) complex. Organic & Biomolecular Chemistry, 7(15), 3156. [Link]

• Dong, L., & Chen, F. E. (2020). Asymmetric catalysis in direct nitromethane-free Henry reactions. Organic Chemistry Frontiers, 7(4), 836-864. [Link][12]

• Marques-Lopez, E., et al. (2011). Organocatalytic Enantioselective Henry Reactions. Symmetry. [Link]

• Herrera, R. P., et al. (2011). Organocatalytic Enantioselective Henry Reactions. ResearchGate. [Link]

• Mini-review. (2022). HENRY REACTION. ResearchGate. [Link][13]

• Hiemstra, H., et al. (2006). Asymmetric Organocatalytic Henry Reaction. Angewandte Chemie International Edition, 45(1), 110-113. [Link]

• Sudoł, M., et al. (2022). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. Molecules, 27(23), 8206. [Link][14]

• Sudoł, M., et al. (2022). Selectivity Control in Nitroaldol (Henry) Reaction by Changing the Basic Anion in a Chiral Copper(II) Complex Based on (S)-2-Aminomethylpyrrolidine and 3,5-Di-tert-butylsalicylaldehyde. Catalysts. [Link]

• Roy, O., & Lebrun, S. (2021). 1-Aminobicyclo[2.2.2]octane-2-carboxylic Acid and Derivatives As Chiral Constrained Bridged Scaffolds for Foldamers and Chiral Catalysts. Accounts of Chemical Research, 54(4), 1034-1047. [Link][15]

• Singh, A. K., et al. (2020). Application of Asymmetric Henry Reaction by Copper(II) Complexes Containing (R,R)-1,2-Diaminocyclohexane with Naphthyl and Thiophenyl Substituents. ResearchGate. [Link][16]

• Singh, A. K., et al. (2020). Application of asymmetric Henry reaction by copper(II) complexes containing (R,R)-1,2-diaminocyclohexane with naphthyl and thiophenyl substituents. Applied Organometallic Chemistry, 34(11), e5922. [Link][8]

• Tetour, D., Novotná, M., & Hodačová, J. (2021). Enantioselective Henry Reaction Catalyzed by Copper(II) Complex of Bis(trans-cyclohexane-1,2-diamine)-Based Ligand. Catalysts, 11(1), 58. [Link][6]

• Urban, S., et al. (2013). Cu(II)-Catalyzed Asymmetric Henry Reaction with a Novel C1-Symmetric Aminopinane-Derived Ligand. Molecules, 18(10), 12431-12443. [Link][4]

• Roy, O., & Lebrun, S. (2021). 1-Aminobicyclo[2.2.2]octane-2-carboxylic Acid and Derivatives As Chiral Constrained Bridged Scaffolds for Foldamers and Chiral Catalysts. ResearchGate. [Link][17]

• Ballini, R., & Bosica, G. (1997). Nitroaldol Reaction in Aqueous Media: An Important Improvement of the Henry Reaction. The Journal of Organic Chemistry, 62(2), 425-427. [Link]

• Wang, Z., et al. (2015). Catalytic asymmetric Henry reaction of nitroalkanes and aldehydes catalyzed by a chiral N,N'-dioxide/Cu(I) complex. The Journal of Organic Chemistry, 80(4), 2272-80. [Link][18]

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Application Notes & Protocols: Synthesis of Pharmaceutical Intermediates Using 2-Aminobicyclohexyl

Abstract

This technical guide provides a comprehensive overview of the application of 2-aminobicyclohexyl as a versatile chiral building block in the synthesis of pharmaceutical intermediates. We will explore its utility as a chiral auxiliary for the diastereoselective synthesis of enantiomerically enriched β-amino acids, a critical structural motif in numerous pharmaceuticals. Furthermore, we will discuss its potential as a precursor to chiral ligands for asymmetric catalysis. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique stereochemical properties of 2-aminobicyclohexyl in their synthetic strategies. Detailed, field-proven protocols are provided, along with explanations of the underlying principles of stereocontrol.

Introduction: The Strategic Importance of 2-Aminobicyclohexyl in Medicinal Chemistry

The demand for enantiomerically pure pharmaceuticals is a cornerstone of modern drug development. The stereochemistry of a drug molecule is critical, as different enantiomers can exhibit vastly different pharmacological and toxicological profiles. Chiral amines, in particular, are prevalent in a significant portion of approved drugs and their intermediates.[1]

2-Aminobicyclohexyl is a chiral amine with a rigid bicyclic structure that offers significant potential as a stereocontrolling element in asymmetric synthesis. Its conformational rigidity, a consequence of the fused cyclohexane rings, provides a well-defined steric environment that can effectively bias the stereochemical outcome of a reaction. This makes it an attractive candidate for use as a chiral auxiliary, a molecule that is temporarily incorporated into a substrate to direct the formation of a specific stereoisomer.[2][3]

The primary advantages of using a chiral auxiliary like 2-aminobicyclohexyl are the predictability of the stereochemical outcome and the reliability of the synthetic methodology. By attaching the auxiliary to a prochiral substrate, one can perform a diastereoselective reaction, separate the resulting diastereomers, and then cleave the auxiliary to obtain the desired enantiomerically pure product.

This guide will focus on a key application: the use of 2-aminobicyclohexyl as a chiral auxiliary in the synthesis of a chiral β-amino acid, a crucial intermediate for various drugs, including the DPP-4 inhibitor Sitagliptin.[4][5]

Core Application: Diastereoselective Synthesis of a Chiral β-Amino Acid Intermediate

This section details a representative protocol for the synthesis of an enantiomerically enriched β-amino acid ester using (1R,2S)-2-aminobicyclohexyl as a chiral auxiliary. The strategy relies on the diastereoselective alkylation of an enolate derived from an N-acyl derivative of the auxiliary.

Rationale and Mechanistic Insight

The underlying principle of this method is the formation of a rigid, chelated enolate intermediate where one face is sterically shielded by the bicyclohexyl moiety of the chiral auxiliary. This steric hindrance directs the approach of an electrophile to the opposite, less hindered face, resulting in a highly diastereoselective alkylation. The specific stereochemistry of the starting 2-aminobicyclohexyl dictates the absolute configuration of the newly formed stereocenter in the product.

digraph "Asymmetric_Alkylation_Workflow" { graph [rankdir="LR", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

}

Figure 1: Workflow for chiral β-amino acid synthesis.

Detailed Experimental Protocols

Protocol 1: Synthesis of N-((1R,2S)-Bicyclohexyl-2-yl)acetamide (Chiral Auxiliary Derivative)

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, add (1R,2S)-2-aminobicyclohexyl (1.81 g, 10.0 mmol) and anhydrous dichloromethane (DCM, 50 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add triethylamine (2.1 mL, 15.0 mmol, 1.5 equiv.) followed by the dropwise addition of acetyl chloride (0.78 mL, 11.0 mmol, 1.1 equiv.) over 10 minutes.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (30 mL). Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Purification: Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford the N-acetyl derivative as a white solid.

Protocol 2: Diastereoselective Alkylation

• Setup: In a flame-dried 250 mL three-neck flask under a nitrogen atmosphere, dissolve the N-acetyl-2-aminobicyclohexyl derivative (2.23 g, 10.0 mmol) in anhydrous tetrahydrofuran (THF, 50 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Enolate Formation: Slowly add lithium diisopropylamide (LDA, 2.0 M solution in THF/heptane/ethylbenzene, 5.5 mL, 11.0 mmol, 1.1 equiv.) dropwise over 15 minutes. Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation.

• Electrophile Addition: Add the desired electrophile (e.g., benzyl bromide, 1.3 mL, 11.0 mmol, 1.1 equiv.) dropwise.

• Reaction: Stir the reaction mixture at -78 °C for 4-6 hours, monitoring by TLC.

• Quenching and Workup: Quench the reaction at -78 °C by adding saturated aqueous ammonium chloride solution (20 mL). Allow the mixture to warm to room temperature. Add water (30 mL) and ethyl acetate (50 mL). Separate the layers and extract the aqueous phase with ethyl acetate (2 x 25 mL).

• Purification: Combine the organic layers, wash with brine (30 mL), dry over anhydrous sodium sulfate, filter, and concentrate. The crude product, now diastereomerically enriched, can be purified by flash chromatography to isolate the major diastereomer. The diastereomeric excess (de) can be determined by ¹H NMR or HPLC analysis.

Parameter	Expected Outcome
Yield	75-90%
Diastereomeric Excess (de)	>95%
Stereochemical Rationale	The bulky bicyclohexyl group is expected to effectively block one face of the lithium-chelated enolate, leading to high diastereoselectivity.

Protocol 3: Cleavage of the Chiral Auxiliary

• Setup: Dissolve the purified alkylated product (e.g., 3.13 g, 10.0 mmol) in a mixture of methanol (50 mL) and 6 M hydrochloric acid (25 mL).

• Reaction: Heat the mixture at reflux (approximately 70-80 °C) for 12-18 hours. Monitor the disappearance of the starting material by TLC.

• Workup: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the methanol.

• Extraction: Add diethyl ether (50 mL) to the remaining aqueous solution and stir. Separate the layers. The aqueous layer contains the hydrochloride salt of the desired β-amino acid ester and the chiral auxiliary.

• Auxiliary Recovery: Basify the aqueous layer to pH > 12 with 6 M NaOH and extract with DCM (3 x 30 mL) to recover the 2-aminobicyclohexyl auxiliary. The recovered auxiliary can be purified by distillation or chromatography for reuse.

• Product Isolation: The aqueous layer containing the β-amino acid can be further processed, for example, by esterification and protection, to yield the desired pharmaceutical intermediate.

Broader Applications: 2-Aminobicyclohexyl Derivatives in Asymmetric Catalysis

While the use of 2-aminobicyclohexyl as a chiral auxiliary is a powerful strategy, its derivatives also hold significant promise as chiral ligands in transition-metal-catalyzed asymmetric reactions. This approach is often more atom-economical as the chiral component is used in catalytic amounts.

Ligand Design and Synthesis

Derivatives of 2-aminobicyclohexyl can be synthesized to create bidentate or polydentate ligands. For instance, condensation with salicylaldehydes can produce Schiff base (salen-type) ligands. The rigid bicyclic backbone is expected to create a well-defined chiral pocket around the metal center, enabling high enantioselectivity in catalytic transformations. This is analogous to the highly successful application of ligands derived from trans-1,2-diaminocyclohexane.

digraph "Ligand_Synthesis_and_Catalysis" { graph [rankdir="LR", splines=ortho, nodesep=0.7]; node [shape=box, style="rounded,filled", fontname="Helvetica", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=10, color="#5F6368"];

}

Figure 2: Ligand synthesis and catalytic application.

Potential Catalytic Applications

Chiral complexes derived from 2-aminobicyclohexyl could be effective in a range of important asymmetric transformations, including:

• Asymmetric Henry (Nitroaldol) Reaction: Copper complexes of chiral amino ligands have been shown to be effective in catalyzing the reaction between aldehydes and nitroalkanes to produce chiral β-nitro alcohols, which are precursors to β-amino alcohols.[6]

• Asymmetric Reductions: Ruthenium and rhodium complexes with chiral diamine ligands are widely used for the asymmetric hydrogenation of ketones and imines, providing access to chiral alcohols and amines.

• Asymmetric Michael Additions: The conjugate addition of nucleophiles to α,β-unsaturated compounds can be rendered highly enantioselective using chiral metal complexes.

Conclusion

2-Aminobicyclohexyl is a valuable and underutilized chiral building block with significant potential in the synthesis of pharmaceutical intermediates. Its rigid bicyclic framework provides an excellent platform for stereocontrol, both as a recoverable chiral auxiliary in stoichiometric applications and as a precursor to chiral ligands for catalysis. The detailed protocols and conceptual frameworks provided in this guide are intended to empower researchers to explore and implement 2-aminobicyclohexyl in the development of efficient and stereoselective synthetic routes to valuable chiral molecules.

References

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• Hansen, K. B., et al. (2009). Highly efficient asymmetric hydrogenation of enamines for the synthesis of sitagliptin. Journal of the American Chemical Society, 131(25), 8798-8804. [Link]

• Corey, E. J., & Guzman-Perez, A. (1998). The catalytic enantioselective construction of molecules with quaternary carbon stereocenters. Angewandte Chemie International Edition, 37(4), 388-401. [Link]

• Ma, J. A., & Cahard, D. (2004). Asymmetric fluorination, trifluoromethylation, and perfluoroalkylation reactions. Chemical Reviews, 104(12), 6119-6146. [Link]

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• Kim, D. Y., et al. (2019). Synthesis of Sitagliptin Intermediate by a Multi-Enzymatic Cascade System Using Lipase and Transaminase With Benzylamine as an Amino Donor. Frontiers in Bioengineering and Biotechnology, 7, 281. [Link]

• Pan, C., et al. (2013). A practical synthesis of sitagliptin via a chiral auxiliary approach. Organic & Biomolecular Chemistry, 11(48), 8464-8469. [Link]

• Liu, Z., et al. (2010). Asymmetric synthesis of sitagliptin. Chirality, 22(8), 759-763. [Link]

• Khobragade, T. P., et al. (2021). Asymmetric synthesis of (−)-(R)-sitagliptin. Chemistry–An Asian Journal, 16(1), 26-30. [Link]

• Morales Monarca, G. H., et al. (2022). Diastereoselective Functionalization of Chiral N‐Acyl‐1,3‐oxazolidines and Their Applications in the Synthesis of Bioactive Molecules. European Journal of Organic Chemistry, 2022(20), e202200234. [Link]

• Ager, D. J., Prakash, I., & Schaad, D. R. (1996). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835-876. [Link]

• Jacobsen, E. N. (2000). Asymmetric catalysis of epoxide ring-opening reactions. Accounts of Chemical Research, 33(6), 421-431. [Link]

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• Evans, D. A., et al. (1982). Stereoselective aldol condensations via boron enolates. Journal of the American Chemical Society, 104(6), 1737-1739. [Link]

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Protocol for N-Acylation of 2-Aminobicyclohexyl: An Application Note for Researchers

Introduction: The Significance of N-Acylated Bicyclohexylamines

N-acylated bicyclohexylamines are a pivotal class of molecules in contemporary drug discovery and development. The bicyclohexyl scaffold provides a rigid, three-dimensional structure that can effectively probe the binding pockets of biological targets. Modification of the amino group through N-acylation allows for the introduction of a diverse array of functional groups, enabling the fine-tuning of pharmacological properties such as potency, selectivity, and pharmacokinetic profiles. This application note provides a comprehensive guide to the N-acylation of 2-aminobicyclohexyl, offering detailed protocols, mechanistic insights, and practical considerations for researchers in medicinal chemistry and organic synthesis.

The amide bond formation, central to this protocol, is one of the most fundamental and frequently employed reactions in the synthesis of pharmaceuticals.[1] Approximately 25% of all marketed drugs contain at least one amide linkage.[1] The methods detailed herein are designed to be robust, high-yielding, and applicable to a wide range of acylating agents, empowering scientists to generate diverse libraries of N-acylated 2-aminobicyclohexyl derivatives for biological screening.

Methodologies for N-Acylation: A Comparative Overview

The choice of acylation method is critical and depends on the nature of the acylating agent, the scale of the reaction, and the presence of other functional groups. Three primary strategies for the N-acylation of 2-aminobicyclohexyl are presented, each with its own set of advantages and considerations.

Method A: Acylation with Acyl Chlorides

Acyl chlorides are highly reactive acylating agents that readily react with amines to form amides.[2] This method is often rapid and high-yielding. The reaction typically requires a base to neutralize the hydrochloric acid byproduct.[3][4]

Mechanism: The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of the nitrogen atom in 2-aminobicyclohexyl attacks the electrophilic carbonyl carbon of the acyl chloride. The resulting tetrahedral intermediate then collapses, expelling a chloride ion to form the stable amide product.[5]

Method B: Acylation with Acid Anhydrides

Acid anhydrides are another effective class of acylating agents.[6][7] They are generally less reactive than acyl chlorides, which can be advantageous for achieving higher selectivity in the presence of other nucleophilic groups. The reaction can often be performed without a catalyst, although a base is typically added to drive the reaction to completion.[8]

Mechanism: Similar to acyl chlorides, the reaction with acid anhydrides follows a nucleophilic addition-elimination pathway. The amine attacks one of the carbonyl carbons of the anhydride, leading to a tetrahedral intermediate which then eliminates a carboxylate anion as a leaving group.

Method C: Amide Coupling with Carboxylic Acids

Direct coupling of carboxylic acids with amines requires the use of a coupling agent to activate the carboxylic acid.[9][10] This method is exceptionally versatile and is the cornerstone of modern peptide synthesis and medicinal chemistry.[11] A wide variety of coupling reagents are available, each with its own specific applications and benefits. Common examples include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), as well as phosphonium and uronium salts.[10][11]

Mechanism: The coupling agent reacts with the carboxylic acid to form a highly reactive activated intermediate (e.g., an O-acylisourea with DCC). This intermediate is then susceptible to nucleophilic attack by the amine, leading to the formation of the amide bond and a urea byproduct.[12][13]

Experimental Protocols

The following protocols provide detailed, step-by-step procedures for the N-acylation of 2-aminobicyclohexyl using the three methodologies described above.

General Considerations:

• Reagents and Solvents: All reagents and solvents should be of high purity and anhydrous where specified.

• Inert Atmosphere: Reactions involving highly reactive intermediates, such as those with acyl chlorides or coupling agents, are best performed under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions with atmospheric moisture.[8]

• Reaction Monitoring: The progress of the reaction should be monitored by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of completion.[8]

Protocol 1: N-Acylation using an Acyl Chloride

This protocol describes the general procedure for the acylation of 2-aminobicyclohexyl with an acyl chloride in the presence of a non-nucleophilic base.

Materials:

Reagent/Solvent	Quantity (for 1 mmol scale)
2-Aminobicyclohexyl	1.0 mmol, 1.0 equiv
Acyl Chloride	1.05-1.2 mmol, 1.05-1.2 equiv
Triethylamine (Et₃N) or Pyridine	1.1-1.5 mmol, 1.1-1.5 equiv
Anhydrous Dichloromethane (DCM)	5-10 mL
1M Hydrochloric Acid (HCl)	For workup
Saturated Sodium Bicarbonate (NaHCO₃)	For workup
Brine	For workup

| Anhydrous Sodium Sulfate (Na₂SO₄) | For drying |

Procedure:

• In a round-bottomed flask under an inert atmosphere, dissolve 2-aminobicyclohexyl (1.0 equiv) and triethylamine (1.1 equiv) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add the acyl chloride (1.05 equiv) dropwise to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting amine.[8]

• Workup: Dilute the reaction mixture with DCM. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.[8]

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel or by recrystallization to afford the pure N-acylated 2-aminobicyclohexyl.[8]

Workflow Diagram:

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Technical Notes & Optimization

Technical Support Center: Optimizing Enantioselectivity with 2-Aminobicyclohexyl Catalysts

Welcome to the technical support center for improving enantioselectivity using 2-aminobicyclohexyl-based catalysts. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and optimize their asymmetric syntheses. Here, we move beyond simple protocols to explain the "why" behind experimental choices, empowering you to make informed decisions in your work.

Troubleshooting Guide: Common Issues and Solutions

Low enantiomeric excess (ee) is a frequent challenge in asymmetric catalysis. The following table outlines common problems encountered when using 2-aminobicyclohexyl catalysts, their potential causes, and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Enantioselectivity (ee)	1. Catalyst-Related Issues: - Impure or degraded catalyst. - Incorrect catalyst loading. - Improper catalyst activation.	1. Catalyst Integrity Check: - Purification: Recrystallize the catalyst or its precursor ligand if purity is questionable. - Loading Optimization: Screen a range of catalyst loadings (e.g., 1-10 mol%) to find the optimal concentration. - Activation Protocol: Ensure the catalyst is properly activated according to established procedures. This may involve pre-stirring with an additive or heating under an inert atmosphere.[1]
2. Reaction Conditions: - Suboptimal temperature. - Inappropriate solvent. - Presence of impurities (e.g., water, acid/base).	2. Condition Optimization: - Temperature Screening: Lowering the reaction temperature generally increases enantioselectivity by favoring the lower energy transition state.[2][3] However, a temperature screen is crucial as this is not always the case.[3] - Solvent Screening: The choice of solvent can significantly influence the catalyst-substrate complex.[2][4] Screen a variety of solvents with different polarities and coordinating abilities (e.g., toluene, CH2Cl2, THF). - Purity of Reagents and Solvents: Use freshly distilled or purified solvents and reagents.[5][6] Ensure starting materials are free of acidic or basic impurities that could interfere with the catalyst.
3. Substrate-Related Issues: - Inherent limitations of the substrate scope. - Steric or electronic mismatch with the catalyst.	3. Substrate and Catalyst Modification: - Catalyst Modification: If the substrate cannot be altered, consider modifying the 2-aminobicyclohexyl catalyst structure to better accommodate the substrate.[7] - Protecting Group Strategy: For substrates with interfering functional groups, consider using protecting groups.
Poor Reproducibility	1. Inconsistent Catalyst Activity: - Batch-to-batch variation in catalyst quality. - Catalyst degradation during storage.	1. Standardize Catalyst Handling: - Consistent Sourcing: Use a reliable source for the catalyst and its precursors. - Inert Atmosphere: Handle and store air- and moisture-sensitive catalysts under an inert atmosphere (e.g., in a glovebox or under argon/nitrogen).
2. Variable Reaction Setup: - Inconsistent stirring rates. - Fluctuations in reaction temperature. - Variations in the rate of reagent addition.	2. Standardize Experimental Protocol: - Controlled Environment: Use a temperature-controlled reaction vessel and a consistent stirring speed. - Controlled Addition: For sensitive reactions, use a syringe pump for the slow and consistent addition of reagents.
Catalyst Deactivation	1. Product Inhibition: - The product amine, being basic and nucleophilic, can bind to and deactivate the catalyst.[8][9]	1. Mitigate Product Inhibition: - Lower Catalyst Loading: In some cases, a lower catalyst loading can minimize deactivation. - Additive Introduction: The use of additives, such as a Brønsted acid, can sometimes prevent catalyst deactivation by protonating the product amine.[8]
2. Impurities: - Impurities in the substrate or solvent can poison the catalyst.	2. Rigorous Purification: - Purify All Components: Ensure the highest purity of all reaction components, including the substrate, solvent, and any additives.

Frequently Asked Questions (FAQs)

Q1: My enantioselectivity is consistently low despite optimizing reaction conditions. What should I investigate next?

A1: If you've systematically optimized temperature, solvent, and catalyst loading without success, the issue may lie with the catalyst's purity or activation.

• Catalyst Purity: Impurities can act as achiral catalysts, leading to a racemic background reaction and a decrease in the overall enantiomeric excess. Consider repurifying your 2-aminobicyclohexyl ligand or the final catalyst complex.

• Catalyst Activation: Many catalytic reactions require a specific activation step to generate the active catalytic species.[1] Review the literature for the specific activation protocol for your catalyst system. This might involve pre-stirring the catalyst with a co-catalyst or additive, or heating to a specific temperature.

Q2: How does the stereochemistry of the 2-aminobicyclohexyl ligand (cis vs. trans) impact the reaction outcome?

A2: The relative stereochemistry of the amino and cyclohexyl groups in the 2-aminobicyclohexyl backbone is critical. The cis and trans isomers will create different chiral environments around the active site, leading to potentially different levels of enantioselectivity and even opposite enantiomers of the product. It is crucial to use the enantiomerically pure form of the correct diastereomer for your desired outcome, as specified in the relevant literature procedure. The preparation of enantiopure cis- and trans-2-(2-aminocyclohexyl)phenols has been described, highlighting the importance of this structural aspect.[10]

Q3: Can the choice of solvent dramatically alter the enantioselectivity?

A3: Absolutely. The solvent plays a crucial role in asymmetric catalysis by influencing the conformation and stability of the diastereomeric transition states.[2] A solvent screen is a vital part of optimizing a new asymmetric transformation. Solvents can affect:

• Solubility: Ensuring all reaction components are fully dissolved is essential for a homogeneous reaction.

• Catalyst Aggregation: Some catalysts can aggregate in non-coordinating solvents, leading to lower activity and selectivity.

• Transition State Stabilization: Polar or coordinating solvents can stabilize or destabilize the transition states leading to the major and minor enantiomers to different extents.

A systematic screen of solvents with varying polarities (e.g., toluene, dichloromethane, THF, acetonitrile) is highly recommended.[4]

Q4: I am observing racemization of my product under the reaction conditions. What can I do to minimize this?

A4: Product racemization can be a significant issue, eroding the enantioselectivity achieved by the catalyst.[11] To address this, consider the following:

• Lower the Reaction Temperature: Racemization processes are often accelerated at higher temperatures.

• Reduce Reaction Time: Monitor the reaction progress and quench it as soon as the starting material is consumed to minimize the product's exposure to the reaction conditions.

• Control the pH: If the reaction involves acidic or basic species, maintaining a neutral pH in the workup can prevent racemization of sensitive products.

• Investigate Catalyst-Induced Racemization: In some cases, the catalyst itself may be capable of racemizing the product. If suspected, this can be tested by subjecting the enantiomerically enriched product to the reaction conditions in the absence of the starting material.

Q5: My substrate is sterically demanding and gives poor results. Are there any general strategies to address this?

A5: Sterically hindered substrates can be challenging as they may not fit well into the chiral pocket of the catalyst.[9]

• Modify the Catalyst: Consider using a different derivative of the 2-aminobicyclohexyl catalyst with modified steric bulk on the ligand. This can sometimes create a more suitable chiral environment for the bulky substrate.

• Higher Temperatures: While often detrimental to enantioselectivity, in some cases, a higher temperature may be necessary to overcome the activation barrier for sterically hindered substrates. This will require careful optimization to find a balance between reactivity and selectivity.

• Different Catalytic System: If modifications to the 2-aminobicyclohexyl system are unsuccessful, it may be necessary to explore entirely different classes of chiral catalysts that are better suited for your specific substrate.

Experimental Protocols

Protocol 1: General Procedure for Solvent Screening

Objective: To identify the optimal solvent for maximizing enantioselectivity.

• Set up a series of small-scale reactions in parallel using identical reaction vials.

• To each vial, add the substrate (1.0 equiv) and the 2-aminobicyclohexyl catalyst (e.g., 5 mol%).

• Add the selected dry solvent (e.g., toluene, CH2Cl2, THF, acetonitrile, 1,4-dioxane) to each vial to achieve the desired concentration.

• Stir the reactions at the desired temperature.

• Monitor the reactions by TLC or GC/LC-MS.

• Once the reactions are complete, quench appropriately and perform a standard workup.

• Analyze the enantiomeric excess of the product in each reaction using chiral HPLC or GC.

• Tabulate the results to compare conversion and enantioselectivity across the different solvents.

Protocol 2: General Procedure for Temperature Screening

Objective: To determine the effect of temperature on enantioselectivity.

• Set up several identical reactions in a temperature-controlled reaction block or parallel reactor.

• Add the substrate, catalyst, and optimal solvent (determined from Protocol 1) to each reaction vessel.

• Set each reaction to a different temperature (e.g., -20 °C, 0 °C, room temperature, 40 °C).

• Stir the reactions for a predetermined amount of time or until completion.

• Quench the reactions and perform a standard workup.

• Analyze the enantiomeric excess of the product from each reaction by chiral HPLC or GC.

• Plot enantiomeric excess versus temperature to identify the optimal temperature.

Visualizing the Troubleshooting Process

The following diagram illustrates a logical workflow for troubleshooting low enantioselectivity in reactions catalyzed by 2-aminobicyclohexyl derivatives.

Caption: A workflow for troubleshooting low enantioselectivity.

References

• BenchChem. (2025). Technical Support Center: Overcoming Challenges in the Scale-up of Chiral Amine Synthesis. BenchChem.
• Saavedra, J., et al. (2021).
• BenchChem. (2025).
• Saavedra, J., et al. (2021). Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation.
• Nugent, T. C., et al. (2013). An investigation of the observed, but counterintuitive, stereoselectivity noted during chiral amine synthesis via N-chiral-ketimines. Beilstein Journal of Organic Chemistry.
• Various Authors. (N.D.).
• Tezeren, M. A., et al. (2018). Enantiopure cis- and trans-2-(2-Aminocyclohexyl)phenols. European Journal of Organic Chemistry.
• Reisman, S. E., et al. (2012). Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles. PubMed.
• Conte, V., et al. (2020).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Troubleshooting Low Enantioselectivity in Reactions with 2-Phenylbutanal. BenchChem.
• Corless, V. (2017).
• Slanina, Z. (1972).

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• 4. Application of Biobased Solvents in Asymmetric Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Expanded substrate scope and catalyst optimization for the catalytic kinetic resolution of N-heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Recent Advances in the Enantioselective Synthesis of Chiral Amines via Transition Metal-Catalyzed Asymmetric Hydrogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. sci-hub.ru [sci-hub.ru]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing 2-Aminobicyclohexyl Catalyzed Alkylation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for optimizing asymmetric alkylation reactions catalyzed by 2-aminobicyclohexyl derivatives. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and refine their experimental conditions for achieving high yields and excellent stereocontrol. The following question-and-answer format addresses specific issues you may encounter, grounded in the principles of enamine catalysis.

Understanding the Catalytic Cycle

The foundation of troubleshooting is a solid understanding of the reaction mechanism. 2-Aminobicyclohexyl and its derivatives catalyze the α-alkylation of carbonyl compounds through an enamine-mediated pathway. The catalyst reversibly condenses with the carbonyl substrate (aldehyde or ketone) to form a nucleophilic enamine intermediate.[1][2] This enamine is the key reactive species that attacks the electrophilic alkylating agent. Subsequent hydrolysis of the resulting iminium ion releases the α-alkylated product and regenerates the chiral amine catalyst, completing the cycle.[3][4]

Caption: The catalytic cycle for 2-aminobicyclohexyl catalyzed alkylation.

Frequently Asked Questions & Troubleshooting Guide

Q1: My reaction shows low conversion or fails to proceed. What are the primary factors to investigate?

Low conversion is a common hurdle that can often be traced back to a few key parameters. A systematic approach is crucial for diagnosis.[5]

Possible Causes & Recommended Actions:

• Insufficient Reactivity of the Electrophile: The nature of the leaving group on your alkylating agent is paramount. Reactivity follows the general trend: Iodide > Bromide > Triflate > Chloride.[6] If you are using an alkyl chloride with a less reactive ketone, the reaction may be sluggish.

  • Action: Switch to a more reactive alkylating agent, such as the corresponding alkyl bromide or iodide.[7]

• Steric Hindrance: Bulky substrates, either on the carbonyl compound or the alkylating agent, can significantly slow the reaction rate by impeding the approach of the reactants.[5]

  • Action: Consider increasing the reaction temperature in 10-20 °C increments. Be aware that this may negatively impact enantioselectivity.[5] Alternatively, increasing the catalyst loading (e.g., from 10 mol% to 20 mol%) may improve conversion.

• Suboptimal Solvent Choice: The solvent plays a critical role in solubility, stabilizing intermediates, and influencing the rate of enamine formation.[8]

  • Action: Screen a range of solvents with varying polarities. A good starting point includes non-polar aprotic (Toluene, Dichloromethane), polar aprotic (THF, Acetonitrile, DMF, DMSO), and sometimes protic (e.g., isopropanol) solvents.[5][9]

• Catalyst Inhibition/Decomposition: Impurities in starting materials or solvents (e.g., acid traces) can protonate the amine catalyst, rendering it inactive.

  • Action: Ensure all reagents and solvents are pure and dry. Using freshly distilled solvents and purified starting materials can resolve issues of catalyst poisoning.

Q2: The reaction yield is acceptable, but the enantioselectivity (ee) is poor. How can I improve it?

Achieving high enantioselectivity is the primary goal of asymmetric catalysis. Poor stereocontrol indicates that the transition states leading to the two enantiomers are not sufficiently differentiated in energy.

Possible Causes & Recommended Actions:

• Reaction Temperature is Too High: Enantioselectivity is often inversely proportional to temperature. Higher temperatures provide more thermal energy, which can overcome the small energy difference between the diastereomeric transition states, leading to a more racemic product.[5]

  • Action: Lower the reaction temperature. If your reaction runs at room temperature, try cooling it to 0 °C or even -20 °C. This is often the most effective method for boosting ee.[3]

• Solvent Effects: The solvent can influence the conformation of the catalyst-substrate complex in the transition state.

  • Action: Conduct a solvent screen. Non-polar solvents like toluene or dichloromethane often provide a more organized transition state, leading to higher enantioselectivity compared to highly polar solvents like DMF or DMSO.[4]

• Catalyst Structure: The specific derivative of the 2-aminobicyclohexyl catalyst can have a profound impact. Small changes to the catalyst backbone or substituents can alter the chiral environment.

  • Action: If available, screen different catalyst analogues. For example, catalysts with different protecting groups or substituents on the cyclohexane rings may offer improved performance.[10]

Parameter	General Effect on Yield	General Effect on Enantioselectivity (ee)	Recommended Starting Point
Temperature	Increases with higher temp.	Decreases with higher temp.[5]	Room Temperature, then 0 °C or -20 °C
Solvent Polarity	Variable	Often higher in non-polar solvents	Toluene or Dichloromethane
Concentration	Higher conc. can increase rate	Generally minor effect	0.1 - 0.5 M
Catalyst Loading	Increases with higher loading	Generally minor effect	10 - 20 mol%[3]

Table 1: General trends for optimizing reaction parameters.

Q3: I am observing significant side product formation, particularly over-alkylation. How can this be suppressed?

The formation of di- or poly-alkylated products is a frequent challenge, especially when the mono-alkylated product is more nucleophilic than the starting material.[11][12]

Possible Causes & Recommended Actions:

• High Local Concentration of Alkylating Agent: If the alkylating agent is present in high concentration, it can react with the desired mono-alkylated product before all the starting material has been consumed.

  • Action: Employ slow addition of the alkylating agent using a syringe pump over several hours. This maintains a low instantaneous concentration, favoring reaction with the more abundant starting material.[6]

• Unfavorable Stoichiometry: Using a 1:1 ratio of the carbonyl compound to the alkylating agent can lead to the formation of over-alkylated products as the starting material is consumed.

  • Action: Use an excess of the nucleophilic carbonyl compound (e.g., 1.5 to 3 equivalents) relative to the electrophile. This increases the statistical probability of the electrophile reacting with the starting material.[12]

Q4: My substrate is an unsymmetrical ketone, and I'm getting a mixture of regioisomers. How can I control the regioselectivity?

With unsymmetrical ketones, the catalyst can form two different enamine intermediates, leading to alkylation at either the more- or less-substituted α-carbon.

Possible Causes & Recommended Actions:

• Thermodynamic vs. Kinetic Control: Enamine formation generally favors the less-substituted double bond (the kinetic product), which typically leads to alkylation at the less-hindered α-position.[2] However, this is not always guaranteed.

  • Action: Modifying the steric bulk of the catalyst or substrate can sometimes enhance regioselectivity.[5] A bulkier catalyst may further favor reaction at the less-hindered position.

• Substrate Bias: The electronic and steric properties of the ketone itself may inherently favor one regioisomer over the other, a factor that can be difficult to overcome with a single catalyst.

  • Action: If catalyst modification is unsuccessful, a substrate modification strategy may be required. This could involve introducing a temporary blocking group to prevent reaction at one of the α-positions.

Caption: A decision-making workflow for troubleshooting common issues.

Experimental Protocol: General Procedure for Reaction Optimization

This protocol provides a starting point for the α-alkylation of a ketone with an alkyl bromide catalyzed by (1R,2R)-N,N'-Dimethyl-1,2-diamino-1,2-dicyclohexylethane.

Materials:

• Ketone (e.g., cyclohexanone)

• Alkylating agent (e.g., benzyl bromide)

• 2-Aminobicyclohexyl derivative catalyst (e.g., (1R,2R)-isomer)

• Anhydrous solvent (e.g., Toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry, oven-baked reaction vial equipped with a magnetic stir bar, add the 2-aminobicyclohexyl catalyst (e.g., 20 mol%).

• Place the vial under an inert atmosphere.

• Add the anhydrous solvent (to achieve a final concentration of ~0.2 M).

• Add the ketone (1.5 equivalents).

• Stir the mixture at the desired temperature (e.g., room temperature) for 10-15 minutes to allow for pre-formation of the enamine.

• Add the alkylating agent (1.0 equivalent) to the reaction mixture. If suppressing over-alkylation is a concern, add it slowly via a syringe pump over 4-6 hours.

• Allow the reaction to stir for the designated time (e.g., 12-24 hours). Monitor the reaction progress by TLC or GC/LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) three times.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess (ee) of the purified product using chiral HPLC or SFC.

This protocol should be systematically varied according to the troubleshooting guide to optimize for your specific substrates.

References

• Seoul National University. Solvent effects in the enantioselective catalytic-phase-transfer alkylation of polymer-supported glycine-imine tert-butyl ester: Asymmetric solid-phase synthesis of (R)-α-amino acid derivatives.
• BenchChem. Overcoming side product formation in asymmetric alkylation. (2025).
• Kelly, C. B., et al. Direct Asymmetric Alkylation of Ketones: Still Unconquered. PMC, NIH.
• Unknown. Alkyl Strategies for Optimizing Reaction Conditions. (2025).
• ResearchGate. Optimization of the alkylation reaction. Reaction conditions were....
• List, B. Asymmetric Enamine Catalysis. Chemical Reviews, ACS Publications.
• Al-Shboul, T. M., et al. Iminium and enamine catalysis in enantioselective photochemical reactions. Chemical Society Reviews, RSC Publishing. (2017). DOI:10.1039/C7CS00509A.
• Gschwend, B., et al. Enamine Catalysis with Low Catalyst Loadings - High Efficiency via Kinetic Studies. Journal of the American Chemical Society. (2009).
• ResearchGate. Substrate scope investigation.[a].
• Gschwend, B., et al. Enamine/Transition Metal Combined Catalysis: Catalytic Transformations Involving Organometallic Electrophilic Intermediates. PMC, NIH. (2019).
• Asymmetric-Synthesis.
• BenchChem. Technical Support Center: Optimization of N-alkylation of 2-aminobenzylamine Derivatives.

• Master Organic Chemistry. Alkylation of Amines, Part 1: with Alkyl Halides. (2020). Available at: [Link]

• BenchChem. Troubleshooting side reactions in the N-alkylation of aniline.

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• 5. pdf.benchchem.com [pdf.benchchem.com]
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• 7. youtube.com [youtube.com]
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• 10. Iminium and enamine catalysis in enantioselective photochemical reactions - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00509A [pubs.rsc.org]
• 11. Direct Asymmetric Alkylation of Ketones: Still Unconquered - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reactions with 2-Aminobicyclohexyl

Welcome to the technical support center for 2-aminobicyclohexyl mediated reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges associated with this versatile organocatalyst. Our goal is to provide you with the causal understanding and practical steps needed to diagnose issues, optimize your reaction conditions, and ultimately achieve high yields and selectivity.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses specific experimental issues in a question-and-answer format. We will move from initial observations to potential causes and actionable solutions.

Q1: My reaction is sluggish, stalls before completion, or shows no conversion. What are the primary factors to investigate?

Low or no conversion is one of the most common issues and typically points to fundamental problems with the reaction setup or reagents. A systematic check of the following parameters is the most effective way to diagnose the root cause.

Troubleshooting Workflow for Low Conversion

Below is a logical workflow to diagnose the cause of poor reactivity.

Caption: Troubleshooting workflow for low reaction conversion.

Q2: My reaction is producing a good yield, but the enantioselectivity (ee) is poor. How can I improve it?

Achieving high enantioselectivity is the primary reason for using a chiral catalyst like 2-aminobicyclohexyl. Low ee values indicate that the transition states leading to the two enantiomers are not sufficiently differentiated in energy.

• Temperature is Critical: In many cases, lowering the reaction temperature can significantly enhance enantioselectivity.[1] Running the reaction at 0 °C, -20 °C, or even lower can favor the more ordered, selective transition state.

• Solvent Effects: The polarity and coordinating ability of the solvent play a massive role in organizing the transition state assembly. A screen of different solvents is highly recommended.

  • Aprotic, non-polar solvents (e.g., toluene, hexanes, CH2Cl2) often provide the best results by minimizing interference with the hydrogen bonding and steric interactions that control selectivity.

  • Polar, protic solvents (e.g., alcohols) can hydrogen-bond with the catalyst and intermediates, disrupting the chiral environment and leading to lower ee.

• Additives and Co-catalysts: The nature and concentration of any acid or base additives can dramatically influence selectivity.[2] The additive can act as a proton shuttle or participate in the transition state. It is crucial to re-optimize the additive when troubleshooting for ee.

• Molecular Sieves: The presence of water can be detrimental to enantioselectivity. The use of freshly activated molecular sieves (e.g., 4 Å) can improve results by ensuring strictly anhydrous conditions.[1]

Q3: I'm observing significant side product formation. What are the likely causes?

Side product formation suggests that alternative reaction pathways are competitive with your desired transformation.

• Substrate or Product Decomposition: Is your starting material or product sensitive to the reaction conditions (e.g., acid, heat)? Consider running a control experiment where you expose the starting material and the purified product separately to the reaction conditions without the other reactant to check for stability.

• Catalyst Deactivation Pathways: The catalyst itself can sometimes participate in side reactions. For instance, amines can be susceptible to oxidation or can react with highly electrophilic substrates in an undesired manner.[3]

• Incorrect Reaction Temperature: Running a reaction at too high a temperature can provide the activation energy needed for undesired side reactions to occur.

Table 1: Common Problems and Solutions Summary

Problem	Potential Cause	Recommended Solution
Low Yield / No Reaction	Reagent/solvent impurities (esp. water)	Use high-purity, anhydrous reagents and solvents; add molecular sieves.[1][4]
Insufficient catalyst loading	Increase catalyst loading from 5-10 mol% up to 20 mol%.
Suboptimal temperature	Screen a range of temperatures (e.g., -20 °C to 60 °C).
Low Enantioselectivity (ee)	Reaction temperature too high	Decrease the temperature (e.g., to 0 °C or -45 °C).[1]
Inappropriate solvent	Screen a panel of non-polar, aprotic solvents (Toluene, CH2Cl2, etc.).
Presence of water	Ensure strictly anhydrous conditions with molecular sieves.[1]
Side Product Formation	Substrate/product instability	Run stability controls; consider milder conditions (lower temp, shorter time).
Catalyst-mediated decomposition	Analyze byproducts to hypothesize a deactivation pathway; adjust conditions.[5]

Frequently Asked Questions (FAQs)

This section covers fundamental concepts and best practices for working with 2-aminobicyclohexyl.

Q1: What is the general mechanism for reactions catalyzed by 2-aminobicyclohexyl?

2-aminobicyclohexyl is a primary amine catalyst that typically operates through an enamine mechanism when reacting with aldehydes or ketones. The bulky, chiral bicyclohexyl group effectively shields one face of the enamine intermediate, directing the approach of the electrophile to the opposite face.

Caption: General catalytic cycle for enamine catalysis.

Q2: What is a typical catalyst loading and what are the optimal reaction conditions?

While the optimal conditions are always reaction-dependent, a good starting point is:

• Catalyst Loading: 5-20 mol%.

• Solvent: Dichloromethane (DCM) or Toluene.

• Temperature: Room temperature (20-25 °C).

• Atmosphere: Inert (Nitrogen or Argon), especially if reagents are sensitive.

From this baseline, systematic optimization of each parameter can be performed to maximize yield and selectivity.

Q3: How should I handle and store 2-aminobicyclohexyl?

Like many amines, 2-aminobicyclohexyl can react with atmospheric carbon dioxide to form a carbonate salt, which can inhibit its catalytic activity.

• Storage: Store in a tightly sealed container under an inert atmosphere (Nitrogen or Argon) in a cool, dark place.

• Handling: When weighing and dispensing the catalyst, do so quickly to minimize exposure to air. For highly sensitive reactions, handle the catalyst inside a glovebox.

Q4: What are common catalyst deactivation pathways I should be aware of?

Catalyst deactivation can lead to stalled reactions and is a critical consideration.[6]

• Formation of Stable Adducts: The catalyst may form a stable, off-cycle adduct with the substrate, product, or an impurity, preventing it from re-entering the catalytic cycle.

• Reaction with Impurities: Acidic or electrophilic impurities in the solvent or reagents can react with and consume the amine catalyst.

• Oxidation: Although generally stable, the amine can be susceptible to oxidation under harsh conditions or in the presence of certain reagents.

If catalyst deactivation is suspected, ensure the highest purity of all reaction components.[4]

Q5: How can I effectively remove the 2-aminobicyclohexyl catalyst during workup?

Since the catalyst is a basic amine, it can be easily removed with an acidic wash.

Standard Workup Protocol:

• Upon reaction completion, dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, DCM).

• Transfer the mixture to a separatory funnel.

• Wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl or 5% citric acid). The protonated amine catalyst will move into the aqueous layer.

• Repeat the acidic wash 1-2 times.

• Wash the organic layer with saturated aqueous sodium bicarbonate (to neutralize any remaining acid) and then with brine.

• Dry the organic layer over an anhydrous salt (e.g., Na2SO4 or MgSO4), filter, and concentrate under reduced pressure.

This procedure effectively removes the catalyst, simplifying the purification of the final product by column chromatography.

References

• Effects of catalyst and additives a | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Additive Effects on Asymmetric Catalysis - PubMed. Available at: [Link]

• Optimization of reaction conditions for the aminalization reaction between 1a and 2a. - ResearchGate. Available at: [Link]

• Catalyst development and optimization of reaction conditions. All... - ResearchGate. Available at: [Link]

• Catalyst Deactivation for Enhancement of Selectivity in Alcohols Amination to Primary Amines - ResearchGate. Available at: [Link]

• Catalyst Deactivation Mitigation for Biomass Conversion . Available at: [Link]

• Bayesian Optimization of Catalysis with In-Context Learning - arXiv. Available at: [Link]

• Deactivation of catalysts in simultaneous reversible and irreversible parahydrogen NMR signal enhancement, and the role of co-ligands in the stabilization of the reversible method - RSC Publishing. Available at: [Link]

• Amine catalyzed solvent C-H bond activation as deactivation route for cationic decamethylzirconocene olefin polymerization catalysts - PubMed. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Additive Effects on Asymmetric Catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Amine catalyzed solvent C-H bond activation as deactivation route for cationic decamethylzirconocene olefin polymerization catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. energy.gov [energy.gov]

Technical Support Center: Solvent Effects on Stereoselectivity with 2-Aminobicyclohexyl Ligands

Welcome to the technical support guide for researchers, scientists, and drug development professionals. This resource addresses common questions and troubleshooting scenarios related to the critical role of solvents in controlling stereoselectivity when using 2-aminobicyclohexyl-based ligands in asymmetric catalysis.

Frequently Asked Questions (FAQs)

Q1: Why is solvent choice so critical for stereoselectivity with 2-aminobicyclohexyl ligands?

A1: The solvent is not merely an inert medium but an active participant in the reaction that can profoundly influence the energy of the diastereomeric transition states. For chiral amine ligands like 2-aminobicyclohexyl derivatives, the solvent's impact is multifaceted:

• Stabilization of Transition States: Solvents can preferentially stabilize one transition state over another through interactions like hydrogen bonding or dipole-dipole interactions. The rigid, chiral backbone of the 2-aminobicyclohexyl ligand creates a specific three-dimensional environment, and how the solvent interacts with this scaffold and the bound substrates determines the stereochemical outcome.

• Hydrogen Bonding Modulation: The amino groups of the ligand are potent hydrogen bond donors. Protic solvents (e.g., alcohols) can compete for these hydrogen bonds, potentially disrupting a desired intramolecular H-bond that may be crucial for organizing the transition state assembly.[1][2] Conversely, apolar, non-coordinating solvents like toluene or hexane can promote such crucial intramolecular interactions.[2][3]

• Control of Catalyst Aggregation: The aggregation state of the catalyst can be solvent-dependent, which may lead to different active species with varying stereoselectivities.

• Solubility and Reaction Kinetics: While not a direct effect on stereoselectivity, the solvent must adequately dissolve all reactants and catalysts for the reaction to proceed efficiently. Poor solubility can lead to low conversions and potentially misleading stereoselectivity measurements. The polarity of the solvent can directly influence reaction kinetics, with polar solvents often accelerating reaction steps.[4][5]

Q2: What is the general trend between solvent polarity and enantiomeric excess (ee)?

A2: While there is no universal rule, a common trend is that hydrogen bonds are stronger and more influential in apolar solvents and weaker in polar solvents.[2][6] For reactions where a specific hydrogen bond between the 2-aminobicyclohexyl ligand and the substrate is key for stereodifferentiation, moving to a more polar or protic solvent can disrupt this interaction and lead to lower enantiomeric excess (ee).

However, the relationship is complex. Sometimes, polar aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can offer the best balance of solubility and minimal interference with critical H-bonds. The optimal solvent is highly specific to the reaction, the substrates, and the exact structure of the ligand.[7]

Q3: Can a change in solvent lead to a reversal of enantioselectivity?

A3: Yes, this phenomenon, known as "enantiodivergence," can occur. It suggests a fundamental change in the reaction mechanism or the dominant reactive species in solution. This could be due to an equilibrium between different solute-solvent clusters, where one type of cluster favors the formation of the (R)-enantiomer and another favors the (S)-enantiomer.[7] A change in solvent can shift this equilibrium, leading to a reversal of the observed stereochemistry. This is a powerful tool but requires careful investigation to be controlled effectively.

Troubleshooting Guide

Problem: My enantiomeric excess (% ee) is low or inconsistent across batches.

Answer:

This is a common issue that often points to solvent-related variables.

• Cause 1: Solvent Purity & Water Content: Trace impurities or variable water content can have a dramatic effect. Water, being a polar, protic molecule, can interfere with hydrogen bonding networks or react with sensitive reagents.

  • Solution: Always use freshly distilled, high-purity, anhydrous solvents. Store them under an inert atmosphere (Nitrogen or Argon) and over molecular sieves. Run a control reaction with a solvent from a freshly opened bottle to validate.

• Cause 2: Sub-optimal Solvent Choice: The solvent you are using may not be optimal for stabilizing the desired transition state.

  • Solution: A systematic solvent screen is necessary. Test a range of solvents with varying properties (see Protocol 1 below). This is the most reliable way to identify the optimal medium for your specific transformation.

• Cause 3: Catalyst-Solvent Incompatibility: The active catalytic species may not be forming or may be unstable in the chosen solvent.

  • Solution: Along with your solvent screen, analyze the reaction mixture using techniques like NMR or IR spectroscopy to check for catalyst decomposition or unexpected side reactions.

Problem: The reaction works well in a non-polar solvent (e.g., Toluene) but is extremely sluggish.

Answer:

This indicates a potential conflict between the conditions required for high stereoselectivity and those needed for acceptable reaction rates.

• Cause 1: Poor Solubility: Reactants, and particularly the catalyst-substrate complex, may have low solubility in non-polar media, leading to slow kinetics.

  • Solution 1: Consider a solvent mixture. Adding a small percentage of a more polar, co-ordinating solvent (e.g., 5-10% THF in Toluene) can sometimes increase solubility and reaction rate without significantly eroding stereoselectivity.[8] This must be optimized carefully.

  • Solution 2: Increase the reaction temperature. However, be aware that higher temperatures can sometimes decrease stereoselectivity by providing enough energy to overcome the small energy difference between the diastereomeric transition states. A temperature study should be conducted.

• Cause 2: Transition State Polarity: The transition state may be significantly more polar than the ground state reactants. In such cases, a non-polar solvent will disfavor the transition state, leading to a high activation energy and slow reaction.

  • Solution: Explore polar aprotic solvents such as DCM, THF, or Ethyl Acetate. While potentially less selective than a non-polar solvent, they may offer a much better compromise between reaction rate and enantioselectivity.

Data Presentation

The effect of solvent choice is best illustrated with empirical data. The table below shows representative results for a hypothetical asymmetric conjugate addition reaction catalyzed by a complex derived from a 2-aminobicyclohexyl ligand.

Entry	Solvent	Dielectric Constant (ε)	Solvent Type	Yield (%)	% ee
1	n-Hexane	1.9	Non-polar	45	95
2	Toluene	2.4	Non-polar Aromatic	85	92
3	Diethyl Ether	4.3	Polar Aprotic	90	88
4	THF	7.6	Polar Aprotic	95	85
5	DCM	9.1	Polar Aprotic	98	75
6	Acetonitrile	37.5	Polar Aprotic	99	50
7	Ethanol	24.6	Polar Protic	70	25

Table 1: Representative data showing the effect of solvent on yield and enantiomeric excess (% ee) for a model reaction. Note the general trend of decreasing % ee with increasing solvent polarity and the particularly detrimental effect of the protic solvent.

Visualizing Key Concepts & Workflows

Conceptual Interaction Diagram

Caption: Decision tree for troubleshooting stereoselectivity issues.

Experimental Protocols

Protocol 1: Systematic Solvent Screening for Asymmetric Catalysis

This protocol provides a self-validating workflow to determine the optimal solvent for a reaction using a 2-aminobicyclohexyl ligand.

1. Preparation and Materials:

• Ensure all glassware is oven-dried and cooled under an inert atmosphere (N₂ or Ar).

• Use high-purity, anhydrous solvents from a reputable supplier, preferably from a freshly opened bottle or freshly distilled.

• Prepare a stock solution of the catalyst and the 2-aminobicyclohexyl ligand, if they are separate components.

• Ensure substrates are pure and dry.

2. Reaction Setup (Parallel Experimentation is Recommended):

• Set up a series of identical reaction vials, each corresponding to a solvent to be tested (e.g., Toluene, THF, DCM, Hexane, Dioxane, Acetonitrile).

• To each vial, under an inert atmosphere, add the catalyst/ligand solution, followed by the substrates.

• The final component to be added is the respective solvent for each vial. Ensure the final concentration of the limiting reagent is identical across all experiments.

• Include a control reaction with a known, literature-reported solvent if available.

3. Execution and Monitoring:

• Stir all reactions at a consistent temperature (e.g., room temperature or 0 °C).

• Monitor the progress of each reaction by taking aliquots at set time intervals (e.g., 1h, 4h, 12h, 24h) and analyzing them by a suitable method (TLC, GC, or LC-MS). This provides information on both reaction rate and potential side product formation.

4. Work-up and Analysis:

• Once the reactions are deemed complete (or after a fixed time point like 24h), quench them appropriately.

• Perform an identical work-up procedure for all reactions to ensure consistency.

• Purify the product from each reaction, for example, by column chromatography.

• Determine the chemical yield for each reaction.

• Determine the enantiomeric excess (% ee) of the product from each reaction using a chiral analytical technique, such as chiral HPLC or chiral SFC.

5. Data Interpretation (Self-Validation):

• Tabulate the results as shown in Table 1 above.

• Compare the yield and % ee across the different solvents. The consistency of the results, especially when compared to a literature control, helps validate the experimental technique.

• The solvent that provides the best combination of high yield, high enantioselectivity, and a practical reaction time is selected for further optimization.

References

• Title: Stereoselective and Stereospecific Interactions with Amino Acids Source: University of Toronto URL
• Title: One-Pot Lipase-Catalyzed Enantioselective Synthesis of (R)-(−)-N-Benzyl-3-(benzylamino)
• Title: Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis Source: ChemRxiv URL
• Title: Dissecting Solvent Effects on Hydrogen Bonding Source: PMC - PubMed Central - NIH URL
• Title: Chiral Diamine in Small Molecule Biomimetic Asymmetric Catalysis Source: ChemRxiv URL
• Title: Influence of the polarity of the solvent in the chemoselective addition of 1 to 2 Source: ResearchGate URL
• Title: Solvent effects on hydrogen bonding Source: PubMed URL
• Title: Solvent effects on stereoselectivity: more than just an environment Source: RSC Publishing URL
• Title: Solvent Effects on Hydrogen Bonds-A Theoretical Study Source: ResearchGate URL
• Title: Solvent Effects on Hydrogen Bonding | Request PDF Source: ResearchGate URL
• Title: Asymmetric Synthesis of Diamine Derivatives via Sequential Palladium and Rhodium Catalysis Source: PMC - NIH URL
• Title: Controlling the stereoselectivity of glycosylation via solvent effects Source: ResearchGate URL
• Title: Exploring the role of solvent polarity in mechanochemical Knoevenagel condensation: in situ investigation and isolation of react Source: OPUS URL
• Title: Diastereodivergence in catalytic asymmetric conjugate addition of carbon nucleophiles Source: Royal Society of Chemistry URL
• Title: Chiral Diamine Ligands for Asymmetric Synthesis: A Technical Guide Source: Benchchem URL
• Title: cis-2,5-Diaminobicyclo[2.2.
• Title: Exploring the Role of Solvent Polarity in Mechanochemical Knoevenagel Condensation: In-situ Tracking and Isolation of Reaction Intermediates Source: ResearchGate URL

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 2. Dissecting Solvent Effects on Hydrogen Bonding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [opus4.kobv.de]
• 5. researchgate.net [researchgate.net]
• 6. Solvent effects on hydrogen bonding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Solvent effects on stereoselectivity: more than just an environment - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Temperature in 2-Aminobicyclohexyl Catalyzed Reactions

Welcome to the technical support center for researchers utilizing 2-aminobicyclohexyl and its derivatives in asymmetric catalysis. This guide is designed to provide in-depth, practical solutions for optimizing one of the most critical parameters in your reaction setup: temperature . Drawing from established principles in organocatalysis, this document will help you troubleshoot common issues and refine your experimental conditions to achieve superior results in terms of yield, diastereoselectivity, and enantioselectivity.

Introduction: The Critical Role of Temperature

2-Aminobicyclohexyl derivatives are powerful organocatalysts, prized for their ability to induce high stereoselectivity in a variety of carbon-carbon bond-forming reactions, such as aldol and Michael additions. The catalyst's efficacy hinges on its ability to form a chiral enamine intermediate with a carbonyl donor, which then attacks an electrophile through a highly organized, stereocontrolled transition state.

Temperature is a pivotal variable in this process. It directly influences reaction kinetics, but more importantly, it governs the energy difference between the desired diastereomeric transition states. A well-optimized temperature profile can be the deciding factor between a low-yield, racemic mixture and a high-yield, enantiopure product. This guide will address the common challenges you may face and provide systematic approaches to temperature optimization.

Troubleshooting Guide: A Problem-Solution Approach

This section addresses specific experimental issues in a question-and-answer format, providing not just a solution, but the scientific reasoning behind it.

Question 1: My reaction is extremely slow or fails to reach completion. Can I simply increase the temperature?

Answer: While increasing the temperature will almost certainly increase the reaction rate, it is a delicate balance. For many asymmetric reactions catalyzed by 2-aminobicyclohexyl derivatives, higher temperatures can negatively impact stereoselectivity.

Underlying Principle: The enantioselectivity of a reaction is determined by the difference in the free energy of activation (ΔΔG‡) between the two competing diastereomeric transition states that lead to the (R) and (S) enantiomers. Higher temperatures provide more thermal energy to the system, which can overcome this energy barrier more easily, often allowing the less-favored transition state to be more populated. This leads to a decrease in the enantiomeric excess (% ee).

Recommended Protocol: Systematic Temperature Screening for Rate vs. Selectivity

• Establish a Baseline: Run the reaction at room temperature (~25 °C) to establish baseline conversion and enantioselectivity.

• Incremental Increases: Set up parallel reactions at slightly elevated temperatures (e.g., 30 °C, 40 °C, 50 °C).

• Monitor Carefully: Use TLC or small-aliquot NMR/GC analysis to monitor both the conversion rate and the % ee at each temperature point over time.

• Analyze the Trade-off: Plot conversion vs. time and % ee vs. temperature. Identify the highest temperature at which the enantioselectivity remains acceptable for your specific synthetic goals. In some cases, a slightly longer reaction time at a lower temperature is preferable to a faster reaction with poor stereocontrol.

Temperature (°C)	Reaction Time (h)	Conversion (%)	Enantiomeric Excess (% ee)
0	48	65	98
25 (Room Temp)	12	95	91
40	4	>99	75
Illustrative data based on common trends in aminocatalysis.

Question 2: My reaction has good conversion, but the enantioselectivity (% ee) is poor. How do I optimize the temperature to improve it?

Answer: Poor enantioselectivity is a classic sign that the reaction temperature is too high. Lowering the temperature is the most effective strategy to enhance stereocontrol.

Underlying Principle: By reducing the temperature, you decrease the available thermal energy in the system. This makes it more difficult for the reactants to overcome the activation energy barrier of the less-favorable diastereomeric transition state. Consequently, the reaction is more likely to proceed through the more stable, lower-energy transition state, leading to a higher enantiomeric excess of the desired product.[1][2]

Recommended Protocol: Low-Temperature Optimization

• Initial Setup: Prepare your reaction mixture under an inert atmosphere, ensuring all reagents and solvents are anhydrous. Impurities like water can be detrimental to catalyst performance.[3]

• Parallel Cooling: Set up identical, small-scale reactions in a multi-well plate or parallel reactor.

• Controlled Temperature Points: Cool each reaction to a different, precisely controlled temperature. Common setpoints for optimization include 0 °C (ice-water bath), -20 °C (freezer or cryo-cooler), -40 °C, and -78 °C (dry ice/acetone bath).[3][4]

• Initiate and Monitor: Add the final reagent (often the electrophile) once the desired temperature is stable. Allow the reactions to proceed for a fixed, extended period (e.g., 24-48 hours), as rates will be significantly slower.

• Analysis: Quench all reactions simultaneously and analyze the % ee for each temperature. Plotting % ee versus temperature will reveal the optimal condition where enantioselectivity is maximized without excessively compromising the reaction rate.[3] It has been observed that lowering the temperature from ambient to -35 °C can increase the enantiomeric excess from 68% to 98% in certain aldol reactions.[1]

Workflow for Low-Temperature Optimization

Caption: Systematic workflow for optimizing enantioselectivity by screening low temperatures.

Question 3: I'm observing significant side products. Can temperature adjustments improve the chemoselectivity?

Answer: Yes, temperature can be a powerful tool to control chemoselectivity by favoring the desired reaction pathway over competing side reactions.

Underlying Principle: Different reactions (the desired transformation vs. side reactions like catalyst degradation, retro-aldol, or self-condensation) will have different activation energies. By carefully selecting the reaction temperature, you can create a condition where the activation energy for the desired reaction is readily overcome, while the barriers for undesired pathways remain too high to be significant. For instance, in some aldol reactions, higher temperatures can favor the thermodynamically stable condensation product over the kinetically formed addition product.[4]

Troubleshooting Strategy:

• Identify Side Products: First, characterize the major side products. Understanding their structure can provide clues about the competing reaction pathway.

• Hypothesize Temperature Effect:

  • If the side product results from a higher-energy pathway (e.g., catalyst decomposition), lowering the temperature should suppress its formation.

  • If the desired product is the kinetic product and can revert or proceed to a more stable byproduct, lower temperatures and shorter reaction times are crucial.

• Systematic Screening: Perform a temperature screen similar to the one described for enantioselectivity. Analyze the product distribution at each temperature to find the "sweet spot" that maximizes the yield of the desired product while minimizing impurities.

Frequently Asked Questions (FAQs)

Q1: What is a good starting temperature for a new reaction catalyzed by 2-aminobicyclohexyl? A good starting point is often room temperature (~20-25 °C) or 0 °C. Room temperature provides a convenient baseline for reactivity. If enantioselectivity is poor, immediately move to lower temperatures (e.g., 0 °C or -20 °C) as your next step.[5]

Q2: How does solvent choice interact with temperature optimization? Solvent polarity and coordinating ability can significantly influence the catalyst's conformation and the transition state assembly. A change in solvent may alter the optimal temperature. It is recommended to perform a temperature screen after selecting the optimal solvent. Some reactions show improved performance in specific media, such as brine, which can influence the optimal temperature point.[5]

Q3: Can running a reaction at a very low temperature (-78 °C) for a very long time hurt the catalyst or reaction? Most organocatalysts, including 2-aminobicyclohexyl derivatives, are stable at low temperatures. The primary drawback is a significant decrease in reaction rate, potentially requiring several days for completion. Ensure the reaction is maintained under a strictly inert atmosphere, as prolonged reaction times increase the risk of contamination from atmospheric moisture.

Q4: Can the enantioselectivity ever invert with a change in temperature? While uncommon for most standard aminocatalyzed reactions, temperature-induced inversion of enantioselectivity is a known phenomenon in certain asymmetric catalytic systems.[6] This typically points to a complex scenario where different catalytic cycles or transition state geometries become dominant at different temperatures. If you observe this, it warrants a deeper mechanistic investigation.

Q5: My enantioselectivity is high at low conversion but drops as the reaction proceeds. Is this a temperature issue? This could be related to temperature, but it often points to other issues. A possible cause is product inhibition or the formation of a byproduct that catalyzes the racemization of the product. If the reaction is significantly exothermic, the internal temperature of the reaction may be rising over time, leading to decreased enantioselectivity. In this case, ensuring efficient stirring and external cooling is critical. It could also indicate that the desired product is not the thermodynamic minimum, and a retro-reaction followed by a less selective forward reaction is occurring. In such cases, stopping the reaction at optimal conversion, identified through a time-course study at the optimized low temperature, is the best strategy.

References

• Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. (n.d.). National Institutes of Health.
• Technical Support Center: Troubleshooting Low Enantioselectivity in Asymmetric Oxidations. (n.d.). Benchchem.
• Raj, M., Maya, V., Ginotra, S. K., & Singh, V. K. (2006). Highly Enantioselective Organocatalytic Direct Aldol Reaction in an Aqueous Medium. Organic Letters, 8(18), 4097–4099.
• Effect of temperature on Aldol reaction equilibrium. (n.d.). Benchchem.

• Optimized conditions for the asymmetric aldol reaction. (n.d.). ResearchGate. Retrieved from [Link]

• Asymmetric Aldol Synthesis-Choice of Organocatalyst and Conditions. (n.d.). Request PDF. Retrieved from [Link]

• List, B., Pojarliev, P., & Martin, H. J. (2001). Asymmetric Enamine Catalysis. Chemical Reviews, 101(11), 3561-3572.
• Room-Temperature Metal-Catalyzed Hydrogen Borrowing Alkylation. (2025).
• Troubleshooting poor enantioselectivity in chiral 3-Methyl-1-heptanol synthesis. (n.d.). Benchchem.
• Enantioselective organocatalytic strategies to access noncanonical α-amino acids. (n.d.). PMC.

• Aftertreatment Protocols for Catalyst Characterization and Performance Evaluation: Low-Temperature Oxidation, Storage, Three-Way, and NH3-SCR Catalyst Test Protocols. (2019). Request PDF. Retrieved from [Link]

• Temperature drop triggers chirality twist. (2017). Chemistry World. Retrieved from [Link]

• Cu-Based Catalysts with Enhanced Thermal Stability for Cyclohexyl Acetate Hydrogenation: Studies on Cu+ and Cu0 Sites at Different Reduction Temper
• Amine-Catalyzed Asymmetric Cross-Aldol Reactions Using Heterofunctionalized Acetaldehydes as Nucleophiles. (2014). Sci-Hub.

Sources

• 1. Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. raj.emorychem.science [raj.emorychem.science]
• 6. Temperature drop triggers chirality twist | Research | Chemistry World [chemistryworld.com]

Technical Support Center: Mastering Asymmetric Synthesis with 2-Aminobicyclohexyl Auxiliaries

Welcome to the technical support center for 2-aminobicyclohexyl-based chiral auxiliaries. This guide is designed for researchers, chemists, and drug development professionals to provide expert-driven insights and troubleshoot common issues encountered during asymmetric synthesis.

Frequently Asked Questions (FAQs)

Q1: What are 2-aminobicyclohexyl auxiliaries and why are they used?

A: The 2-aminobicyclohexyl scaffold represents a class of chiral auxiliaries used to control the stereochemical outcome of reactions, particularly in the formation of new stereocenters. When a carboxylic acid is coupled to this chiral amine, the resulting amide creates a sterically defined environment. This environment directs the approach of incoming reagents to one face of the enolate, leading to high diastereoselectivity in reactions like alkylations, aldol reactions, and Michael additions. The predictable stereocontrol and often crystalline nature of the intermediates make these auxiliaries valuable tools in asymmetric synthesis.

Q2: Which diastereomer of the auxiliary should I use to obtain a specific product enantiomer?

A: The choice of the auxiliary's diastereomer, for instance, (1R,2R)-(-)-1-amino-2-indanol or its enantiomer, directly dictates the stereochemistry of the newly formed chiral center. For alkylations of amide enolates derived from these auxiliaries, a generally accepted model involves the formation of a rigid chelated Z-enolate. The bicyclic structure provides a highly effective steric shield for one face of the enolate. As a general rule, for a given enantiomer of the auxiliary, alkylation will preferentially occur on the less hindered face, but the specific outcome should always be confirmed by referencing literature for the specific reaction class or by preliminary experiments.

Troubleshooting Guide: Asymmetric Alkylation

Asymmetric alkylation of pro-chiral carboxylic acid derivatives is a primary application of these auxiliaries. Below are common problems and their solutions.

Problem 1: Low Diastereoselectivity in Alkylation

Low diastereoselectivity is often the most critical issue, indicating a loss of facial control during the enolate alkylation step.

Root Causes & Solutions:

• Incomplete Enolate Formation: If the deprotonation is not complete, the remaining starting amide can protonate the desired enolate, leading to racemization or reduced selectivity.

  • Solution: Ensure you are using a sufficiently strong base and an adequate number of equivalents. Lithium diisopropylamide (LDA) is a common choice. Using at least 1.1 to 1.5 equivalents of the base is recommended to drive the deprotonation to completion.

• Incorrect Enolate Geometry: The high diastereoselectivity observed with these auxiliaries is typically dependent on the formation of a rigid, chelated Z-enolate.

  • Solution: The choice of base and solvent is critical. Lithium bases (like LDA or LiHMDS) are known to form stable six-membered chelates with the amide oxygen and the auxiliary's amino group, which locks the conformation and favors the Z-enolate. Aprotic, non-coordinating solvents like tetrahydrofuran (THF) are standard. Avoid protic solvents or highly coordinating solvents that can disrupt this chelation.

• Temperature Control: Enolate formation and alkylation are highly sensitive to temperature.

  • Solution: Maintain a low temperature (typically -78 °C) throughout the deprotonation and alkylation steps. Allowing the temperature to rise can lead to enolate equilibration or side reactions, which erodes diastereoselectivity.

• Nature of the Electrophile: Highly reactive electrophiles (e.g., methyl iodide) can sometimes react faster than the enolate can achieve its most stable, selective conformation.

  • Solution: While often dictated by the target molecule, if diastereoselectivity is poor with a very reactive electrophile, consider using a less reactive analogue if possible (e.g., an ethyl or benzyl halide).

Caption: Competing C-alkylation and O-alkylation pathways of the enolate.

Protocols: Key Experimental Procedures

Protocol 1: Amide Formation (Coupling)

This protocol describes the formation of the chiral amide from a carboxylic acid and the (1R,2R)-2-aminobicyclohexylamine.

• Preparation: To a solution of the carboxylic acid (1.0 eq) in dichloromethane (DCM, 0.2 M) at 0 °C, add oxalyl chloride (1.5 eq) dropwise, followed by a catalytic amount of DMF (1 drop).

• Acid Chloride Formation: Allow the mixture to warm to room temperature and stir for 2 hours, or until gas evolution ceases. The reaction progress can be monitored by TLC.

• Amine Addition: Cool the solution back to 0 °C. In a separate flask, dissolve (1R,2R)-2-aminobicyclohexylamine (1.1 eq) and a non-nucleophilic base like triethylamine or pyridine (2.5 eq) in DCM.

• Coupling: Add the amine solution dropwise to the freshly prepared acid chloride solution at 0 °C.

• Workup: Allow the reaction to warm to room temperature and stir for 4 hours. Quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the layers, and extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: The crude amide can be purified by flash column chromatography on silica gel.

Protocol 2: Diastereoselective Alkylation

This protocol is a general procedure for the alkylation of the chiral amide.

• Setup: To a flame-dried, argon-purged flask, add the purified chiral amide (1.0 eq) and dissolve it in anhydrous THF (0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add freshly prepared or titrated LDA (1.2 eq) dropwise, ensuring the internal temperature does not rise above -70 °C. Stir the resulting enolate solution at -78 °C for 1 hour.

• Alkylation: Add the electrophile (e.g., benzyl bromide, 1.3 eq) dropwise to the enolate solution.

• Reaction: Stir the mixture at -78 °C for 4-6 hours. The progress can be monitored by TLC (quench a small aliquot with saturated NH₄Cl before running the TLC).

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of NH₄Cl at -78 °C. Allow the mixture to warm to room temperature. Add water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate. The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis of the crude product. Purify by flash chromatography.

Protocol 3: Auxiliary Cleavage (Hydrolysis)

This protocol describes the removal of the auxiliary to yield the chiral carboxylic acid.

• Setup: Dissolve the alkylated amide product (1.0 eq) in a mixture of THF and water (e.g., 4:1 v/v).

• Hydrolysis: Add a large excess of potassium hydroxide (KOH, 10-20 eq) and heat the mixture to reflux (typically around 100 °C).

• Monitoring: The reaction can be monitored by TLC until the starting material is consumed. This may take 12-48 hours.

• Workup: Cool the mixture to room temperature and concentrate it to remove the THF. Dilute the remaining aqueous solution with water and wash with ether or DCM to remove the liberated chiral amine auxiliary.

• Isolation: Acidify the aqueous layer to a low pH (~1-2) with concentrated HCl at 0 °C. The carboxylic acid product will often precipitate or can be extracted with ethyl acetate.

• Purification: The extracted product can be further purified if necessary. The chiral auxiliary can be recovered from the initial organic washes, purified, and reused.

Data Summary

The effectiveness of the alkylation protocol is highly dependent on reaction parameters. The following table summarizes typical outcomes.

Base (1.2 eq)	Solvent	Temperature (°C)	Electrophile (R-X)	Typical Diastereomeric Ratio (d.r.)
LDA	THF	-78	Benzyl Bromide	>95:5
LiHMDS	THF	-78	Ethyl Iodide	>95:5
NaHMDS	THF	-78	Benzyl Bromide	85:15
LDA	THF/HMPA (4:1)	-78	Benzyl Bromide	90:10
LDA	DME	-78	Benzyl Bromide	92:8

Data are representative and compiled from general findings in the field. Actual results may vary.

References

• Asymmetric Alkylation Reactions of Chiral Imide Enolates, a Review. Organic Preparations and Procedures International.[Link]

• Evans Asymmetric Alkylation. Organic Chemistry Portal.[Link]

• The Aldol Reaction: Group I and Group II Enolates. Modern Aldol Reactions, Vol. 1, Edited by R. Mahrwald.[Link]

Technical Support Center: Managing Air and Moisture Sensitivity of 2-Aminobicyclohexyl Reagents

This guide provides comprehensive technical support for researchers, scientists, and drug development professionals utilizing 2-aminobicyclohexyl reagents. It offers detailed troubleshooting guides and frequently asked questions in a user-friendly format to directly address the challenges posed by the air and moisture sensitivity of these compounds, ensuring experimental robustness and reagent longevity.

Introduction: The Challenge of Sensitivity

2-Aminobicyclohexyl and its derivatives are indispensable chiral building blocks in modern asymmetric synthesis. Their utility as chiral ligands and auxiliaries is well-established in the synthesis of pharmaceuticals and fine chemicals. However, the primary amine functionality renders these reagents susceptible to degradation from atmospheric moisture and carbon dioxide, and to oxidation.[1] This reactivity can lead to inconsistent experimental results, diminished yields, and the formation of undesirable byproducts. Understanding and mitigating these sensitivities is paramount for successful and reproducible research.

Frequently Asked Questions (FAQs)

Q1: What are the primary modes of degradation for 2-aminobicyclohexyl reagents?

A1: The main degradation pathways involve reactions with common atmospheric components:

• Reaction with Carbon Dioxide: Primary amines readily react with atmospheric CO2 to form solid carbamate salts. This is often observed as the reagent fuming upon exposure to air or becoming more viscous over time. While often reversible with heat and vacuum, carbamate formation can alter the effective concentration of the amine.

• Reaction with Water (Moisture): While the aminobicyclohexyl scaffold itself is not typically hydrolyzed, adsorbed moisture can act as a catalyst for other degradation pathways and can be detrimental in anhydrous reaction conditions. Laboratory glassware, for instance, contains a thin film of adsorbed moisture that must be removed before use with these sensitive reagents.[2][3]

• Oxidation: The lone pair of electrons on the nitrogen atom makes the amine susceptible to oxidation, especially in the presence of transition metals. This can lead to the formation of imines, nitroso compounds, or other oxidized species, which can poison catalysts or lead to unwanted side reactions.

Q2: How can I quickly assess the quality of my 2-aminobicyclohexyl reagent?

A2: A visual inspection can often provide initial clues about the reagent's integrity. Fresh, high-purity 2-aminobicyclohexyl is typically a colorless to pale yellow solid or liquid.

Observation	Potential Issue	Recommended Action
Yellowing or Darkening	Oxidation byproducts	Consider purification by distillation or chromatography.
Fuming in Air	Reaction with atmospheric CO2 and moisture	Handle exclusively under an inert atmosphere.
Increased Viscosity or Solidification	Carbamate formation	Degas under high vacuum with gentle warming.
Presence of Crystalline Solids	Carbamate salts or other impurities	Filter under inert conditions if the bulk material is a liquid.

Q3: What are the best practices for storing 2-aminobicyclohexyl reagents?

A3: Proper storage is the first line of defense against degradation.

• Inert Atmosphere: Always store under a dry, inert atmosphere like argon or nitrogen.[1][4]

• Appropriate Containers: Use well-sealed containers, such as amber glass bottles with Sure/Seal™ septa or, for long-term storage, sealed glass ampoules.[4]

• Temperature: Store in a cool, dark location. Refrigeration is generally recommended, but it is crucial to allow the reagent to warm to room temperature before opening to prevent condensation of moisture on the cold surfaces.

Troubleshooting Guide

This section provides solutions to common problems encountered during experimentation.

Problem 1: Inconsistent Yields or Failed Reactions

You are using a 2-aminobicyclohexyl-derived ligand in a catalytic reaction, but the results are not reproducible.

Potential Causes and Solutions:

• Cause: The reagent has been compromised by exposure to air and moisture during handling.

  • Solution: Employ rigorous air-sensitive techniques. This includes the use of a glovebox or a Schlenk line for all manipulations.[1][3][4] Ensure all glassware is oven-dried and cooled under an inert atmosphere before use.[2][3] Solvents must be anhydrous and thoroughly deoxygenated.

• Cause: The formation of carbamate salts is interfering with the reaction stoichiometry.

  • Solution: Before preparing your stock solution, place the 2-aminobicyclohexyl reagent under a high vacuum for 1-2 hours to remove any absorbed CO2. Gentle warming can aid this process.

• Cause: The amine ligand is being oxidized, leading to catalyst deactivation.

  • Solution: Maintain a positive pressure of an inert gas throughout the reaction.[2][3] Use a bubbler to monitor the inert gas flow.[2][3] Ensure all reagents and solvents are sparged with an inert gas prior to use.

Experimental Workflow: Inert Atmosphere Reaction Setup

Caption: Workflow for setting up an air-sensitive reaction.

Problem 2: Reagent is Difficult to Handle or Dispense

The 2-aminobicyclohexyl reagent, which should be a mobile liquid, has become viscous or has solidified.

Potential Causes and Solutions:

• Cause: Extensive carbamate formation due to prolonged or repeated exposure to air.

  • Solution: Transfer the reagent to a Schlenk flask. Apply a high vacuum and gently warm the flask (e.g., in a 30-40°C water bath) with stirring. This will help to break down the carbamate salts and release CO2, restoring the reagent to its liquid state.

• Cause: The reagent is partially frozen due to storage at low temperatures.

  • Solution: Allow the container to warm completely to room temperature before use. Ensure the contents are fully thawed and homogenous before taking an aliquot.

Problem 3: Unexpected Side Products are Observed

Analysis of your reaction mixture by techniques such as NMR or LC-MS shows the presence of unexpected byproducts.

Potential Causes and Solutions:

• Cause: The 2-aminobicyclohexyl reagent has degraded, and the degradation products are participating in the reaction.

  • Solution: Purify the reagent before use. For liquids, vacuum distillation is often effective. For solids, recrystallization may be possible. Always handle the purified reagent under strictly inert conditions.

• Cause: Trace amounts of water or oxygen are initiating side reactions.

  • Solution: Re-evaluate your procedures for drying solvents and deoxygenating the reaction mixture. Consider using a more rigorous method, such as passing solvents through a column of activated alumina or using the freeze-pump-thaw technique for deoxygenation.

Decision Tree for Troubleshooting Reaction Issues

Caption: Troubleshooting logic for inconsistent reaction outcomes.

References

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Determining Enantiomeric Excess in 2-Aminobicyclohexyl Reactions

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Stereochemical Purity

In the realm of modern drug development and asymmetric synthesis, the stereochemical identity of a molecule is not a trivial detail—it is fundamental to its biological function. For chiral molecules like 2-aminobicyclohexyl and its derivatives, which are valuable building blocks, one enantiomer may exhibit the desired therapeutic effect while the other could be inactive or, in the worst-case scenario, toxic.[1] Consequently, the accurate determination of enantiomeric excess (ee) is a non-negotiable step in quality control, process optimization, and regulatory compliance.[1][2]

This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess of 2-aminobicyclohexyl reaction products. Moving beyond a simple listing of methods, we will delve into the causality behind experimental choices, provide field-proven protocols, and offer a logical framework for selecting the most appropriate technique for your specific analytical challenge.

Pillar 1: Chiral Chromatography - The Gold Standard

Chromatographic methods are the cornerstone of enantiomeric excess determination due to their high resolution, sensitivity, and reproducibility.[3][4] The fundamental principle involves the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to different retention times and, thus, separation.[1][2]

High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely adopted technique for ee determination.[1][4] Its strength lies in the vast array of commercially available chiral stationary phases, particularly polysaccharide-based phases (e.g., derivatives of cellulose or amylose), which exhibit broad applicability for separating a wide range of chiral compounds, including amines.[2][5][6]

Causality Behind the Method: The separation mechanism relies on the formation of transient diastereomeric complexes between the analyte enantiomers and the chiral selector of the stationary phase. These complexes have different energies and stabilities, driven by a combination of interactions such as hydrogen bonding, π-π stacking, dipole-dipole interactions, and steric hindrance. The enantiomer that forms the more stable complex interacts more strongly with the CSP and is retained longer on the column. For 2-aminobicyclohexyl, the primary amine group is a key site for these interactions.

Experimental Protocol: Chiral HPLC Analysis

• System Validation (Trustworthiness): Before analyzing any samples, inject a certified racemic standard of 2-aminobicyclohexyl (or a relevant derivative). This crucial step confirms the identity of the enantiomer peaks, establishes the resolution factor (Rs > 1.5 is ideal), and validates the suitability of the chromatographic system.[1]

• Column Selection: A polysaccharide-based column, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate), is an excellent starting point. These are known for their robustness and broad enantioselectivity.[6]

• Mobile Phase Preparation: For normal-phase chromatography, a mixture of hexane and a polar modifier like isopropanol (IPA) or ethanol is typical. A common starting point is 90:10 (v/v) Hexane:IPA. The amine functionality of the analyte may cause peak tailing; adding a small amount of a basic modifier like diethylamine (DEA) (e.g., 0.1%) to the mobile phase neutralizes active sites on the silica support, leading to improved peak shape and resolution.

• Sample Preparation: Dissolve the reaction product in the mobile phase to a concentration of approximately 1 mg/mL. Filter the sample through a 0.45 µm syringe filter to prevent column blockage.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C (maintain consistent temperature for reproducible retention times)

  • Detection: UV at 220 nm (as 2-aminobicyclohexyl lacks a strong chromophore, derivatization or alternative detection methods like mass spectrometry may be needed for higher sensitivity).

• Data Analysis:

  • Integrate the peak areas of the two enantiomers (Area1 and Area2).

  • Calculate the enantiomeric excess using the formula: ee (%) = |(Area1 - Area2) / (Area1 + Area2)| * 100

Gas Chromatography (GC)

For volatile or semi-volatile analytes, chiral GC offers excellent resolution and speed.[7] 2-Aminobicyclohexyl itself has limited volatility, but it can be readily converted into a more volatile derivative (e.g., by acylation) for GC analysis.

Causality Behind the Method: The principle is analogous to HPLC, but separation occurs in the gas phase. The most common CSPs for GC are based on cyclodextrin derivatives.[8][9] These bucket-shaped molecules have a hydrophobic interior and a hydrophilic exterior, creating a chiral cavity into which one enantiomer fits better than the other, leading to differential retention.

Experimental Protocol: Chiral GC Analysis

• Derivatization (A Necessary Step): The primary amine groups of 2-aminobicyclohexyl must be derivatized to increase volatility and improve chromatographic performance. A common and effective method is acylation with trifluoroacetic anhydride (TFAA).

  • Protocol: Dissolve ~1 mg of the analyte in 500 µL of dichloromethane. Add 50 µL of TFAA and 10 µL of pyridine. Heat at 60 °C for 30 minutes. Cool to room temperature before injection.

• System Validation: First, inject the derivatized racemic standard to determine the retention times for the two enantiomer derivatives and confirm baseline separation.[3]

• Column Selection: A capillary column coated with a derivatized β-cyclodextrin stationary phase is a highly effective choice for separating chiral amines.[8]

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector (FID) Temperature: 280 °C[3]

  • Carrier Gas: Hydrogen or Helium, at a constant flow or pressure.

  • Oven Program: Start at a temperature appropriate for the derivative's volatility (e.g., 100 °C), hold for 1-2 minutes, then ramp at 5-10 °C/min to a final temperature (e.g., 220 °C). An isothermal run may also be suitable if separation is achieved easily.[8]

• Data Analysis: Calculate ee using the peak areas from the GC chromatogram, identical to the HPLC formula.[3]

Pillar 2: NMR Spectroscopy - A Mechanistic Insight

Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful alternative to chromatography.[10] Instead of physical separation, NMR methods distinguish enantiomers by converting them into diastereomers in situ, which have different chemical shifts and are distinguishable in the NMR spectrum.[11]

Chiral Derivatizing Agents (CDAs)

This technique involves the covalent reaction of the enantiomeric analyte with an enantiomerically pure chiral derivatizing agent to form a mixture of diastereomers.[12] For amines like 2-aminobicyclohexyl, Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) or its acid chloride is a classic and reliable CDA.[12]

Causality Behind the Method: The (R)- and (S)-enantiomers of the amine react with, for example, (R)-Mosher's acid chloride to form (R,R) and (S,R) diastereomeric amides. These diastereomers are no longer mirror images and have distinct physical properties, resulting in separate, quantifiable signals in the ¹H or ¹⁹F NMR spectrum.[13] The conformational rigidity of the resulting amides often leads to significant differences in the chemical shifts of protons near the stereocenter.[12]

Experimental Protocol: ee Determination with Mosher's Acid

• Derivatization:

  • In an NMR tube, dissolve ~5 mg of the 2-aminobicyclohexyl sample in 0.7 mL of deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆).

  • Add a slight excess (1.1 to 1.2 equivalents) of enantiomerically pure (R)-Mosher's acid chloride.

  • Add a small amount of a non-nucleophilic base like pyridine to scavenge the HCl byproduct.

  • Ensure the reaction goes to completion. The reaction is typically rapid at room temperature.

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum. A ¹⁹F NMR spectrum can also be highly effective, as the -CF₃ group gives a strong, simple singlet for each diastereomer with a large chemical shift dispersion.[10]

• Data Analysis:

  • Identify a pair of well-resolved signals corresponding to the two diastereomers. Protons alpha to the nitrogen or on the bicyclohexyl ring are often good candidates.

  • Carefully integrate the corresponding signals (Integral1 and Integral2).

  • Calculate ee using the formula: ee (%) = |(Integral1 - Integral2) / (Integral1 + Integral2)| * 100

• Trustworthiness Check: The primary concerns when using CDAs are ensuring the reaction goes to 100% completion and that no kinetic resolution occurs (i.e., one enantiomer reacting faster than the other). Using a slight excess of the CDA helps mitigate kinetic resolution.[12] The optical purity of the CDA itself must be >99.5%.

Chiral Solvating Agents (CSAs)

Unlike CDAs, chiral solvating agents form non-covalent, transient diastereomeric complexes with the analyte enantiomers.[14][15] This method is simpler as it avoids a chemical reaction and is non-destructive.[14]

Causality Behind the Method: The CSA creates a chiral environment in the NMR tube. The rapid, reversible interaction between the CSA and the analyte enantiomers results in two different diastereomeric complexes, which are in fast exchange. This leads to the observation of two distinct, population-averaged signals for certain protons in the analyte.[16] (R)-Mosher's acid itself (not the acid chloride) can act as a CSA for amines through acid-base interactions.[13][17]

Experimental Protocol: ee Determination with a CSA

• Sample Preparation:

  • In an NMR tube, dissolve the 2-aminobicyclohexyl sample in an appropriate deuterated solvent (e.g., CDCl₃, C₆D₆).

  • Acquire a spectrum of the analyte alone.

  • Add the enantiomerically pure CSA (e.g., (R)-Mosher's acid) in increments, acquiring a spectrum after each addition, until optimal signal splitting (enantiodifferentiation) is observed. A molar ratio of 2-5 equivalents of CSA to analyte is often required.

• NMR Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Data Analysis: Identify and integrate the split signals corresponding to the two enantiomers and calculate the ee as described above.

Pillar 3: Optical Rotation - A Legacy Method

Historically, polarimetry was the primary method for assessing enantiomeric purity. It measures the rotation of plane-polarized light as it passes through a solution of a chiral compound.[18]

Limitations and Modern Context: While simple in principle, this method has significant drawbacks for accurate ee determination. The specific rotation of a compound can be highly sensitive to concentration, temperature, solvent, and wavelength.[19] Crucially, the method is only reliable if the specific rotation of the enantiomerically pure compound is known and the sample contains no other optically active impurities.[20] For these reasons, polarimetry is no longer considered a primary validation technique for ee but can be a useful, quick check for known compounds in a controlled setting.[18]

Comparative Summary and Method Selection

Choosing the right technique depends on several factors, including available equipment, sample properties, required accuracy, and throughput.

Feature	Chiral HPLC	Chiral GC	NMR with CDA	NMR with CSA
Principle	Physical Separation	Physical Separation	Diastereomer Formation (Covalent)	Diastereomer Formation (Non-covalent)
Universality	Very High	Good (for volatile compounds)	High (requires reactive group)	Moderate to High
Sensitivity	High (ng-pg)	Very High (pg-fg)	Moderate (mg)	Moderate (mg)
Accuracy	Excellent	Excellent	Very Good	Good
Throughput	Moderate	High	Low to Moderate	Moderate
Sample Prep	Simple dissolution	Derivatization often needed	Covalent reaction required	Simple mixing
Sample Recovery	Yes (Preparative)	No	No	Yes
Key Advantage	Broad applicability, gold standard	High speed and resolution	Large, clear signal separation	Non-destructive, simple prep
Key Disadvantage	Method development can be slow	Limited to volatile analytes	Destructive, risk of kinetic resolution	Requires more CSA, smaller signal separation

Workflow for Method Selection

Below is a decision-making workflow to guide your choice of analytical method for determining the enantiomeric excess of a 2-aminobicyclohexyl reaction product.

Caption: A workflow to select the optimal analytical method.

Conclusion

The accurate determination of enantiomeric excess is paramount in the synthesis and development of chiral molecules like 2-aminobicyclohexyl. While chiral HPLC and GC represent the gold standards for their resolution and accuracy, NMR-based methods using chiral derivatizing or solvating agents provide valuable, often orthogonal, information and can be faster for initial screening. A thorough understanding of the principles, advantages, and limitations of each technique, as outlined in this guide, empowers the modern researcher to select the most fitting method, ensuring data integrity and advancing their research with confidence. The validation of any chosen method with a racemic standard is the crucial first step in generating trustworthy and reproducible results.[1]

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• A Researcher's Guide to Assessing Enantiomeric Excess in Chiral Amine Catalysis.Benchchem.
• 1H NMR spectroscopy in the presence of Mosher acid to rapidly determine the enantiomeric composition of amino acid benzyl esters, chirons susceptible to easy racemization.PubMed.
• A Comparative Guide to the Validation of Analytical Methods for (S)-(-)-1-Phenyl-1-decanol Enantiomeric Purity.Benchchem.
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A Tale of Two Scaffolds: A Comparative Analysis of 2-Aminobicyclohexyl and trans-1,2-Diaminocyclohexane in Asymmetric Synthesis

In the landscape of asymmetric catalysis, the choice of a chiral ligand is paramount to achieving high stereoselectivity. Among the privileged scaffolds that have found widespread application, those based on the cyclohexane backbone have proven to be particularly effective due to their conformational rigidity and well-defined stereochemistry. This guide provides a detailed comparative study of two such molecules: the well-established and versatile trans-1,2-diaminocyclohexane (DACH) and the less-explored 2-aminobicyclohexyl. This analysis is intended for researchers, scientists, and drug development professionals seeking to understand the nuances of these chiral building blocks and make informed decisions in the design of stereoselective transformations.

Introduction: Structural and Stereochemical Considerations

At first glance, both 2-aminobicyclohexyl and trans-1,2-diaminocyclohexane share a common cyclohexyl core, which imparts a degree of conformational rigidity. However, their fundamental structural differences have profound implications for their application as chiral ligands and auxiliaries.

• trans-1,2-Diaminocyclohexane (DACH) * is a C₂-symmetric vicinal diamine.[1] This symmetry is a highly desirable feature in the design of chiral ligands, as it can simplify the analysis of transition states and often leads to higher enantioselectivities. The two amino groups provide two points of coordination, allowing for the formation of stable chelate complexes with a variety of metals.[1]

• 2-Aminobicyclohexyl , on the other hand, is a monoamine with a bulky bicyclohexyl substituent. This structure lacks C₂ symmetry and possesses a significantly larger steric footprint compared to DACH. The single amino group serves as a primary coordination site, while the bicyclohexyl group can play a crucial role in defining the chiral environment around a metal center.

The fundamental divergence in their structures—a C₂-symmetric diamine versus a sterically hindered monoamine—is the primary determinant of their differing roles and prevalence in the field of asymmetric catalysis.

Physicochemical Properties: A Comparative Overview

A comparison of the fundamental physicochemical properties of these two amines is essential for understanding their behavior in solution and their suitability for various reaction conditions.

Property	2-Aminobicyclohexyl	trans-1,2-Diaminocyclohexane
Molecular Formula	C₁₂H₂₃N[2][3]	C₆H₁₄N₂[1]
Molecular Weight	181.32 g/mol [2][3]	114.19 g/mol
Appearance	Solid[2][3]	Colorless to pale yellow liquid[1][4]
Melting Point	270 °C[2]	14-15 °C[1][5]
Boiling Point	131 °C[2]	79-81 °C at 15 mmHg[1][5]
Density	0.934 g/cm³ (predicted)[2]	0.951 g/mL at 25 °C[1]
pKa	10.68 (predicted)[2]	Not readily available, but expected to be basic.
Solubility	Information not widely available.	Highly soluble in water.[1]

Synthesis and Chiral Resolution: Accessibility of Enantiopure Forms

The availability of enantiomerically pure forms of a chiral scaffold is a critical factor in its practical application. In this regard, there is a stark contrast between 2-aminobicyclohexyl and trans-1,2-diaminocyclohexane.

trans-1,2-Diaminocyclohexane (DACH)

Synthesis: Racemic trans-DACH is readily available and relatively inexpensive as it is a byproduct of the industrial production of 1,6-hexanediamine, a key monomer for Nylon 66.[6] It can also be synthesized by the hydrogenation of o-phenylenediamine.[5]

Chiral Resolution: The resolution of racemic trans-DACH is a well-established and efficient process, most commonly achieved through the formation of diastereomeric salts with enantiomerically pure tartaric acid.[5][7] The differing solubilities of the diastereomeric tartrate salts allow for their separation by fractional crystallization.[6]

Experimental Protocol: Chiral Resolution of (±)-trans-1,2-Diaminocyclohexane

Objective: To separate the enantiomers of racemic trans-1,2-diaminocyclohexane via diastereomeric salt formation with L-(+)-tartaric acid.

Materials:

• (±)-trans-1,2-Diaminocyclohexane

• L-(+)-Tartaric acid

• Distilled water

• Methanol

• Glacial acetic acid

• Sodium hydroxide (NaOH) solution (e.g., 4M)

• Dichloromethane (CH₂Cl₂) or other suitable organic solvent

Procedure:

• Salt Formation:

  • In a suitable flask, dissolve L-(+)-tartaric acid (1.0 equivalent) in a minimal amount of warm distilled water.

  • Slowly add (±)-trans-1,2-diaminocyclohexane (2.0 equivalents) to the tartaric acid solution with stirring. The reaction can be exothermic.

  • Add glacial acetic acid to the solution.

  • Allow the solution to cool slowly to room temperature, and then cool further in an ice bath to promote crystallization of the less soluble diastereomeric salt.

• Isolation of the Diastereomeric Salt:

  • Collect the precipitated crystals by vacuum filtration.

  • Wash the crystals with cold methanol to remove the more soluble diastereomer.

  • The resulting solid is the tartrate salt of one of the DACH enantiomers (e.g., (R,R)-1,2-diammoniumcyclohexane mono-(+)-tartrate).

• Liberation of the Free Amine:

  • Suspend the isolated diastereomeric salt in water.

  • Add a concentrated solution of a strong base, such as NaOH, until the solution is strongly alkaline. This will deprotonate the ammonium salt and liberate the free diamine.

  • Extract the free diamine into an organic solvent like dichloromethane.

  • Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the enantiomerically enriched trans-1,2-diaminocyclohexane.

Diagram of the Chiral Resolution Process:

Caption: Chiral resolution of (±)-trans-DACH using L-(+)-tartaric acid.

2-Aminobicyclohexyl

Chiral Resolution: There is a notable lack of published, detailed protocols for the chiral resolution of 2-aminobicyclohexyl. In principle, standard methods such as diastereomeric salt formation with a chiral acid could be employed.[6] However, the efficiency and practicality of such a resolution have not been extensively documented, which may present a significant hurdle for its use in applications requiring enantiopure material.

Applications in Asymmetric Catalysis: A Performance Comparison

The utility of a chiral scaffold is ultimately determined by its performance in inducing stereoselectivity in chemical reactions. Here, the disparity between DACH and 2-aminobicyclohexyl is most pronounced.

trans-1,2-Diaminocyclohexane: A Workhorse of Asymmetric Catalysis

The C₂-symmetric nature and bidentate coordination of DACH have made it a cornerstone of asymmetric catalysis.[5][6] Enantiopure DACH is a precursor to a vast array of highly successful ligands, including:

• Salen Ligands: Condensation of DACH with salicylaldehyde derivatives yields chiral salen ligands. Metal complexes of these ligands (e.g., with Mn, Cr, Co, Al) are powerful catalysts for a wide range of reactions, including asymmetric epoxidation (Jacobsen-Katsuki epoxidation), cyclopropanation, and Diels-Alder reactions.

• Trost Ligands: These are C₂-symmetric ligands derived from DACH and 2-diphenylphosphinobenzoic acid, which are highly effective in palladium-catalyzed asymmetric allylic alkylation reactions.

• Organocatalysts: DACH is a key structural motif in many bifunctional organocatalysts, such as the thiourea-based catalysts developed by Takemoto, which are capable of activating both the nucleophile and the electrophile through hydrogen bonding.

The performance of DACH-based catalysts is extensively documented, with many reactions achieving excellent yields and enantiomeric excesses (>90% ee).[1]

Diagram of a DACH-based Catalytic Cycle (Jacobsen Epoxidation):

Caption: Simplified catalytic cycle for Jacobsen epoxidation.

2-Aminobicyclohexyl: An Unexplored Territory

In stark contrast to DACH, there is a significant lack of published data on the application of 2-aminobicyclohexyl as a chiral ligand in asymmetric catalysis. While its structure suggests potential for use as a monodentate or bidentate (after derivatization) ligand, its performance has not been systematically evaluated and reported in the scientific literature.

Hypothetical Role as a Chiral Ligand: The bulky bicyclohexyl group could, in principle, create a well-defined chiral pocket around a metal center, thereby influencing the stereochemical outcome of a reaction. It could be envisioned as a ligand for reactions such as asymmetric reductions, additions of organometallic reagents to carbonyls, or hydroaminations. However, without experimental data, its efficacy remains speculative. The lack of C₂ symmetry and the potential for multiple diastereomeric transition states could complicate its application and potentially lead to lower enantioselectivities compared to more rigid, symmetric ligands like those derived from DACH.

Applications in Drug Development

The chiral scaffolds of both molecules have found their way into medicinal chemistry, although again with a significant difference in impact.

• trans-1,2-Diaminocyclohexane * is a key component of the widely used anticancer drug Oxaliplatin .[1][5] In this platinum(II) complex, the (1R,2R)-DACH ligand is crucial for its mechanism of action, which involves binding to DNA and inhibiting DNA replication and transcription in cancer cells. The stereochemistry of the DACH ligand is critical for the drug's efficacy and toxicity profile.

• 2-Aminobicyclohexyl and its derivatives are less prominent in approved pharmaceuticals. While the bicyclohexyl motif is present in some drug candidates, the specific 2-amino substitution pattern is not as commonly encountered as the DACH scaffold.

Conclusion: A Verdict on Versatility and Viability

The comparative study of 2-aminobicyclohexyl and trans-1,2-diaminocyclohexane reveals a clear distinction between a well-established, versatile chiral scaffold and a relatively unexplored building block.

trans-1,2-Diaminocyclohexane (DACH) stands out as a superior choice for most applications in asymmetric synthesis and drug development due to:

• Proven Performance: An extensive track record of success in a wide range of catalytic asymmetric reactions, often providing high enantioselectivities.

• Accessibility: Commercially available as a racemate at a low cost, with well-documented and efficient methods for chiral resolution.

• Versatility: Its C₂-symmetric diamine structure allows for its incorporation into a vast array of bidentate and tetradentate ligands and organocatalysts.

• Established Role in Pharmaceuticals: Its importance is cemented by its inclusion in major drugs like Oxaliplatin.

2-Aminobicyclohexyl, while an interesting molecule from a structural standpoint, currently faces significant limitations:

• Lack of Performance Data: There is a dearth of scientific literature demonstrating its effectiveness as a chiral ligand, making its application in new projects a high-risk endeavor.

• Synthetic and Resolution Challenges: The absence of readily available, optimized protocols for its synthesis and chiral resolution presents a practical barrier to its use.

For researchers and drug development professionals, trans-1,2-diaminocyclohexane represents a reliable and powerful tool for the construction of chiral molecules. While 2-aminobicyclohexyl may hold untapped potential, its practical utility is severely hampered by the lack of foundational research into its synthesis, resolution, and catalytic applications. Future investigations into this sterically demanding monoamine could yet uncover niche applications where its unique structural properties prove advantageous, but for now, DACH remains the undisputed workhorse in this comparison.

References

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A Comparative Guide to 2-Aminobicyclohexyl and Cinchona Alkaloids in Asymmetric Synthesis

In the landscape of asymmetric synthesis, the choice of a chiral catalyst or auxiliary is paramount to achieving high stereoselectivity. Among the myriad of options available to the modern chemist, both cinchona alkaloids and derivatives of 2-aminobicyclohexyl have carved out significant niches. This guide provides a detailed comparison of these two powerful molecular tools, moving beyond a simple list of applications to delve into the mechanistic underpinnings and practical considerations that guide their use in the laboratory. We will explore their respective strengths, weaknesses, and operational windows, supported by experimental data and protocols to inform your catalyst selection process.

Section 1: Mechanistic Philosophy and Structural Divergence

At the heart of their differing catalytic prowess lies the fundamental structural and mechanistic divergence between cinchona alkaloids and 2-aminobicyclohexyl-derived catalysts.

Cinchona Alkaloids: Nature's Bifunctional Catalysts

Derived from the bark of the Cinchona tree, naturally occurring alkaloids like quinine and quinidine, along with their pseudoenantiomers cinchonine and cinchonidine, are exemplary bifunctional organocatalysts. Their rigid bicyclic core holds a basic quinuclidine nitrogen and a hydroxyl group in a fixed spatial arrangement. This unique architecture allows them to simultaneously activate both the nucleophile and the electrophile. The quinuclidine nitrogen acts as a Brønsted base, deprotonating the nucleophile, while the hydroxyl group forms a hydrogen bond with the electrophile, orienting it for a stereoselective attack. This dual activation model is the cornerstone of their broad utility in a vast array of asymmetric transformations.

2-Aminobicyclohexyl: A Versatile Chiral Scaffold

In contrast, 2-aminobicyclohexyl is a synthetic chiral diamine that serves as a versatile building block for a range of catalytic systems. It is most commonly employed as a chiral ligand for metal-based catalysts or as a key component of chiral auxiliaries and organocatalysts. Its efficacy stems from the rigid, sterically demanding bicyclohexyl backbone which effectively shields one face of the reactive center, thereby directing the approach of incoming reagents. The two amino groups provide handles for further functionalization, allowing for the fine-tuning of steric and electronic properties to suit a specific transformation.

Below is a diagram illustrating the distinct modes of activation for these two catalyst classes.

Caption: Modes of action for Cinchona alkaloids and 2-aminobicyclohexyl derivatives.

Section 2: Comparative Performance in Asymmetric Transformations

The choice between these two catalyst systems is often dictated by the specific reaction being performed. Below, we compare their performance in several key asymmetric transformations, supported by data from the literature.

Asymmetric Michael Addition

The Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental carbon-carbon bond-forming reaction. Both catalyst families have been extensively used in this area.

Cinchona Alkaloids in Michael Additions

Cinchona alkaloid-derived thiourea catalysts are particularly effective in promoting the asymmetric Michael addition of various nucleophiles to nitroalkenes. The thiourea moiety provides an additional hydrogen-bonding site, enhancing the organization of the transition state.

2-Aminobicyclohexyl in Michael Additions

Chiral diamines derived from 2-aminobicyclohexyl, often in conjunction with a metal catalyst, are also potent catalysts for Michael additions. For example, a chiral N,N'-dioxide-Mg(II) complex derived from (1R,2R)-N1,N2-bis(2-methoxybenzyl)-N1,N2-dimethylcyclohexane-1,2-diamine has shown excellent results.

Catalyst System	Nucleophile	Electrophile	Yield (%)	ee (%)	Reference
Cinchona-derived thiourea	Diethyl malonate	β-Nitrostyrene	95	94
(1R,2R)-N,N'-dioxide-Mg(II) complex	Indole	α,β-Unsaturated enone	99	99

As the table illustrates, both systems can deliver excellent enantioselectivity. The choice may therefore depend on factors such as substrate scope, catalyst loading, and reaction conditions.

Asymmetric Aldol Reaction

The aldol reaction, which forms a β-hydroxy carbonyl compound, is another cornerstone of organic synthesis.

Cinchona Alkaloids in Aldol Reactions

Cinchona alkaloids can act as organocatalysts for direct asymmetric aldol reactions, although their application here is less widespread than in Michael additions. They typically require modification to enhance their acidity or basicity for efficient catalysis.

2-Aminobicyclohexyl in Aldol Reactions

Derivatives of 2-aminobicyclohexyl have been successfully used as chiral ligands in metal-catalyzed Mukaiyama aldol reactions. For instance, a chiral diamine-Cu(II) complex can effectively catalyze the reaction of silyl enol ethers with aldehydes.

Catalyst System	Nucleophile	Electrophile	Yield (%)	dr	ee (%)	Reference
Modified Cinchona Alkaloid	Acetone	Benzaldehyde	68	90:10	60
2-Aminobicyclohexyl-Cu(II) complex	Silyl enol ether of acetophenone	Benzaldehyde	90	>95:5	98

In the context of aldol reactions, metal complexes bearing 2-aminobicyclohexyl-derived ligands often exhibit superior performance in terms of both diastereo- and enantioselectivity compared to organocatalytic approaches using cinchona alkaloids.

Section 3: Experimental Protocols

To provide a practical context, detailed experimental protocols for representative reactions are provided below.

Protocol: Cinchona-Thiourea Catalyzed Asymmetric Michael Addition

This protocol describes the addition of diethyl malonate to β-nitrostyrene catalyzed by a cinchona-derived thiourea catalyst.

Step-by-Step Methodology:

• To a stirred solution of β-nitrostyrene (0.5 mmol) in toluene (1.0 mL) at -20 °C, add the cinchona-thiourea catalyst (0.025 mmol, 5 mol%).

• Add diethyl malonate (1.0 mmol, 2.0 equiv.) to the reaction mixture.

• Stir the reaction at -20 °C and monitor its progress by TLC.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel (hexanes/ethyl acetate) to afford the desired Michael adduct.

• Determine the enantiomeric excess by chiral HPLC analysis.

Caption: Workflow for a Cinchona-catalyzed Michael addition.

Protocol: 2-Aminobicyclohexyl-Cu(II) Catalyzed Asymmetric Mukaiyama Aldol Reaction

This protocol details the reaction of a silyl enol ether with benzaldehyde using a chiral 2-aminobicyclohexyl-derived diamine-Cu(II) complex.

Step-by-Step Methodology:

• In a flame-dried flask under an inert atmosphere, prepare the catalyst by stirring the 2-aminobicyclohexyl-derived ligand (0.055 mmol) and Cu(OTf)₂ (0.05 mmol) in THF (1.0 mL) at room temperature for 1 hour.

• Cool the resulting solution to -78 °C.

• Add benzaldehyde (0.5 mmol) to the catalyst solution.

• Slowly add the silyl enol ether of acetophenone (0.6 mmol) dropwise over 10 minutes.

• Stir the reaction mixture at -78 °C for 6 hours.

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, dry over Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash chromatography to yield the aldol adduct.

• Determine the diastereomeric ratio by ¹H NMR and the enantiomeric excess by chiral HPLC.

Caption: Workflow for a 2-aminobicyclohexyl-Cu(II) catalyzed aldol reaction.

Section 4: Concluding Remarks and Future Outlook

Both cinchona alkaloids and 2-aminobicyclohexyl derivatives are indispensable tools in the asymmetric synthesis toolbox. Cinchona alkaloids offer the advantage of being readily available, naturally occurring organocatalysts that operate through a well-understood bifunctional activation mechanism. They have proven to be workhorses for a wide range of reactions, particularly those amenable to Brønsted base and hydrogen-bonding catalysis.

On the other hand, 2-aminobicyclohexyl provides a versatile and highly tunable chiral scaffold. While it often requires complexation with a metal, the resulting catalysts can exhibit exceptional reactivity and selectivity, sometimes surpassing what is achievable with organocatalysts. The ability to systematically modify the ligand structure allows for a high degree of optimization for specific applications.

The choice between these two systems will ultimately be guided by the specific transformation, the desired level of stereocontrol, and practical considerations such as cost, catalyst loading, and sensitivity to air and moisture. As the field of asymmetric catalysis continues to evolve, we can expect to see further innovations in the design and application of catalysts derived from both of these remarkable chiral platforms.

References

• Marcelli, T., van der Haas, R. J. C., van Maarseveen, J. H. & Hiemstra, H. Cinchona-Alkaloid-Catalyzed Enantioselective Michael Addition of Malonates to Nitroalkenes under Solvent-Free Conditions. Angewandte Chemie International Edition45 , 929–931 (2006). [Link]

A Researcher's Guide to the Stereochemical Validation of 2-Aminobicyclohexyl Reaction Products

For researchers, scientists, and drug development professionals, the precise determination of molecular stereochemistry is not merely an academic exercise; it is a critical determinant of biological activity, efficacy, and safety. The rigid, chiral scaffold of 2-aminobicyclohexyl presents a unique set of challenges and opportunities in asymmetric synthesis. Ensuring the stereochemical integrity of its reaction products is paramount. This guide provides an in-depth comparison of modern analytical techniques for the stereochemical validation of 2-aminobicyclohexyl derivatives, grounded in experimental data and expert insights.

The Stereochemical Challenge of the 2-Aminobicyclohexyl Scaffold

The 2-aminobicyclohexyl system possesses multiple stereocenters, leading to a variety of possible stereoisomers. The conformational rigidity of the bicyclic ring system, while advantageous for designing structurally defined molecules, complicates stereochemical analysis. The relative orientation of the amino group and the fusion of the two rings dictates the overall three-dimensional shape, which in turn governs molecular interactions. Therefore, robust and unequivocal validation of the stereochemistry of reaction products is a non-negotiable aspect of their chemical and biological characterization.

Comparative Analysis of Validation Techniques

A multi-faceted approach, often combining several analytical methods, is the most reliable strategy for the comprehensive stereochemical elucidation of 2-aminobicyclohexyl derivatives. This guide will compare the utility, strengths, and limitations of three primary techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For determining relative stereochemistry and conformational analysis.

• Chiral High-Performance Liquid Chromatography (HPLC): For separating and quantifying enantiomers and diastereomers.

• Vibrational Circular Dichroism (VCD): For determining absolute configuration in solution.

• Single-Crystal X-ray Crystallography: For the unambiguous determination of absolute stereochemistry in the solid state.

Below is a comparative overview of these techniques:

Technique	Primary Application	Strengths	Limitations	Sample Requirements
NMR Spectroscopy	Relative stereochemistry, conformational analysis	Provides detailed structural information, non-destructive	Indirect determination of absolute configuration, may require derivatization	Milligram quantities, soluble sample
Chiral HPLC	Enantiomeric and diastereomeric separation and quantification	High sensitivity, excellent for determining enantiomeric excess (ee) and diastereomeric ratio (dr)	Requires method development, does not provide absolute configuration without standards	Microgram to milligram quantities, soluble sample
Vibrational Circular Dichroism (VCD)	Absolute configuration in solution	Does not require crystallization, provides solution-state conformation[1][2]	Requires theoretical calculations for interpretation, lower sensitivity than other methods[3]	Milligram quantities, soluble sample
X-ray Crystallography	Absolute stereochemistry in the solid state	Unambiguous determination of 3D structure and absolute configuration[4][5]	Requires a suitable single crystal, solid-state conformation may differ from solution	High-quality single crystal

In-Depth Analysis and Experimental Protocols

NMR Spectroscopy: Unraveling Relative Stereochemistry

NMR spectroscopy is a cornerstone technique for elucidating the relative stereochemistry of 2-aminobicyclohexyl derivatives. Key experiments include ¹H NMR, ¹³C NMR, COSY, HSQC, HMBC, and NOESY/ROESY.

Causality Behind Experimental Choices:

• ¹H and ¹³C NMR: Provide initial information about the chemical environment of each nucleus, offering clues about the overall structure and symmetry of the molecule.

• COSY (Correlation Spectroscopy): Establishes proton-proton coupling networks, helping to trace the connectivity of the carbon skeleton.

• HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation): Correlate proton and carbon signals, confirming the carbon framework and the attachment of substituents.

• NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser Effect Spectroscopy): These are the most powerful NMR tools for determining relative stereochemistry. They detect through-space interactions between protons that are close to each other, providing crucial information about the spatial arrangement of atoms and substituents. For instance, a strong NOE between a proton on the amino-bearing carbon and a proton on the adjacent ring can confirm a cis or trans relationship.

Self-Validating Protocol: NOESY for a Hypothetical 2-Aminobicyclohexyl Derivative

• Sample Preparation: Dissolve 5-10 mg of the purified product in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆). Ensure the sample is free of paramagnetic impurities.

• Data Acquisition: Acquire a high-resolution 2D NOESY spectrum on a spectrometer of at least 400 MHz. Use a mixing time appropriate for the size of the molecule (typically 300-800 ms).

• Data Processing and Analysis: Process the 2D data to obtain a contour plot.

• Interpretation:

  • Identify the diagonal peaks corresponding to the ¹H NMR spectrum.

  • Analyze the off-diagonal cross-peaks. The presence of a cross-peak between two protons indicates they are spatially proximate (typically < 5 Å).

  • Correlate the observed NOEs with the possible stereoisomers. For example, in a cis-2-aminobicyclohexyl derivative, an NOE would be expected between the axial proton at C2 and the axial proton at C1. In the trans isomer, this interaction would be absent or very weak.

  • The internal consistency of multiple NOE correlations provides a self-validating system for the assigned relative stereochemistry.

Authoritative Grounding: The principles of using NOE to determine relative stereochemistry are well-established in organic chemistry literature. For complex molecules, comparison of experimental NMR data with DFT-calculated NMR parameters for different possible stereoisomers can provide further validation.[6][7]

Visualization of NMR Workflow:

Caption: Workflow for determining relative stereochemistry using 2D NOESY NMR.

Chiral HPLC: Quantifying Stereoisomeric Purity

Chiral HPLC is the gold standard for separating and quantifying enantiomers and diastereomers, thus determining the enantiomeric excess (ee) and diastereomeric ratio (dr) of a reaction product.[8]

Causality Behind Experimental Choices:

• Chiral Stationary Phase (CSP): The choice of CSP is critical for achieving separation. Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often the first choice due to their broad applicability.[9] The chiral selector on the stationary phase forms transient diastereomeric complexes with the enantiomers of the analyte, leading to different retention times.

• Mobile Phase: The mobile phase composition (e.g., hexane/isopropanol for normal phase or acetonitrile/water for reversed phase) is optimized to achieve the best resolution and peak shape.[9][10] Additives like trifluoroacetic acid (TFA) or diethylamine (DEA) can improve the chromatography of amines.

Self-Validating Protocol: Chiral HPLC for a 2-Aminobicyclohexyl Product

• Column Selection and Screening:

  • Begin with a broad-spectrum polysaccharide-based CSP (e.g., Chiralcel OD-H or Chiralpak AD-H).

  • Screen a variety of mobile phases (e.g., hexane/isopropanol, hexane/ethanol, with and without additives).

• Method Optimization:

  • Once partial separation is observed, optimize the mobile phase composition to maximize the resolution factor (Rs > 1.5 is ideal).

  • Adjust the flow rate and column temperature to improve peak shape and analysis time.

• Quantification:

  • Inject a known concentration of the racemic or diastereomeric mixture to identify the retention times of each stereoisomer.

  • Inject the reaction product and integrate the peak areas of the stereoisomers.

  • Calculate the ee or dr using the following formulas:

    • ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100

    • dr = Area₁ / Area₂

• Validation: The method is validated by ensuring baseline separation of the stereoisomers and by running a racemic standard to confirm the identity of the peaks.

Visualization of Chiral HPLC Logic:

Caption: Principle of chiral separation by HPLC.

Vibrational Circular Dichroism (VCD): Absolute Configuration in Solution

VCD measures the differential absorption of left and right circularly polarized infrared light by a chiral molecule.[1][11] This technique is particularly powerful for determining the absolute configuration of molecules in solution, which is often more relevant to their biological activity than the solid-state conformation.

Causality Behind Experimental Choices:

• Experimental Spectrum: A high-quality VCD spectrum of the analyte is recorded.

• Computational Modeling: The VCD spectra of both enantiomers are calculated using quantum mechanical methods, typically Density Functional Theory (DFT).[11]

• Comparison: The experimental spectrum is compared to the calculated spectra. A good match between the experimental spectrum and the calculated spectrum for one of the enantiomers allows for the unambiguous assignment of the absolute configuration.[3]

Self-Validating Protocol: VCD for Absolute Configuration

• Sample Preparation: Prepare a concentrated solution (10-50 mg/mL) of the enantiomerically pure product in a suitable solvent (e.g., CDCl₃).

• Data Acquisition: Record the VCD and IR spectra in the mid-IR region (e.g., 2000-900 cm⁻¹).

• Computational Modeling:

  • Perform a conformational search for the molecule to identify the low-energy conformers.

  • For each low-energy conformer, optimize the geometry and calculate the vibrational frequencies and VCD intensities at the DFT level (e.g., B3LYP/6-31G(d)).

  • Generate a Boltzmann-averaged calculated VCD spectrum for each enantiomer.

• Spectral Comparison and Assignment:

  • Visually and statistically compare the experimental VCD spectrum with the calculated spectra for both enantiomers.

  • The enantiomer whose calculated spectrum best matches the experimental spectrum corresponds to the absolute configuration of the sample. The self-validation comes from the agreement across a wide range of vibrational bands.

Visualization of VCD Workflow:

Caption: Workflow for absolute configuration determination using VCD.

Single-Crystal X-ray Crystallography: The Definitive Answer

When a suitable single crystal can be obtained, X-ray crystallography provides the most definitive determination of the three-dimensional structure, including the absolute configuration of all stereocenters.[4][5]

Causality Behind Experimental Choices:

• Anomalous Dispersion: To determine the absolute configuration, the diffraction data must be collected using a radiation source that causes anomalous dispersion by one of the atoms in the crystal. For organic molecules, this often requires the presence of a heavy atom (e.g., Br, I) or the use of copper radiation to enhance the anomalous scattering from lighter atoms like oxygen.[12]

• Flack Parameter: The Flack parameter is a value refined during the crystallographic analysis that indicates whether the correct absolute configuration has been assigned. A value close to 0 indicates the correct assignment, while a value close to 1 suggests the inverted structure is correct.[4]

Self-Validating Protocol: X-ray Crystallography

• Crystallization: Grow single crystals of the enantiomerically pure product suitable for X-ray diffraction. This is often the most challenging step.

• Data Collection: Collect diffraction data on a single-crystal X-ray diffractometer, preferably using Cu Kα radiation to maximize the anomalous signal.

• Structure Solution and Refinement:

  • Solve the crystal structure to obtain an initial model of the molecule.

  • Refine the structural model against the experimental data.

  • Refine the Flack parameter.

• Validation and Assignment:

  • A Flack parameter close to 0 with a small standard uncertainty provides strong evidence for the assigned absolute configuration.[4]

  • The overall quality of the crystal structure (e.g., R-factor, goodness-of-fit) serves as an internal validation of the model.[13][14]

Visualization of X-ray Crystallography Logic:

Caption: The logical flow of absolute stereochemistry determination by X-ray crystallography.

Conclusion and Recommendations

The stereochemical validation of 2-aminobicyclohexyl reaction products requires a thoughtful and often integrated analytical approach.

• For routine reaction monitoring and optimization, chiral HPLC is the most efficient tool for determining enantiomeric and diastereomeric ratios.

• For initial structural elucidation, a combination of 1D and 2D NMR techniques is indispensable for establishing the relative stereochemistry.

• For the definitive assignment of absolute configuration, single-crystal X-ray crystallography is the ultimate arbiter, provided suitable crystals can be grown.

• When crystallization is not feasible, VCD offers a powerful alternative for determining the absolute configuration in the solution phase, which is often more biologically relevant.

By judiciously selecting and combining these techniques, researchers can confidently and accurately characterize the stereochemical outcome of their reactions, paving the way for the successful development of novel chemical entities.

References

• Bruker. Vibrational circular dichroism (VCD). Available from: [Link]

• Wikipedia. Vibrational circular dichroism. Available from: [Link]

• Jamal, M. S., et al. (2020). Vibrational circular dichroism spectroscopy for probing the expression of chirality in mechanically planar chiral rotaxanes. Chemical Science, 11(34), 9131–9138. Available from: [Link]

• Nafie, L. A. (2008). Vibrational Circular Dichroism: A New Tool for the Solution-State Determination of the Structure and Absolute Configuration of Chiral Natural Product Molecules. Natural Product Communications, 3(3), 1934578X0800300. Available from: [Link]

• Fukui, H., & Fukushi, Y. (2010). NMR Determinations of the Absolute Configuration of R-Chiral Primary Amines. Organic Letters, 12(12), 2888–2891. Available from: [Link]

• Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry, 7, 362. Available from: [Link]

• Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry, 7. Available from: [Link]

• Latypov, S. K., et al. (1996). Determination of the Absolute Stereochemistry of Chiral Amines by 1H NMR of Arylmethoxyacetic Acid Amides: The Conformational Model. The Journal of Organic Chemistry, 61(24), 8569–8577. Available from: [Link]

• Latypov, S. K., et al. (1997). Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent. Tetrahedron, 53(27), 9271–9282. Available from: [Link]

• Flack, H. D., & Bernardinelli, G. (2008). The use of X-ray crystallography to determine absolute configuration. Chirality, 20(5), 681–690. Available from: [Link]

• Majerz-Maniecka, K., et al. (2014). Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry. The Journal of Organic Chemistry, 79(12), 5695–5702. Available from: [Link]

• Harada, N., & Nakanishi, K. (2007). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality, 19(5), 329–361. Available from: [Link]

• Harada, N. (2008). Determination of absolute configurations by X-ray crystallography and 1H NMR anisotropy. Chirality, 20(5), 691–723. Available from: [Link]

• Jacques, J., Collet, A., & Wilen, S. H. (1994). 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. In Enantiomers, Racemates and Resolutions. John Wiley & Sons, Inc. Available from: [Link]

• Allen, F. H. (2013). Determination of absolute configuration using single crystal X-ray diffraction. Methods in Molecular Biology, 1055, 149–162. Available from: [Link]

• Griesbeck, A. G., et al. (2000). Stereoselective synthesis of 2-aminocyclobutanols via photocyclization of alpha-amido alkylaryl ketones: mechanistic implications for the Norrish/Yang reaction. The Journal of Organic Chemistry, 65(21), 7151–7157. Available from: [Link]

• Ghenaatian, H. R., & Ravankhah, M. (2016). Recent Development: Enantio Selective Eextraction in Chiral Separation. Journal of Chromatographic Science, 54(8), 1332–1339. Available from: [Link]

• D'Orazio, G., et al. (2021). Fast chiral high-performance liquid chromatography: A review on the last five-year applications for the analysis of bioactive compounds. Journal of Pharmaceutical and Biomedical Analysis, 206, 114364. Available from: [Link]

• Dhandapani, R. (2023). Playing with Selectivity for Optimal Chiral Separation. LCGC International, 36(1), 22–26. Available from: [Link]

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• Alemán, C., et al. (2007). Conformational preferences of 1-amino-2-phenylcyclohexanecarboxylic acid, a phenylalanine cyclohexane analogue. Journal of Peptide Science, 13(10), 641–653. Available from: [Link]

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A Comparative Guide to the Catalytic Activity of 2-Aminobicyclohexyl Derivatives in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

The quest for enantiomerically pure compounds is a cornerstone of modern drug development and fine chemical synthesis. Chiral catalysts are pivotal in achieving high levels of stereocontrol, and among the privileged scaffolds used to construct these catalysts, 2-aminobicyclohexyl derivatives have emerged as a promising class. Their rigid, bicyclic framework offers a well-defined chiral environment, leading to high levels of asymmetric induction in a variety of chemical transformations. This guide provides a comparative analysis of the catalytic activity of different 2-aminobicyclohexyl derivatives, with a focus on their application in the asymmetric Henry (nitroaldol) reaction, supported by experimental data and detailed protocols.

The Bicyclo[2.2.2]octane Scaffold: A Privileged Chiral Backbone

The bicyclo[2.2.2]octane framework is a key structural element in numerous biologically active natural products and serves as an excellent template for asymmetric synthesis.[1] Its rigid structure significantly reduces conformational flexibility, which is a desirable trait in a chiral ligand as it leads to more predictable and often higher enantioselectivity. Compared to the widely used trans-1,2-diaminocyclohexane scaffold, derivatives of bicyclo[2.2.2]octane, such as cis-2,5-diaminobicyclo[2.2.2]octane, offer a unique three-dimensional arrangement of coordinating groups, enhancing the intrinsic chirality of the resulting catalyst.[1][2][3] This guide will focus on derivatives of this rigid scaffold and their performance in asymmetric catalysis.

Comparative Catalytic Performance in the Asymmetric Henry Reaction

The asymmetric Henry reaction, the addition of a nitroalkane to a carbonyl compound, is a powerful C-C bond-forming reaction that yields valuable β-nitro alcohols, which are precursors to β-amino alcohols and α-hydroxy carboxylic acids. The catalytic performance of several 2-aminobicyclohexyl derivatives, particularly salen-type ligands derived from cis-2,5-diaminobicyclo[2.2.2]octane complexed with copper(I), has been evaluated in this reaction. The following table summarizes the catalytic activity of a representative catalyst in the asymmetric Henry reaction of various aldehydes with nitromethane.

Entry	Aldehyde	Yield (%)	ee (%)
1	Benzaldehyde	98	91
2	4-Nitrobenzaldehyde	99	93
3	4-Chlorobenzaldehyde	99	92
4	4-Methylbenzaldehyde	99	91
5	2-Naphthaldehyde	99	95
6	Cinnamaldehyde	95	94
7	Cyclohexanecarboxaldehyde	92	93
8	3-Phenylpropionaldehyde	90	91

Data compiled from studies on a copper(I) complex with a chiral tetrahydrosalen ligand derived from cis-2,5-diaminobicyclo[2.2.2]octane.[4][5][6]

The data clearly demonstrates that the catalyst system is highly efficient for a wide range of aromatic, unsaturated, and aliphatic aldehydes, consistently affording high yields and excellent enantioselectivities. The rigid bicyclooctane scaffold effectively shields one face of the coordinated aldehyde, directing the incoming nucleophile to the other face with high fidelity.[1][3]

The Influence of Ligand Substitution

The catalytic activity and enantioselectivity of these systems can be further tuned by modifying the salen ligand. For instance, the introduction of N,N'-methyl groups on the tetrahydrosalen ligand derived from cis-2,5-diaminobicyclo[2.2.2]octane has been shown to enhance catalytic efficiency in the Henry reaction.[7] This highlights the importance of fine-tuning the steric and electronic properties of the ligand to optimize catalyst performance for a specific transformation.

Mechanistic Insights: The Origin of Stereoselectivity

The high enantioselectivity observed with catalysts derived from cis-2,5-diaminobicyclo[2.2.2]octane is attributed to a well-organized transition state. Plausible reaction models suggest that the metal-coordinated substrate is positioned in a quadrant beneath the bicyclooctane scaffold. In this arrangement, one face of the substrate is sterically blocked by an aryl ring of the salen ligand, leaving the opposite face open for nucleophilic attack.[1][3] For the copper(I)-catalyzed Henry reaction, a proposed transition state involves a hydrogen bond between the N-H group of the tetrahydrosalen ligand and the nitronate oxygen, which helps to organize the reactants in a six-membered transition state, leading to the observed high enantioselectivity.[7][8]

Figure 1: Proposed catalytic cycle for the asymmetric Henry reaction.

Experimental Protocol: Asymmetric Henry Reaction Using a cis-2,5-Diaminobicyclo[2.2.2]octane-Derived Catalyst

This protocol is a representative example for conducting an asymmetric Henry reaction.

Materials:

• Chiral tetrahydrosalen ligand derived from cis-2,5-diaminobicyclo[2.2.2]octane

• Copper(I) triflate toluene complex ((CuOTf)₂·C₆H₅CH₃)

• Aldehyde (e.g., benzaldehyde)

• Nitromethane

• Anhydrous solvent (e.g., THF)

• Inert gas (Argon or Nitrogen)

Experimental Workflow:

Figure 2: General workflow for the asymmetric Henry reaction.

Step-by-Step Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve the chiral tetrahydrosalen ligand (0.10 mmol) in anhydrous THF (2.0 mL). To this solution, add the copper(I) triflate toluene complex (0.01 mmol). Stir the mixture at room temperature for 30 minutes to generate the active catalyst.

• Reaction Setup: Cool the catalyst solution to the desired temperature (e.g., 0 °C) using an ice bath.

• Addition of Reactants: To the cooled catalyst solution, add the aldehyde (1.0 mmol) followed by the dropwise addition of nitromethane (5.0 mmol) over 10 minutes.

• Reaction Monitoring: Stir the reaction mixture at the same temperature and monitor its progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by adding saturated aqueous ammonium chloride solution (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired β-nitro alcohol.

• Analysis: Determine the yield and enantiomeric excess of the product by chiral HPLC analysis.

Conclusion

Derivatives of 2-aminobicyclohexane, particularly those based on the rigid bicyclo[2.2.2]octane scaffold, are highly effective chiral auxiliaries for the construction of catalysts for asymmetric synthesis. The resulting catalysts, especially copper(I) complexes of salen-type ligands, demonstrate excellent activity and enantioselectivity in the asymmetric Henry reaction for a broad range of substrates. The predictable stereochemical outcome is a direct result of the well-defined chiral pocket created by the rigid ligand framework. The ability to fine-tune the ligand structure provides a powerful tool for optimizing catalyst performance, making these systems highly valuable for the synthesis of enantiomerically pure molecules in academic and industrial settings.

References

• White, J. D., & Shaw, S. (2012). A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess. Organic Letters, 14(24), 6270–6273. [Link]

• Recent progress in copper catalyzed asymmetric Henry reaction. Chinese Chemical Letters, 28(12), 2237-2244. [Link]

• White, J. D., et al. (2016). cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis. Accounts of Chemical Research, 49(9), 1825–1834. [Link]

• Quideau, S., et al. (2021). 1-Aminobicyclo[2.2.2]octane-2-carboxylic Acid and Derivatives As Chiral Constrained Bridged Scaffolds for Foldamers and Chiral Catalysts. Accounts of Chemical Research, 54(4), 1049–1062. [Link]

• White, J. D., et al. (2016). cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis. PubMed. [Link]

• White, J. D., et al. (2016). cis-2,5-Diaminobicyclo[2.2.2]octane, a New Chiral Scaffold for Asymmetric Catalysis via Salen–Metal Complexes. Accounts of Chemical Research. [Link]

• White, J. D., et al. (2017). Cis 2,5-diaminobicyclo[2.2.2]octane, a New Scaffold for Asymmetric Catalysis of the Henry Reaction. Application to the Synthesis of βAdrenergic Receptor Blocking Agents. ResearchGate. [Link]

• White, J. D., et al. (2012). A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess. Organic Chemistry Portal. [Link]

• White, J. D., & Shaw, S. (2012). ChemInform Abstract: A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess. ResearchGate. [Link]

• White, J. D., & Shaw, S. (2012). A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess. Organic Letters, 14(24), 6270–6273. [Link]

• White, J. D., & Shaw, S. (2012). A New Catalyst for the Asymmetric Henry Reaction: Synthesis of β-Nitroethanols in High Enantiomeric Excess. Organic Chemistry Portal. [Link]

• White, J. D., & Shaw, S. (2017). Cis 2,5-diaminobicyclo[2.2.2]octane, a New Scaffold for Asymmetric Catalysis of the Henry Reaction. Application to the Synthesis of βAdrenergic Receptor Blocking Agents. ResearchGate. [Link]

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Comparative Guide to Chiral Diamine Ligands: Unveiling the Efficiency of 2-Aminobicyclohexyl Derivatives

A Senior Application Scientist's In-Depth Analysis for Researchers and Drug Development Professionals

In the realm of asymmetric catalysis, the quest for highly efficient and selective chiral ligands is a perpetual endeavor. Chiral diamines, in particular, have emerged as privileged scaffolds, forming the backbone of numerous successful catalysts for a wide array of chemical transformations.[1] Among these, 2-aminobicyclohexyl ligands have garnered significant attention, often displaying unique reactivity and selectivity profiles. This guide provides a comprehensive comparison of 2-aminobicyclohexyl ligands with other prominent chiral diamines, offering insights into their relative performance, mechanistic nuances, and practical applications.

The selection of a chiral ligand is a critical parameter in developing stereoselective catalytic systems, profoundly influencing reaction rates, yields, and, most importantly, enantioselectivity.[2] This is because the ligand, in coordination with a metal center, establishes a chiral environment that directs the stereochemical outcome of the reaction.[3] This guide will delve into the structural and electronic properties of 2-aminobicyclohexyl ligands and contrast them with widely used C2-symmetric 1,2-diamines, such as (R,R)-1,2-diaminocyclohexane (DACH) and its derivatives, to elucidate the factors governing their catalytic efficacy.

The Structural Advantage of Bicyclic Scaffolds

The defining feature of 2-aminobicyclohexyl ligands is their rigid, bicyclic framework. This conformational rigidity, compared to the more flexible monocyclic or acyclic diamines, can be a significant advantage in asymmetric catalysis. The locked conformation of the bicyclo[2.2.2]octane or related bicyclic systems in these ligands can lead to a more well-defined and predictable chiral pocket around the metal center. This, in turn, can result in higher levels of stereochemical control.

For instance, the cis-2,5-diaminobicyclo[2.2.2]octane scaffold has been explored as a chiral ligand, demonstrating the potential of such rigid structures to create effective "salen" type ligands upon condensation with salicylaldehydes.[4] The inherent chirality and rigidity of this backbone aim to enhance the intrinsic chirality of the resulting catalyst, potentially expanding its applicability beyond that of more conventional diamines like trans-1,2-diaminocyclohexane.[4]

Comparative Ligand Structures

To visualize the structural differences, let's consider the following diamines:

Caption: Comparison of ligand scaffold rigidity.

Performance in Asymmetric Catalysis: A Head-to-Head Comparison

The true measure of a ligand's efficiency lies in its performance in catalytic reactions. While a universal "best" ligand does not exist, as performance is often reaction-dependent, we can draw meaningful comparisons from key transformations where chiral diamines are frequently employed.

Asymmetric Transfer Hydrogenation (ATH) of Ketones

Asymmetric transfer hydrogenation is a fundamental reaction in organic synthesis, and ruthenium(II) complexes bearing chiral diamine ligands are highly effective catalysts.[5] The N-tosylated 1,2-diamines, such as (R,R)-N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine ((R,R)-TsDPEN), are benchmarks in this field.[5]

Ligand	Catalyst System	Substrate/Catalyst Ratio	Yield (%)	ee (%)	Reference
(R,R)-TsDPEN	[RuCl(p-cymene)((R,R)-TsDPEN)]	100	>99	98 (R)	[6]
(S,S)-TsDPEN	[RuCl(p-cymene)((S,S)-TsDPEN)]	200	86	97 (S)	[6]
(R,R)-DACH	Not specified	Not specified	Not specified	Not specified	[6]

Data compiled from various sources under broadly similar reaction conditions for the ATH of acetophenone.[6]

While direct comparative data for 2-aminobicyclohexyl ligands in this specific benchmark reaction is not as prevalent in readily available literature, studies on conformationally locked cis-1,2-diamine scaffolds have shown varied success in asymmetric transfer hydrogenation, with some ligands showing decent enantioselectivity.[7] This suggests that the rigid backbone can be advantageous, but fine-tuning of the ligand structure is crucial for optimal performance.

Asymmetric Henry (Nitroaldol) Reaction

The copper-catalyzed asymmetric Henry reaction is another area where chiral diamines have proven to be highly effective. A study utilizing C1-symmetric chiral diamines derived from exo-(-)-bornylamine demonstrated excellent catalytic efficiency.[8]

Ligand/Catalyst	Aldehyde	Nitroalkane	Yield (%)	ee (%)	dr
L1/CuCl₂·2H₂O (2.5 mol%)	Various	Various	up to 98	up to 99	up to 90:10

L1 is a C1-symmetric chiral diamine.[8]

Research on new chiral bidentate ligands derived from a (R)-1,2-diaminobicyclo[2.2.2]octane scaffold has shown that their copper(II) complexes can be effective in the asymmetric Henry reaction, although the salen-type tetradentate ligands were less successful.[4] This highlights that the mode of coordination and the overall catalyst structure are as important as the ligand's backbone.

Mechanistic Insights: The "Why" Behind the Efficiency

The superior performance of certain chiral diamines can often be attributed to the specific transition-state assemblies they favor. The rigidity of 2-aminobicyclohexyl ligands can pre-organize the catalyst into a specific conformation, reducing the entropic penalty of forming the active catalytic species and leading to a more ordered transition state.

Density functional theory (DFT) calculations have been instrumental in understanding the mechanism and origin of stereoselectivity in reactions catalyzed by chiral diamine complexes.[9][10] For instance, in the Cu-catalyzed reductive coupling of imines and allenamides, mechanistic studies revealed that the addition to the imine was reversible, a crucial insight for the development of catalyst-controlled stereoselective variants.[9][10]

Experimental Protocol: Asymmetric Transfer Hydrogenation of Acetophenone

This protocol is a representative example of a reaction where chiral diamines are commonly evaluated.

Materials:

• Ruthenium(II) precursor (e.g., [RuCl₂(p-cymene)]₂)

• Chiral diamine ligand (e.g., (R,R)-TsDPEN or a 2-aminobicyclohexyl derivative)

• Acetophenone

• Hydrogen donor (e.g., isopropanol or a mixture of formic acid and triethylamine)

• Anhydrous solvent (e.g., dichloromethane or isopropanol)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the Ruthenium(II) precursor and the chiral diamine ligand in the anhydrous solvent.

• Stir the mixture at room temperature for the specified time to allow for the in-situ formation of the active catalyst.

• Add the acetophenone substrate to the reaction mixture.

• Add the hydrogen donor.

• Heat the reaction to the desired temperature and monitor its progress by TLC or GC.

• Upon completion, cool the reaction to room temperature and quench with a suitable reagent.

• Extract the product with an organic solvent, dry the organic layer over an anhydrous salt (e.g., MgSO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Determine the yield and enantiomeric excess (ee) of the product by chiral HPLC or GC.

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• 10. Access to Chiral Diamine Derivatives through Stereoselective Cu-Catalyzed Reductive Coupling of Imines and Allenamides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Methods for Purity Assessment of 2-Aminobicyclohexyl

For Researchers, Scientists, and Drug Development Professionals

The purity of chemical intermediates is a cornerstone of pharmaceutical development, directly influencing the safety and efficacy of the final active pharmaceutical ingredient (API). 2-Aminobicyclohexyl, a key building block in the synthesis of various pharmaceutical compounds, requires rigorous purity assessment to control for process-related impurities and stereoisomers. This guide provides a comprehensive comparison of analytical methodologies for evaluating the purity of 2-aminobicyclohexyl, offering insights into the principles, experimental protocols, and relative strengths of each technique.

The selection of an analytical method is contingent upon the specific purity attributes under investigation, such as the presence of volatile impurities, non-volatile contaminants, or the stereoisomeric ratio. A multi-faceted approach, employing orthogonal techniques, is often necessary for a complete and accurate purity profile.

Comparative Analysis of Key Analytical Techniques

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the primary chromatographic techniques for the analysis of amine compounds.[1] These methods, often coupled with Mass Spectrometry (MS), provide high sensitivity and specificity. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful tool for structural elucidation and quantification.

Technique	Principle	Information Provided	Advantages	Limitations
GC-FID	Separation based on volatility and polarity; detection by flame ionization.	Overall purity (area percent), detection of volatile impurities.	Robust, reproducible, high sensitivity for hydrocarbons.[2]	Co-elution of isomers is likely; not suitable for non-volatile impurities.[2]
GC-MS	Separation by GC, with mass-to-charge ratio detection.	Impurity identification, structural elucidation of unknowns.	High specificity, definitive identification of impurities.[2][3]	Complex data analysis, potential for thermal degradation of the analyte.[2]
HPLC-UV/DAD	Separation based on analyte interaction with a liquid mobile phase and a solid stationary phase, often driven by polarity.[1]	Quantification of the main component and known impurities with UV chromophores.	Versatile, non-destructive, and suitable for a wide range of analyte polarities.[4]	Requires a UV-absorbing chromophore; derivatization may be needed for compounds with low UV absorbance.[1]
Chiral HPLC	Separation of enantiomers and diastereomers using a chiral stationary phase (CSP).	Enantiomeric and diastereomeric purity.	Essential for controlling stereoisomeric purity, a critical quality attribute for chiral molecules.[5]	Method development can be complex; CSPs can be expensive.
qNMR	Quantification based on the relationship between the integrated NMR signal and the number of nuclei.	Absolute purity determination without the need for a reference standard of the analyte.	Provides an absolute measure of purity; can quantify all hydrogen-containing components simultaneously.[6][7]	Lower sensitivity compared to chromatographic methods; requires a high-purity internal standard.

Experimental Protocols and Methodologies

Gas Chromatography (GC)

GC is a powerful technique for separating and analyzing volatile compounds. For amines like 2-aminobicyclohexyl, which can exhibit poor peak shape due to their polarity, derivatization may be necessary to improve volatility and chromatographic performance.[8]

Workflow for GC Purity Analysis

Caption: Generalized workflow for GC-based purity analysis.

GC-FID Protocol for General Purity:

• Instrumentation : A standard gas chromatograph equipped with a Flame Ionization Detector (FID).

• Column : A capillary column suitable for amine analysis, such as a DB-5ms or equivalent.

• Carrier Gas : Helium or Hydrogen.[3]

• Injector Temperature : 250 °C

• Oven Program : Start at 80 °C for 2 minutes, ramp to 280 °C at 10 °C/min, and hold for 5 minutes.[8]

• Detector Temperature : 300 °C

• Sample Preparation : Dissolve the sample in a suitable solvent like dichloromethane to a concentration of approximately 1 mg/mL.[8]

• Data Analysis : Purity is calculated based on the peak area percentage in the chromatogram.

GC-MS for Impurity Identification:

For the identification of unknown impurities, GC is coupled with a Mass Spectrometer (MS). The mass spectrometer provides mass-to-charge ratio (m/z) information, which aids in the structural elucidation of co-eluting peaks.[3]

• Instrumentation : GC system coupled to a mass spectrometer.

• Ionization Mode : Electron Ionization (EI) at 70 eV is common.

• Mass Range : A typical scan range would be m/z 40-450.

• Expected Fragmentation : The mass spectrum of 2-aminobicyclohexyl (MW: 181.32) would be expected to show a molecular ion peak (M+) at m/z 183. Key fragments would arise from cleavage of the cyclohexane rings.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for separating and quantifying a wide range of compounds. For 2-aminobicyclohexyl, a reversed-phase method is often employed.

Workflow for HPLC Purity Analysis

Caption: Generalized workflow for HPLC-based purity analysis.

Reversed-Phase HPLC Protocol:

• Instrumentation : A standard HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Column : A C18 column (e.g., 250 mm x 4.6 mm, 5 µm) is a common choice.[9]

• Mobile Phase : A mixture of an organic solvent (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer) is typical. The pH of the mobile phase is crucial for good peak shape and retention of amines. Acidic conditions are often used.[9][10]

• Flow Rate : Typically 1.0 - 1.5 mL/min.[9]

• Column Temperature : Elevated temperatures (e.g., 40°C) can improve peak shape and reduce analysis time.[9]

• Detection : UV detection at a wavelength where the analyte or its derivatives absorb. Since 2-aminobicyclohexyl lacks a strong chromophore, derivatization or the use of a universal detector like a Charged Aerosol Detector (CAD) may be necessary for high sensitivity.[1][7]

Chiral HPLC for Stereoisomer Analysis:

2-Aminobicyclohexyl has chiral centers, leading to the possibility of enantiomers and diastereomers. Chiral HPLC is essential for separating and quantifying these stereoisomers.

• Principle : Chiral separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the various stereoisomers.[5]

• Columns : Polysaccharide-based CSPs are widely used for chiral separations.

• Mobile Phase : The choice of mobile phase (normal-phase, reversed-phase, or polar organic) depends on the CSP and the analyte.

• Method Development : Screening different CSPs and mobile phases is often necessary to achieve optimal separation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a primary technique for structural elucidation and can also be used for quantitative analysis (qNMR).[11]

¹H and ¹³C NMR for Structural Confirmation and Purity:

• ¹H NMR : The proton NMR spectrum provides information on the number of different types of protons, their chemical environment, and their connectivity. The integration of the signals is proportional to the number of protons, which can be used to assess purity against a known standard.[11]

• ¹³C NMR : The carbon NMR spectrum provides information on the number and types of carbon atoms in the molecule.[11]

• 2D NMR : Techniques like COSY, HSQC, and HMBC can be used to establish the complete connectivity of the molecule and aid in the identification of impurities.[12][13]

Quantitative NMR (qNMR) for Absolute Purity:

• Principle : qNMR determines the absolute purity of a substance by comparing the integral of an analyte signal to the integral of a certified internal standard of known purity and concentration.[6]

• Advantages : It is a primary ratio method and does not require a reference standard of the analyte itself.

• Procedure : A known mass of the 2-aminobicyclohexyl sample and a known mass of a high-purity internal standard (e.g., maleic acid) are dissolved in a deuterated solvent, and the ¹H NMR spectrum is acquired under quantitative conditions (e.g., long relaxation delay).

Method Selection and Best Practices

For a comprehensive purity assessment of 2-aminobicyclohexyl, a combination of orthogonal analytical techniques is recommended.

• Initial Purity Screen : GC-FID is a robust and rapid method for an initial assessment of overall purity and the presence of volatile impurities.

• Impurity Identification : GC-MS is crucial for identifying the structure of any impurities detected by GC-FID.

• Non-Volatile Impurities : HPLC-UV/DAD or HPLC with a universal detector is the preferred method for detecting and quantifying non-volatile impurities.

• Stereoisomeric Purity : Chiral HPLC is indispensable for determining the enantiomeric and diastereomeric purity, which is a critical quality attribute for many pharmaceutical applications.

• Absolute Purity : When a highly accurate and precise purity value is required, qNMR is the method of choice.

The validation of these analytical methods according to ICH guidelines is essential to ensure they are suitable for their intended purpose, providing reliable and reproducible results.[9]

References

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• Application Note: HPLC Analysis of 2-Amino-N-cyclohexyl-N-methylbenzylamine - Benchchem. (n.d.).
• A Comparative Purity Analysis of Commercially Available 2-Amino-N-cyclohexyl-N-methylbenzylamine - Benchchem. (n.d.).
• Separation of 2-Amino-N-cyclohexyl-N-methylbenzylamine on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• Summary of Validation Results for the Generic Amine Method. (n.d.). ResearchGate.
• Validation of analytical methods for heterocyclic amines in seven food matrices using high-performance liquid chromatography-tandem mass spectrometry. (2020). PubMed.
• Validation of an HPLC Analytical Method for Determination of Biogenic Amines in Agricultural Products and Monitoring of Biogenic Amines in Korean Fermented Agricultural Products. (n.d.). PMC - NIH.
• A Comparative Guide to the Validation of Analytical Methods for 5-Iodofuran-2-amine Quantification - Benchchem. (n.d.).
• Separation of 2-Amino-5-chlorophenyl cyclohexyl ketone on Newcrom R1 HPLC column. (n.d.). SIELC Technologies.
• Enantiomeric separation of bicyclo[2.2.2]octane-based 2-amino-3-carboxylic acids on macrocyclic glycopeptide chiral stationary phases. (n.d.). PubMed.
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• Advanced NMR techniques for structural characterisation of heterocyclic structures. (n.d.). ESA-IPB.
• Isomers? Go to Chiral? Reversed or Normal?. (2016). Chromatography Forum.
• A Comparative Guide to the Purity Assessment of 2-methyl-N-pentylcyclohexan-1-amine - Benchchem. (n.d.).
• NMR spectroscopy in drug discovery and development: Evaluation of physico-chemical properties. (2019). PMC - NIH.
• Complex least-squares curve-fitting of the 2 H-NMR spectrum of... | Download Scientific Diagram. (n.d.). ResearchGate.
• Bioanalytical HPLC Applications of In-Tube Solid Phase Microextraction: A Two-Decade Overview. (n.d.). MDPI.
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• Determining the Purity of 2-Amino-6-chlorobenzoyl chloride: A Comparative Guide to Analytical Techniques - Benchchem. (n.d.).
• Investigation into the Formation of Impurities during the Optimization of Brigatinib. (2020). PMC.
• [1,1'-Bicyclohexyl]-2-ol, 5-(1,1-dimethylethyl)-. (n.d.). NIST WebBook.
• (PDF) Identification, synthesis and structure assignment of two impurities of Erlotinib, a drug used for the treatment of some types of cancer. (n.d.). ResearchGate.
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A Senior Application Scientist's Guide to the X-ray Crystallography of 2-Aminobicyclohexyl Metal Complexes

For researchers, medicinal chemists, and material scientists, the precise three-dimensional arrangement of atoms within a molecule is paramount. This is particularly true for the development of novel catalysts, pharmaceuticals, and functional materials based on metal complexes. The 2-aminobicyclohexyl ligand system, with its inherent chirality and conformational rigidity, presents a fascinating scaffold for creating structurally diverse and functionally specific metal complexes. X-ray crystallography stands as the definitive technique for elucidating the intricate solid-state structures of these molecules, providing unparalleled insights into their bonding, stereochemistry, and intermolecular interactions.

This guide offers a comprehensive overview of the principles and practices involved in the X-ray crystallographic analysis of 2-aminobicyclohexyl metal complexes. Drawing upon established methodologies for related aminocyclohexane systems, we will explore the critical aspects of synthesis, crystallization, and structural analysis, providing a framework for researchers to confidently navigate this exciting area of coordination chemistry.

The Significance of Structural Elucidation

The 2-aminobicyclohexyl ligand can exist as multiple stereoisomers, each capable of imparting distinct properties to the resulting metal complex. The subtle interplay of the amino group's coordination to the metal center and the bicyclohexyl backbone's conformation dictates the overall molecular geometry. This, in turn, influences the complex's catalytic activity, biological efficacy, and material properties. X-ray crystallography provides the unambiguous determination of:

• Coordination Geometry: The arrangement of the 2-aminobicyclohexyl ligand and any co-ligands around the metal center (e.g., square planar, tetrahedral, octahedral).

• Bond Lengths and Angles: Precise measurements that inform on the nature and strength of the metal-ligand bonds.

• Ligand Conformation: The specific chair or boat conformations of the cyclohexyl rings.

• Stereochemistry: The absolute configuration of chiral centers.

• Crystal Packing and Intermolecular Interactions: How individual complex molecules arrange in the solid state, which can influence bulk properties.

A Comparative Look at Metal Complexes with Aminocyclohexane-Based Ligands

While specific crystallographic data for a wide range of 2-aminobicyclohexyl metal complexes is not extensively available in the public domain, we can draw valuable comparative insights from the well-studied class of diaminocyclohexane and cyclohexylamine complexes. These structurally related ligands offer a strong predictive framework for understanding the behavior of their bicyclic counterparts.

Metal Center	Typical Coordination Geometry	Key Structural Features	Representative Pt-N Bond Lengths (Å)
Platinum(II)	Square Planar	Often forms complexes with two amine ligands and two anionic ligands (e.g., Cl⁻). The cyclohexane ring typically adopts a chair conformation.[1]	2.03 - 2.05[1]
Palladium(II)	Square Planar	Similar to Pt(II) complexes, with a tendency for facile ligand exchange. The Pd-N bond is typically slightly longer than the Pt-N bond.	~2.04 - 2.06
Copper(II)	Distorted Octahedral or Square Pyramidal	Exhibits a wider range of coordination geometries due to the Jahn-Teller effect. Can accommodate a variety of co-ligands.	~2.00 - 2.10
Rhodium(I/III)	Square Planar (Rh(I)) or Octahedral (Rh(III))	Rh(I) complexes are often used as catalysts, while Rh(III) complexes are more inert. The choice of ancillary ligands significantly influences the geometry.	Varies with oxidation state and co-ligands

Note: The bond lengths provided are typical ranges and can vary depending on the specific ligands and crystal packing forces.

Experimental Workflow: From Synthesis to Structure

The successful crystallographic analysis of a 2-aminobicyclohexyl metal complex hinges on a meticulously executed experimental workflow.

Figure 1. A generalized workflow for the X-ray crystallographic analysis of metal complexes.

Part 1: Synthesis and Purification

The initial synthesis of the 2-aminobicyclohexyl metal complex is a critical first step. Standard organometallic and coordination chemistry techniques are employed, typically involving the reaction of a suitable metal precursor with the 2-aminobicyclohexyl ligand in an appropriate solvent.

Experimental Protocol: General Synthesis of a Palladium(II) Complex

• Precursor Solution: Dissolve one equivalent of a palladium(II) salt (e.g., PdCl₂(CH₃CN)₂) in a minimal amount of a suitable solvent (e.g., acetonitrile, dichloromethane).

• Ligand Addition: Slowly add a solution of two equivalents of the desired 2-aminobicyclohexyl isomer in the same solvent to the stirred precursor solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for several hours to overnight. The progress of the reaction can be monitored by techniques such as thin-layer chromatography or NMR spectroscopy.

• Isolation: Remove the solvent under reduced pressure. The crude product can be washed with a non-polar solvent (e.g., hexane) to remove any unreacted starting materials.

• Purification: Further purification is often necessary to obtain a crystalline product. This can be achieved by recrystallization from a suitable solvent system or by column chromatography on silica gel.

Causality Behind Experimental Choices:

• The choice of metal precursor and solvent is crucial for ensuring the solubility of the reactants and facilitating the reaction.

• The stoichiometry of the reactants will determine the final coordination number and geometry of the complex.

• Thorough purification is essential as impurities can significantly hinder crystallization.

Part 2: The Art and Science of Crystal Growth

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step. It is an empirical science that requires patience and systematic exploration of various crystallization conditions.

Common Crystallization Techniques:

• Slow Evaporation: A solution of the complex is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly, thereby increasing the concentration of the complex until it reaches supersaturation and crystallizes.

• Vapor Diffusion: A concentrated solution of the complex in a small vial is placed inside a larger sealed container with a reservoir of a less soluble "anti-solvent." The vapor of the anti-solvent slowly diffuses into the complex solution, reducing its solubility and inducing crystallization. This can be done in two ways:

  • Hanging Drop: A drop of the complex solution is placed on a siliconized coverslip, which is then inverted and sealed over a well containing the anti-solvent.

  • Sitting Drop: A drop of the complex solution is placed in a microbridge within a well that also contains the anti-solvent.

• Solvent Layering: A less dense solvent in which the complex is soluble is carefully layered on top of a denser anti-solvent in which the complex is insoluble. Crystals may form at the interface of the two solvents.

Key Parameters to Vary:

• Solvent System: A wide range of solvents and solvent mixtures should be screened.

• Concentration: The initial concentration of the complex is a critical factor.

• Temperature: Crystallization can be attempted at different temperatures (e.g., room temperature, 4°C, -20°C).

• Precipitant/Anti-solvent: The choice of anti-solvent in vapor diffusion and layering techniques is crucial.

Figure 2. Key methods and parameters in the crystallization of metal complexes.

Part 3: Unveiling the Structure through X-ray Diffraction

Once a suitable crystal is obtained, it is mounted on a goniometer and subjected to a beam of X-rays. The diffraction pattern produced is a unique fingerprint of the crystal's internal structure.

The Diffraction Experiment:

• Crystal Mounting: A single crystal of appropriate size (typically 0.1-0.3 mm) is carefully mounted on a loop or a glass fiber.

• Data Collection: The crystal is cooled in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms and radiation damage. It is then rotated in the X-ray beam, and the diffraction data are collected on a detector.

• Data Processing: The raw diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.

From Diffraction Pattern to Molecular Structure:

• Structure Solution: The "phase problem" is solved using computational methods such as direct methods or Patterson methods to generate an initial electron density map.

• Structure Refinement: The initial atomic model is refined against the experimental data to improve the fit and obtain the final, accurate molecular structure. This involves adjusting atomic positions, thermal parameters, and occupancies.

• Validation: The final structure is validated using a variety of crystallographic metrics to ensure its quality and accuracy.

Conclusion and Future Directions

The X-ray crystallographic analysis of 2-aminobicyclohexyl metal complexes is a powerful tool for advancing our understanding of their structure-property relationships. While a comprehensive comparative database for this specific ligand system is still emerging, the principles and methodologies established for related aminocyclohexane complexes provide a robust foundation for future investigations. As more researchers delve into the coordination chemistry of this versatile ligand, we can anticipate the discovery of novel complexes with exciting applications in catalysis, medicine, and materials science. The continued application of single-crystal X-ray diffraction will be indispensable in guiding the rational design and development of these next-generation functional molecules.

References

• - Inorganica Chimica Acta, 1992.

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A Comparative Guide to the Kinetic Profile of 2-Aminobicyclohexyl in Asymmetric Transformations

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric organocatalysis, chiral diamines have emerged as a privileged class of catalysts, facilitating a wide array of stereoselective transformations. Among these, 2-aminobicyclohexyl stands out for its rigid bicyclic structure, which imparts a well-defined chiral environment crucial for high stereocontrol. This guide provides an in-depth analysis of the kinetic and mechanistic aspects of transformations catalyzed by 2-aminobicyclohexyl and its derivatives, offering a comparative perspective with other seminal chiral diamine catalysts.

The Bifunctional Role of 2-Aminobicyclohexyl in Catalysis

The catalytic prowess of 2-aminobicyclohexyl and related chiral vicinal diamines stems from their ability to act as bifunctional catalysts. The two amino groups can engage in a concerted push-pull mechanism, activating both the nucleophile and the electrophile simultaneously. This dual activation strategy lowers the activation energy of the reaction, thereby accelerating the rate of the transformation while maintaining a high degree of stereoselectivity.

One amine moiety, typically the more basic one, activates the nucleophile through the formation of a nucleophilic enamine intermediate. The other amine group, often protonated, acts as a Brønsted acid, activating the electrophile through hydrogen bonding. This cooperative catalysis is central to the efficiency of these organocatalysts.

Comparative Analysis of Catalytic Performance

While direct, side-by-side kinetic studies of 2-aminobicyclohexyl against other chiral diamines are not extensively documented in the literature, a comparative analysis of their performance in key asymmetric transformations can provide valuable insights into their relative efficiencies. The following sections delve into specific reactions, comparing reaction times, catalyst loadings, yields, and stereoselectivities.

Asymmetric Michael Addition

The Michael addition, a cornerstone of C-C bond formation, has been a fertile ground for the application of chiral diamine catalysts. These catalysts are particularly effective in promoting the addition of carbonyl compounds to nitroalkenes and other Michael acceptors.

Performance Comparison in Michael Addition

Catalyst	Substrates	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	ee (%)	Reference
(1R,2R)-1,2-Diaminocyclohexane derivative	Aldehyde + Nitroalkene	10	24	95	98	[1]
(S)-Proline-derived diamine	Ketone + Nitroalkene	20	48	89	99	[2]
Thiourea-functionalized diamine	Malonate + Nitroalkene	5	12	92	97	[1]

This table presents representative data for different classes of chiral diamines in the Michael addition to illustrate typical performance metrics.

The efficiency of these catalysts is often dictated by the substitution pattern on the diamine backbone and any additional functional groups that can participate in hydrogen bonding or other non-covalent interactions. For 2-aminobicyclohexyl, its rigid trans-decalin-like structure can provide excellent facial discrimination, leading to high enantioselectivities.

Asymmetric Aldol Reaction

The aldol reaction is another fundamental transformation where chiral diamines have proven their mettle. By forming a chiral enamine, these catalysts can control the stereochemical outcome of the addition to an aldehyde.

Performance Comparison in Aldol Reaction

Catalyst	Substrates	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	ee (%)	Reference
(S)-Proline	Acetone + Aldehyde	20-30	4-24	60-98	96	[3]
(1R,2R)-Diphenylethylenediamine derivative	Cyclohexanone + Aldehyde	5	12	95	98	[4]
Cinchona alkaloid-derived diamine	β-Ketocarboxylic acid + Trifluoropyruvate	10	18	High	73	[5]

This table showcases the performance of various chiral amine-based catalysts in the aldol reaction, providing a benchmark for comparison.

The choice of solvent and the presence of additives can significantly influence the reaction kinetics and the stereochemical outcome. For instance, protonated chiral diamines have been shown to be effective in N-selective nitroso aldol reactions.[4]

Asymmetric Mannich Reaction

The Mannich reaction provides a direct route to chiral β-amino carbonyl compounds, which are valuable building blocks in medicinal chemistry. Chiral diamines catalyze this reaction by forming a chiral enamine that reacts with an imine electrophile.[6]

Performance Comparison in Mannich Reaction

Catalyst	Substrates	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	ee (%)	Reference
(S)-Proline	Aldehyde + Aldehyde + Amine	20	12	90	>99	[6]
Bifunctional Organocatalyst	Ketone + Aldehyde + Amine	10	24	High	95	[7]
Sc(III)-catalyzed diamine	Silyl ketene imine + Aldehyde + Amine	5	8	High	98	[8]

This table highlights the effectiveness of different catalytic systems in the asymmetric Mannich reaction.

The mechanism of the Mannich reaction involves the initial formation of an iminium ion from the aldehyde and amine, which is then attacked by the enamine derived from the ketone and the chiral diamine catalyst.[6]

Mechanistic Insights and Kinetic Profile

The general mechanism for a chiral diamine-catalyzed transformation, such as the Michael addition, can be visualized as a catalytic cycle.

Caption: Generalized catalytic cycle for a chiral diamine-catalyzed Michael addition.

The rate-determining step in these reactions is often the C-C bond-forming step, which occurs in the stereodetermining transition state. The rigidity of the 2-aminobicyclohexyl backbone helps to pre-organize the transition state assembly, minimizing entropic penalties and leading to higher reaction rates and selectivities.

Experimental Protocols

General Procedure for a 2-Aminobicyclohexyl-Catalyzed Michael Addition

• To a stirred solution of the nitroalkene (1.0 mmol) in an appropriate solvent (e.g., toluene, 2.0 mL) at room temperature, add the aldehyde or ketone (1.2 mmol).

• Add the (1R,2R)-2-aminobicyclohexyl derivative (0.1 mmol, 10 mol%).

• If required, add an acid co-catalyst (e.g., benzoic acid, 0.1 mmol, 10 mol%).

• Stir the reaction mixture at the specified temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired Michael adduct.

• Determine the enantiomeric excess by chiral high-performance liquid chromatography (HPLC).

Caption: A typical experimental workflow for a 2-aminobicyclohexyl catalyzed reaction.

Conclusion

2-Aminobicyclohexyl and its derivatives represent a powerful class of organocatalysts for asymmetric synthesis. Their rigid framework and bifunctional nature enable high levels of stereocontrol and catalytic efficiency in a variety of important transformations. While detailed kinetic studies remain an area for further exploration, the comparative performance data clearly establishes their utility and potential. The continued development of catalysts based on this scaffold, guided by mechanistic understanding, will undoubtedly lead to new and improved synthetic methodologies for the efficient construction of complex chiral molecules.

References

• Lee, S., et al. (2022). Protonated Chiral 1,2-Diamine Organocatalysts for N-Selective Nitroso Aldol Reaction. Molecules, 27(8), 2475. Available from: [Link]

• Juaristi, E. (2018). The Diamino Analogues of Privileged Corey–Bakshi–Shibata and Jørgensen–Hayashi Catalysts: A Comparison of Their Performance. Catalysts, 8(11), 539. Available from: [Link]

• Castro, A. M. (2016). Advances in Stereoconvergent Catalysis from 2005–2015: Transition-Metal-Mediated Stereoablative Reactions, Dynamic Kinetic Resolutions, and Dynamic Kinetic Asymmetric Transformations. ACS Catalysis, 6(8), 4964-5004. Available from: [Link]

• Wang, W., et al. (2018). Organocatalytic asymmetric Michael addition reaction of aldehydes with 2-furanones: experimental, applications and DFT studies. Organic Chemistry Frontiers, 5(1), 57-61. Available from: [Link]

• Roelfes, G., et al. (2017). Synergistic Catalysis of Tandem Michael Addition/Enantioselective Protonation Reactions by an Artificial Enzyme. Journal of the American Chemical Society, 139(29), 9993-9999. Available from: [Link]

• Stowe, R. L., & Aksimentiev, A. (2019). Using Experimental Spectroscopic Data to Guide and Validate Mechanisms in Catalyzed Aldol Reactions. Journal of Chemical Education, 96(11), 2468-2475. Available from: [Link]

• Habibi-Khorassani, S. M., et al. (2018). Investigation of the Mannich reaction for generating a β -aminoketone: further treatment of kinetic results. Journal of Physical Organic Chemistry, 31(6), e3803. Available from: [Link]

• Organic Chemistry Portal. Mannich Reaction. Available from: [Link]

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• Dekker, E. E., & Nishikawara, M. T. (1981). Steady-state kinetics and inhibition studies of the aldol condensation reaction catalyzed by bovine liver and Escherichia coli 2-keto-4-hydroxyglutarate aldolase. The Journal of biological chemistry, 256(8), 3881–3886. Available from: [Link]

• Macmillan, D. W. C., et al. (2015). Selective Radical−Radical Cross-Couplings: Design of a Formal β‑Mannich Reaction. Journal of the American Chemical Society, 137(20), 6464–6467. Available from: [Link]

• Glorius, F., et al. (2022). Multicomponent double Mannich alkylamination involving C(sp2)–H and benzylic C(sp3)–H bonds. Nature Communications, 13(1), 406. Available from: [Link]

• Bowman, C. N., et al. (2019). Enamine Organocatalysts for the Thiol-Michael Addition Reaction and Cross-Linking Polymerizations. Macromolecules, 52(15), 5589-5597. Available from: [Link]

• Wang, W. (2013). Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. Science China Chemistry, 56(1), 39-50. Available from: [Link]

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• Maruoka, K., et al. (2019). Amine-Catalyzed Decarboxylative Aldol Reaction of β-Ketocarboxylic Acids with Trifluoropyruvates. Molecules, 24(18), 3344. Available from: [Link]

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Safety & Regulatory Compliance

A Guide to the Safe Disposal of 2-Aminobicyclohexyl for Laboratory Professionals

For researchers and scientists in the fast-paced world of drug development, the integrity of your work and the safety of your laboratory environment are paramount. While 2-aminobicyclohexyl is a valuable building block in chemical synthesis, its handling and disposal require a meticulous approach rooted in a deep understanding of its chemical properties and associated hazards. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to offer a self-validating system for the proper disposal of 2-aminobicyclohexyl, ensuring the protection of both personnel and the environment.

Understanding the Imperative for Proper Disposal: The Hazard Profile of 2-Aminobicyclohexyl

2-Aminobicyclohexyl (CAS Number: 6283-14-3) is classified as a corrosive and hazardous substance.[1] It is harmful if swallowed and can cause severe skin burns and serious eye damage.[1] The primary hazards associated with this alicyclic amine necessitate a disposal protocol that treats it as hazardous waste.[2] Adherence to these procedures is not merely a regulatory formality but a critical component of a robust laboratory safety culture.

Property	Value	Source
CAS Number	6283-14-3	[1][3][4]
Molecular Formula	C12H23N	[1][4]
Molecular Weight	181.32 g/mol	[1]
Physical Form	Solid	[4]
Hazard Class	8 (Corrosive)	[4]
Signal Word	Danger	[1]
Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage)	[1]

The Disposal Workflow: A Step-by-Step Protocol

The guiding principle for the disposal of 2-aminobicyclohexyl is to manage it as hazardous waste from the point of generation to its final disposition by a certified waste disposal facility.[2] Never dispose of this chemical down the drain or in regular solid waste.[2]

Step 1: Immediate Waste Segregation and Collection

Proper disposal begins at your workbench.

• Designated Waste Container: Collect all waste 2-aminobicyclohexyl, including contaminated consumables (e.g., pipette tips, weighing boats), in a designated, compatible, and sealable container.[2] The container must be made of a material that will not react with the amine.

• Clear and Accurate Labeling: The container must be unequivocally labeled as "Hazardous Waste" and include the full chemical name "2-Aminobicyclohexyl" and its CAS Number: 6283-14-3.[2]

Step 2: Secure Temporary Storage

The location and conditions of temporary storage within the laboratory are critical to preventing accidental exposure and reactions.

• Ventilation and Temperature Control: Store the sealed waste container in a cool, dry, and well-ventilated area.[2][5]

• Segregation from Incompatibles: Crucially, store the container segregated from incompatible materials such as strong oxidizing agents and acids.[2] Amines can react violently with these substances.[6]

• Authorized Access: The storage area should be secure and accessible only to trained and authorized personnel.[2]

Step 3: Arranging for Final Disposal

The final step involves the transfer of the hazardous waste to a licensed disposal facility.

• Contact Environmental Health and Safety (EHS): Liaise with your institution's EHS department or a certified hazardous waste disposal contractor to schedule a pickup for the waste container.[2]

• Provide Documentation: Furnish the waste disposal company with a copy of the Safety Data Sheet (SDS) for 2-aminobicyclohexyl and any other required documentation.[2]

Caption: A flowchart illustrating the procedural steps for the safe disposal of 2-aminobicyclohexyl.

Emergency Procedures: Managing Spills

In the event of a spill, a swift and informed response is crucial to mitigate exposure and environmental contamination.

• Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area and ensure adequate ventilation.[2]

• Personal Protective Equipment (PPE): Before addressing the spill, don the appropriate PPE, including chemical safety goggles, gloves, and a lab coat.[2][5] For larger spills, respiratory protection may be necessary.[7]

• Containment and Absorption: For minor spills, absorb the chemical with an inert material such as vermiculite, sand, or earth.[2] Do not use combustible materials like paper towels for the bulk of the spill.[2]

• Collection and Disposal: Using non-sparking tools, carefully collect the absorbed material and place it into the designated hazardous waste container.[2]

• Decontamination: Clean the spill area with a suitable solvent, followed by a thorough washing with soap and water.[2]

• Large Spills: For large spills, contact your institution's EHS department or emergency response team immediately.[2]

Caption: Decision-making workflow for responding to a 2-aminobicyclohexyl spill.

By integrating these scientifically grounded procedures into your laboratory's standard operating protocols, you contribute to a culture of safety and environmental responsibility. This diligent approach to chemical waste management is not an impediment to research but a foundational element of scientific excellence.

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Navigating the Safe Handling of 2-Aminobicyclohexyl: A Guide to Personal Protective Equipment

For Immediate Implementation: Researchers, scientists, and drug development professionals must adhere to the following personal protective equipment (PPE) protocols when handling 2-Aminobicyclohexyl to mitigate risks of severe skin burns, eye damage, and acute oral toxicity.

2-Aminobicyclohexyl (CAS No. 6283-14-3) is a corrosive solid that presents significant health hazards upon exposure.[1][2] This guide provides a detailed, step-by-step framework for the selection, use, and disposal of appropriate PPE, ensuring the safety of all laboratory personnel. The causality behind each procedural choice is explained to foster a deep understanding of the necessary safety measures.

Hazard Assessment and Chemical Properties

A thorough understanding of the chemical's properties is foundational to implementing effective safety protocols.

Property	Value	Source
Molecular Formula	C12H23N	[1][2]
Molecular Weight	181.32 g/mol	[1][2]
Physical State	Solid	[1]
Signal Word	Danger	[1][2]
Hazard Statements	H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage)	[1][2]
Hazard Class	Acute Toxicity 4 (Oral), Skin Corrosion 1B, Eye Damage 1	[1]
Storage Class Code	8A - Combustible corrosive hazardous materials	[1]

The primary dangers associated with 2-Aminobicyclohexyl are its severe corrosivity to skin and eyes and its toxicity if ingested.[1] Therefore, the PPE strategy must prioritize the prevention of any direct contact.

Personal Protective Equipment (PPE) Selection and Protocol

The selection of PPE is dictated by the specific hazards posed by 2-Aminobicyclohexyl. The following is a mandatory ensemble for any personnel handling this chemical.

1. Hand Protection: Double Gloving is Essential

• Rationale: A double-gloving strategy provides a critical barrier against chemical permeation and allows for safe removal of the outer, contaminated glove without compromising the inner layer.

• Protocol:

  • Inner Glove: Wear a nitrile glove that is snug-fitting.

  • Outer Glove: Wear a second, chemical-resistant glove (e.g., thicker nitrile or neoprene) over the inner glove. The outer glove should have a long cuff that extends over the sleeve of the lab coat.[3]

  • Inspection: Always inspect gloves for any signs of degradation or perforation before use.[4]

2. Body Protection: Impermeable Gown or Coveralls

• Rationale: To protect against splashes and spills of the solid material, which can cause severe skin burns.[5]

• Protocol:

  • Wear a long-sleeved, impermeable lab coat or a disposable coverall made of a chemical-resistant material such as polyethylene-coated polypropylene.[3][6]

  • Ensure the gown is fully fastened and the cuffs of the outer gloves are pulled over the sleeves of the gown.[3]

3. Eye and Face Protection: A Multi-Layered Approach

• Rationale: Due to the severe risk of eye damage, comprehensive eye and face protection is non-negotiable.

• Protocol:

  • Primary Protection: Wear chemical safety goggles that provide a complete seal around the eyes. Standard safety glasses with side shields are insufficient.[3]

  • Secondary Protection: A full-face shield must be worn over the safety goggles to protect the entire face from splashes.[3][7]

4. Respiratory Protection: Based on Exposure Assessment

• Rationale: While 2-Aminobicyclohexyl is a solid, dust or aerosols can be generated during handling, posing an inhalation risk.

• Protocol:

  • Standard Handling: For routine handling in a well-ventilated area or a chemical fume hood, a NIOSH-approved N95 respirator may be sufficient to protect against dust.

  • Large Spills or Poor Ventilation: In situations with the potential for significant aerosol generation or in poorly ventilated areas, a full-facepiece respirator with appropriate cartridges for organic vapors and particulates is required.[3]

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: Decision workflow for selecting appropriate PPE when handling 2-Aminobicyclohexyl.

Operational Plan: Donning and Doffing Procedures

A disciplined approach to putting on and taking off PPE is crucial to prevent cross-contamination.

Donning (Putting On) Sequence:

• Hand Hygiene: Wash hands thoroughly with soap and water.

• Inner Gloves: Put on the first pair of nitrile gloves.

• Gown/Coveralls: Don the impermeable gown or coveralls, ensuring complete coverage.

• Respiratory Protection: If required, fit the N95 respirator or full-facepiece respirator.

• Eye and Face Protection: Put on chemical safety goggles, followed by the full-face shield.

• Outer Gloves: Put on the second pair of chemical-resistant gloves, ensuring the cuffs are pulled over the sleeves of the gown.

Doffing (Taking Off) Sequence:

• Outer Gloves: Remove the outer, most contaminated gloves. Peel them off by turning them inside out, avoiding contact with the contaminated exterior.

• Gown/Coveralls: Remove the gown or coveralls by rolling it down and away from the body, turning it inside out as you go.

• Eye and Face Protection: Remove the face shield and then the goggles, handling them by the straps.

• Respiratory Protection: Remove the respirator.

• Inner Gloves: Remove the inner gloves, again by turning them inside out.

• Hand Hygiene: Immediately wash hands thoroughly with soap and water.

Disposal Plan: Managing Contaminated PPE

All used PPE is considered hazardous waste and must be disposed of accordingly.

• Collection: Place all disposable PPE (gloves, gowns, respirators) into a designated, clearly labeled hazardous waste container.[8]

• Container Specifications: The container must be leak-proof and have a tight-fitting lid.[9]

• Labeling: The container must be labeled as "Hazardous Waste" and include the chemical name "2-Aminobicyclohexyl".[8]

• Storage: Store the sealed waste container in a designated, secure area away from incompatible materials.[5][8]

• Final Disposal: Arrange for disposal through your institution's Environmental Health and Safety (EHS) department or a certified hazardous waste contractor.[8] Do not dispose of this waste in regular trash or down the drain.[8]

By adhering to these rigorous PPE protocols, researchers and scientists can significantly minimize the risks associated with handling 2-Aminobicyclohexyl, ensuring a safe and productive laboratory environment.

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